Triphenylene-d12

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physicochemical Properties of Triphenylene-d12

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triphenylene-d12 is the deuterated form of triphenylene (B110318), a polycyclic aromatic hydrocarbon (PAH). In this isotopologue, all twelve hydrogen atoms have been replaced with deuterium (B1214612), a stable isotope of hydrogen. This isotopic labeling makes Triphenylene-d12 an invaluable tool in various scientific disciplines, particularly in analytical and environmental chemistry, where it serves as a highly effective internal standard for the quantification of PAHs. Its physicochemical properties are fundamental to its application and understanding. This technical guide provides a comprehensive overview of these properties, supported by experimental protocols and a logical workflow for its characterization.

Core Physicochemical Properties

The essential physicochemical characteristics of Triphenylene-d12 are summarized in the tables below. These properties are critical for its handling, storage, and application in experimental settings.

General and Physical Properties

Property	Value	Source(s)
Chemical Formula	C₁₈D₁₂	[1][2][3]
Molecular Weight	240.36 g/mol	[2][3]
CAS Number	17777-56-9	[1][3][4]
Isotopic Purity	≥98 atom % D	[3]
Physical Form	Solid	[3]
Appearance	Off-white solid	[5]
Storage Conditions	Room temperature, protected from light and moisture.	[6]

Thermal Properties

Property	Value	Notes	Source(s)
Melting Point	196-197 °C	-	[5]
Boiling Point	Not experimentally determined for the deuterated form.	The boiling point of non-deuterated triphenylene is 438 °C. Due to the kinetic isotope effect, the boiling point of Triphenylene-d12 is expected to be very similar.	[7][8]

Solubility Profile

Solvent	Solubility	Source(s)
Chloroform	Sparingly soluble	[5]
Dichloromethane	Sparingly soluble	[5]
Methanol	Slightly soluble (with heating)	[5]
Water	Insoluble	[7]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of Triphenylene-d12. Below is a summary of expected spectroscopic data based on the analysis of its non-deuterated counterpart and the known effects of deuteration.

Technique	Expected Observations
Mass Spectrometry (MS)	The molecular ion peak [M]⁺ will be observed at m/z 240.36, which is 12 mass units higher than that of non-deuterated triphenylene (m/z 228.29). The fragmentation pattern will be similar to triphenylene, with shifts in fragment masses corresponding to the number of deuterium atoms retained.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Due to the replacement of all protons with deuterium, the ¹H NMR spectrum will show no signals. The ¹³C NMR spectrum will exhibit signals corresponding to the carbon skeleton, with potential slight shifts and changes in relaxation times compared to the non-deuterated compound. Deuterium NMR (²H NMR) would show a characteristic signal for the aromatic deuterons.
Infrared (IR) Spectroscopy	The C-D stretching vibrations will appear at a lower frequency (around 2200-2300 cm⁻¹) compared to the C-H stretching vibrations (around 3000-3100 cm⁻¹) of non-deuterated triphenylene. Other vibrational modes involving hydrogen will also be shifted to lower frequencies.

Experimental Protocols

The following are detailed methodologies for the experimental determination of the key physicochemical properties of Triphenylene-d12.

Determination of Melting Point

Principle: The melting point is determined by heating a small, packed sample in a capillary tube and observing the temperature range over which the solid transitions to a liquid.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Spatula

• Mortar and pestle (optional, for grinding crystals)

Procedure:

• Ensure the Triphenylene-d12 sample is dry and finely powdered. If necessary, gently grind the crystals in a mortar.

• Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end of the tube on a hard surface.

• Place the capillary tube into the heating block of the melting point apparatus.

• Heat the sample rapidly to a temperature approximately 15-20 °C below the expected melting point (around 175 °C).

• Decrease the heating rate to 1-2 °C per minute to allow for accurate temperature reading.

• Record the temperature at which the first drop of liquid appears (T₁).

• Continue heating slowly and record the temperature at which the entire sample has melted (T₂).

• The melting point is reported as the range T₁ - T₂.

Determination of Boiling Point (Micro Method)

Apparatus:

• Thiele tube or a similar heating bath apparatus

• Small test tube (e.g., 75 x 10 mm)

• Capillary tube (sealed at one end)

• Thermometer (high temperature range)

• Rubber band or wire to attach the test tube to the thermometer

• Heating oil (e.g., silicone oil)

• Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

• Place a small amount of Triphenylene-d12 into the small test tube.

• Invert a capillary tube (sealed end up) and place it inside the test tube containing the sample.

• Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is level with the thermometer bulb.

• Clamp the thermometer so that the sample and bulb are immersed in the heating oil within the Thiele tube, but not touching the sides of the glass.

• Heat the side arm of the Thiele tube gently and slowly.

• Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Continue heating until a steady and rapid stream of bubbles is observed.

• Turn off the heat and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the bubbling stops and the liquid just begins to be drawn back into the capillary tube.

Qualitative Determination of Solubility

Principle: The solubility of Triphenylene-d12 in various solvents is determined by observing the extent to which it dissolves at a given temperature.

Apparatus:

• Small test tubes

• Vortex mixer

• Water bath (for heating)

• Spatula

• A selection of solvents (e.g., chloroform, dichloromethane, methanol, water)

Procedure:

• Place a small, accurately weighed amount of Triphenylene-d12 (e.g., 1-2 mg) into separate test tubes.

• Add a small, measured volume of a solvent (e.g., 1 mL) to each test tube.

• Agitate the mixture vigorously using a vortex mixer for 1-2 minutes at room temperature.

• Observe and record whether the solid has completely dissolved, partially dissolved, or remained insoluble.

• For solvents in which the compound is sparingly or slightly soluble, gently heat the test tube in a water bath and observe any changes in solubility. Record the observations.

• Categorize the solubility as "soluble," "sparingly soluble," "slightly soluble," or "insoluble" for each solvent at room temperature and with heating.

Logical Workflow for Physicochemical Characterization

The following diagram illustrates a logical workflow for the comprehensive physicochemical characterization of Triphenylene-d12.

Caption: Logical workflow for the physicochemical characterization of Triphenylene-d12.

Conclusion

This technical guide provides a thorough examination of the known physicochemical properties of Triphenylene-d12. The data presented in a structured format, along with detailed experimental protocols, offers a valuable resource for researchers and scientists. The logical workflow diagram further clarifies the process of comprehensive characterization for this important isotopically labeled compound. While a specific experimental boiling point for the deuterated form is not available, the properties of its non-deuterated analogue provide a reliable estimate. The information contained herein is essential for the effective and safe use of Triphenylene-d12 in its various applications.

References

• 1. Triphenylene-d12 | CAS 17777-56-9 | LGC Standards [lgcstandards.com]
• 2. scbt.com [scbt.com]
• 3. calpaclab.com [calpaclab.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. Triphenylene | C18H12 | CID 9170 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Triphenylene (D₁₂, 98%) - Cambridge Isotope Laboratories, DLM-601-1 [isotope.com]
• 7. Triphenylene - Wikipedia [en.wikipedia.org]
• 8. 217-59-4 CAS MSDS (Triphenylene) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

An In-depth Technical Guide to the Synthesis and Purification of Triphenylene-d12

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and purification of Triphenylene-d12, a perdeuterated polycyclic aromatic hydrocarbon. The methodologies outlined are based on established scientific literature, offering detailed protocols and data to support researchers in the fields of materials science, analytical chemistry, and drug development.

Introduction

Triphenylene (B110318) is a highly symmetric, planar polycyclic aromatic hydrocarbon (PAH) composed of four fused benzene (B151609) rings. Its unique electronic and self-assembling properties make it a valuable building block in the development of organic electronic materials, such as discotic liquid crystals and organic light-emitting diodes (OLEDs). Deuterated analogues of organic molecules, such as Triphenylene-d12, are crucial tools in a variety of scientific applications. They serve as internal standards in mass spectrometry-based quantification, aid in the elucidation of reaction mechanisms through kinetic isotope effect studies, and are used in neutron scattering experiments to probe molecular structure and dynamics. This guide focuses on a robust and efficient method for the preparation of high-purity Triphenylene-d12.

Synthesis of Triphenylene-d12

The synthesis of Triphenylene-d12 is achieved through a highly efficient H/D exchange reaction catalyzed by an arenium acid. This method offers excellent deuterium (B1214612) incorporation under ambient conditions, using benzene-d6 (B120219) as the deuterium source.

Synthesis Pathway

The overall synthetic strategy involves the direct deuteration of commercially available triphenylene using a strong Brønsted acid catalyst, [mesitylene-H]⁺, in a deuterated solvent.

Triphenylene-d12 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on Triphenylene-d12, a deuterated polycyclic aromatic hydrocarbon. Given its nature as a stable isotope-labeled compound, its primary application in research and development is as an internal standard for quantitative analysis, particularly in mass spectrometry-based methods. This document outlines its key properties and a general workflow for its application.

Core Data Presentation

The following table summarizes the key quantitative and identifying information for Triphenylene-d12.

Property	Value	Citations
CAS Number	17777-56-9	[1][2][3][][5]
Molecular Formula	C₁₈D₁₂	[2][3]
Molecular Weight	240.36 g/mol	[2][3][]
Alternate Molecular Weight	240.37 g/mol	[5][6]
Isotopic Purity	98 atom % D	[6]
Unlabeled CAS Number	217-59-4	[1][6]

Primary Application: Internal Standard

Triphenylene-d12 serves as an ideal internal standard for the quantification of its unlabeled counterpart, triphenylene, and other related polycyclic aromatic hydrocarbons (PAHs). In analytical techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS), an internal standard is a compound added in a known amount to samples, calibrators, and controls. Its purpose is to correct for the loss of analyte during sample preparation and to account for variations in instrument response.

As a deuterated standard, Triphenylene-d12 is chemically identical to the native analyte but has a different mass due to the replacement of hydrogen atoms with deuterium. This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, while their similar chemical properties ensure they behave almost identically during sample extraction, cleanup, and chromatographic separation.

General Experimental Protocol for Use in LC-MS

The following outlines a generalized methodology for using Triphenylene-d12 as an internal standard for the quantification of an analyte (e.g., unlabeled triphenylene) in a sample matrix.

• Preparation of Stock Solutions:

  • Prepare a stock solution of the certified Triphenylene-d12 standard in a suitable organic solvent (e.g., methanol, acetonitrile) to a known concentration (e.g., 1 mg/mL).

  • Prepare a separate stock solution of the native analyte (the compound to be measured) at a known concentration.

• Preparation of Calibration Standards:

  • Create a series of calibration standards by performing serial dilutions of the native analyte stock solution to cover the expected concentration range in the samples.

  • Spike each calibration standard with a fixed, known concentration of the Triphenylene-d12 internal standard working solution.

• Sample Preparation:

  • To each unknown sample, add the same fixed, known amount of the Triphenylene-d12 internal standard working solution as was added to the calibrators.

  • Perform the necessary sample extraction and cleanup procedures (e.g., liquid-liquid extraction, solid-phase extraction) to isolate the analyte and internal standard from the sample matrix.

• LC-MS Analysis:

  • Inject the prepared calibrators and samples into the LC-MS system.

  • Develop a chromatographic method to separate the analyte and internal standard from other components.

  • Set up the mass spectrometer to monitor for specific mass-to-charge (m/z) transitions for both the native analyte and Triphenylene-d12 (e.g., using Multiple Reaction Monitoring, MRM).

• Data Analysis:

  • For each calibrator, calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

  • Plot these peak area ratios against the known concentrations of the analyte in the calibrators to generate a calibration curve.

  • For each unknown sample, calculate the peak area ratio of the analyte to the internal standard.

  • Determine the concentration of the analyte in the unknown sample by interpolating its peak area ratio from the calibration curve.

Workflow Visualization

The following diagram illustrates the logical workflow for using Triphenylene-d12 as an internal standard in a typical quantitative analytical experiment.

Caption: Workflow for quantitative analysis using an internal standard.

References

• 1. Triphenylene-d12 | CAS 17777-56-9 | LGC Standards [lgcstandards.com]
• 2. scbt.com [scbt.com]
• 3. calpaclab.com [calpaclab.com]
• 5. Triphenylene-d12 | CAS:17777-56-9 | 谱析（上海）生物科技有限公司 [xiyuan-bio.com]
• 6. cdnisotopes.com [cdnisotopes.com]

Navigating the Isotopic Landscape of Triphenylene-d12: A Technical Guide to Purity and Stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity and stability of Triphenylene-d12 (C₁₈D₁₂), a deuterated polycyclic aromatic hydrocarbon (PAH) utilized in a range of scientific applications, including as an internal standard in mass spectrometry-based analyses and in mechanistic studies. Understanding and verifying the isotopic enrichment and ensuring the stability of this compound are critical for generating accurate and reproducible experimental data.

Isotopic Purity of Triphenylene-d12

The isotopic purity of Triphenylene-d12 refers to the percentage of molecules in which all twelve hydrogen atoms have been replaced by deuterium (B1214612). Commercially available Triphenylene-d12 typically boasts a high level of isotopic enrichment.

Quantitative Data Summary

The isotopic purity of Triphenylene-d12 from various suppliers is consistently high, as summarized in the table below. Researchers should always refer to the Certificate of Analysis for lot-specific data.

Supplier	Catalog Number	Isotopic Purity (atom % D)	Molecular Formula	Molecular Weight
Cambridge Isotope Laboratories	DLM-601-1	98%	C₁₈D₁₂	240.37
CDN Isotopes	D-0041	98 atom % D	C₁₈D₁₂	240.37
Sigma-Aldrich	616362	98 atom % D	C₁₈D₁₂	240.36
Santa Cruz Biotechnology	sc-224420	Not Specified	C₁₈D₁₂	240.36

Experimental Protocols for Isotopic Purity Determination

The isotopic purity of Triphenylene-d12 can be accurately determined using two primary analytical techniques: Mass Spectrometry and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Mass Spectrometry

High-resolution mass spectrometry (HR-MS) is a powerful tool for determining the isotopic enrichment of labeled compounds. By analyzing the mass-to-charge ratio (m/z) of the molecular ion, the distribution of different isotopologues can be quantified.

Methodology:

• Sample Preparation: Prepare a dilute solution of Triphenylene-d12 in a suitable volatile solvent (e.g., toluene, dichloromethane).

• Instrumentation: Utilize a high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument, coupled to an appropriate ionization source (e.g., Electron Ionization (EI) or Electrospray Ionization (ESI)).

• Data Acquisition: Acquire the mass spectrum in the region of the molecular ion. For Triphenylene-d12, the expected m/z for the fully deuterated species [M]⁺˙ is approximately 240.15.

• Data Analysis:

  • Identify the ion cluster corresponding to the molecular ion.

  • Measure the relative intensities of the peaks corresponding to the different isotopologues (d₀ to d₁₂).

  • Calculate the isotopic purity using the following formula:

    Isotopic Purity (%) = [Intensity(d₁₂) / Σ(Intensities of all isotopologues)] x 100

    Corrections for the natural abundance of ¹³C should be made for highly accurate measurements.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Both ¹H and ²H NMR spectroscopy can be employed to determine the isotopic purity of Triphenylene-d12.

¹H NMR Methodology:

• Sample Preparation: Dissolve a precisely weighed amount of Triphenylene-d12 in a deuterated solvent (e.g., CDCl₃) containing a known internal standard of certified purity.

• Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: Acquire a quantitative ¹H NMR spectrum with a sufficient relaxation delay (D1) to ensure full relaxation of all protons.

• Data Analysis:

  • Integrate the residual proton signals corresponding to Triphenylene.

  • Integrate a signal from the internal standard.

  • Calculate the amount of non-deuterated Triphenylene relative to the internal standard.

  • The isotopic purity is then calculated by subtracting the percentage of the non-deuterated and partially deuterated species from 100%.

²H NMR Methodology:

• Sample Preparation: Dissolve the Triphenylene-d12 sample in a non-deuterated solvent (e.g., CHCl₃).

• Instrumentation: Utilize an NMR spectrometer equipped with a deuterium probe.

• Data Acquisition: Acquire a quantitative ²H NMR spectrum.

• Data Analysis: The spectrum will show a signal for the deuterium atoms in Triphenylene-d12. The presence of any other signals could indicate impurities or isotopic scrambling. The integral of the deuterium signal can be used to quantify the amount of deuterated compound.

Stability of Triphenylene-d12

Factors Affecting Stability

The stability of Triphenylene-d12 can be influenced by several factors:

• Temperature: Like other PAHs, Triphenylene-d12 is expected to be a thermally stable compound. However, prolonged exposure to high temperatures can lead to degradation.

• Light: PAHs are known to be susceptible to photodegradation. Exposure to UV light can induce chemical reactions, leading to the formation of degradation products.

• Oxidizing Agents: Strong oxidizing agents can react with the aromatic system of Triphenylene-d12.

• Hydrogen-Deuterium (H-D) Exchange: The deuterium atoms on the aromatic ring of Triphenylene-d12 are generally stable. However, under certain conditions (e.g., presence of acid or base catalysts, or exposure to labile protons), H-D exchange can occur, compromising the isotopic purity.

Recommended Storage and Handling

To ensure the long-term stability and maintain the isotopic purity of Triphenylene-d12, the following storage and handling procedures are recommended:

Condition	Recommendation	Rationale
Temperature	Store at room temperature or refrigerated (2-8 °C) for long-term storage.	Minimizes the rate of potential degradation reactions.
Light	Store in an amber vial or in the dark.	Protects the compound from photolytic degradation.
Atmosphere	Store in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen).	Prevents exposure to atmospheric moisture and oxygen.
Handling	Handle in a dry environment (e.g., glove box or under a stream of dry inert gas). Use dry glassware.	Minimizes the risk of H-D exchange with atmospheric water.
Solvents	For solutions, use high-purity, anhydrous solvents. For long-term storage of solutions, aprotic solvents are preferred.	Prevents H-D exchange with protic solvents and minimizes solvent-mediated degradation.

CDN Isotopes states that Triphenylene-d12 is stable if stored under recommended conditions and should be re-analyzed for chemical purity after three years.[1]

Visualizations

The following diagrams illustrate the experimental workflows and logical relationships discussed in this guide.

Caption: Experimental workflows for determining the isotopic purity of Triphenylene-d12.

Caption: Factors influencing the stability of Triphenylene-d12.

References

• 1. Triphenylene [webbook.nist.gov]

An In-depth Technical Guide to the Solubility of Triphenylene-d12 in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Triphenylene-d12 in common organic solvents. Due to the limited availability of specific quantitative solubility data for the deuterated form, this guide leverages data for unlabeled triphenylene (B110318) as a close proxy and outlines a detailed experimental protocol for precise solubility determination.

Introduction to Triphenylene-d12

Triphenylene is a polycyclic aromatic hydrocarbon (PAH) composed of four fused benzene (B151609) rings, forming a highly symmetric and planar structure.[1] Its deuterated isotopologue, Triphenylene-d12, in which all twelve hydrogen atoms are replaced with deuterium (B1214612), is a valuable standard in environmental analysis and various research applications. Understanding its solubility is crucial for its effective use in these fields. The principle of "like dissolves like" is fundamental in predicting the solubility of triphenylene, a nonpolar molecule.[2][3]

Qualitative Solubility of Triphenylene

Triphenylene is generally soluble in nonpolar organic solvents and sparingly soluble in polar solvents.[2] It is practically insoluble in water.[1][2]

Table 1: Qualitative Solubility of Triphenylene in Common Organic Solvents

Solvent Class	Solvent	Solubility	Reference
Aromatic Hydrocarbons	Benzene	Soluble	[2][4]
Toluene	Soluble	[2]
Chlorinated Solvents	Chloroform	Soluble	[2][4]
Alcohols	Ethanol	Soluble	[4]
Carboxylic Acids	Acetic Acid	Soluble	[4]
Oils	Various Oils	Soluble	[4]
Polar Aprotic Solvents	Acetone	Slightly Soluble	[5]
Ethers	Diethyl Ether	Slightly Soluble	[5]
Polar Protic Solvents	Water	Insoluble	[1][2]

Experimental Protocol for Quantitative Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a solid organic compound like Triphenylene-d12. This method is based on the widely used shake-flask method followed by gravimetric analysis.

3.1. Materials and Equipment

• Triphenylene-d12 (solid)

• Selected organic solvents (analytical grade)

• Analytical balance (accurate to ±0.1 mg)

• Vials with screw caps

• Thermostatically controlled shaker or incubator

• Centrifuge

• Syringe filters (chemically inert, e.g., PTFE)

• Pipettes

• Evaporating dishes or pre-weighed vials

• Drying oven or vacuum desiccator

3.2. Procedure

• Preparation of a Saturated Solution:

  • Add an excess amount of solid Triphenylene-d12 to a series of vials. The presence of undissolved solid is essential to ensure that the solution is saturated.

  • Add a known volume of the desired organic solvent to each vial.

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials in a thermostatically controlled shaker and agitate at a constant temperature (e.g., 25 °C) for an extended period (24-48 hours) to ensure that equilibrium is reached.

• Separation of the Saturated Solution:

  • After the equilibration period, allow the vials to stand undisturbed for a sufficient time to let the excess solid settle.

  • To further separate the undissolved solid, centrifuge the vials at a moderate speed.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pipette. To avoid transferring any solid particles, it is recommended to use a syringe fitted with a chemically inert filter.

• Gravimetric Analysis:

  • Transfer the known volume of the saturated solution to a pre-weighed evaporating dish or vial.

  • Carefully evaporate the solvent under a gentle stream of inert gas (e.g., nitrogen) or in a fume hood. For less volatile solvents, a drying oven set to a temperature below the boiling point of the solvent and the melting point of Triphenylene-d12 can be used.

  • Once the solvent is completely removed, place the dish or vial in a vacuum desiccator to remove any residual solvent and allow it to cool to room temperature.

  • Weigh the dish or vial containing the dried Triphenylene-d12.

  • Repeat the drying and weighing steps until a constant mass is obtained.

3.3. Calculation of Solubility

The solubility can be calculated using the following formula:

Solubility (mg/mL) = (Mass of dried Triphenylene-d12 (mg)) / (Volume of the saturated solution withdrawn (mL))

To express the solubility in molarity (mol/L), the molecular weight of Triphenylene-d12 is used.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of Triphenylene-d12 solubility.

Caption: Experimental workflow for determining the solubility of Triphenylene-d12.

Factors Influencing Solubility

Several factors can influence the solubility of Triphenylene-d12:

• Solvent Polarity: As a nonpolar molecule, Triphenylene-d12 will exhibit higher solubility in nonpolar solvents.

• Temperature: The solubility of solids in organic solvents generally increases with temperature.[2]

• Purity of the Compound and Solvent: Impurities can affect the measured solubility.

Conclusion

This technical guide provides a foundational understanding of the solubility of Triphenylene-d12 in common organic solvents, based on the behavior of its non-deuterated analogue. For precise quantitative data, the detailed experimental protocol outlined herein provides a reliable methodology for researchers and scientists. Careful control of experimental parameters, particularly temperature, is crucial for obtaining accurate and reproducible solubility data.

References

• 1. Triphenylene - Wikipedia [en.wikipedia.org]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. chem.ws [chem.ws]
• 4. Triphenylene | 217-59-4 [chemicalbook.com]
• 5. TABLE 3-2, Physical and Chemical Properties of Polycyclic Aromatic Hydrocarbonsa - Toxicological Profile for Polycyclic Aromatic Hydrocarbons - NCBI Bookshelf [ncbi.nlm.nih.gov]

The Discovery of Triphenylene: A Historical and Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triphenylene (B110318) (C₁₈H₁₂), a polycyclic aromatic hydrocarbon (PAH) composed of four fused benzene (B151609) rings, holds a significant place in the history of organic chemistry. Its unique, highly symmetric, and planar structure has made it a subject of interest for over a century, from its initial discovery in the late 19th century to its modern applications in materials science and electronics. This in-depth technical guide provides a comprehensive historical context of the discovery of triphenylene, detailing its first isolation and synthesis, and presenting the available quantitative data and experimental protocols from these pioneering studies.

The Initial Discovery: Isolation from Benzene Pyrolysis (1880)

Triphenylene was first isolated in 1880 by the German chemists H. Schmidt and Gustav Schultz.[1] They identified the compound in the complex mixture of hydrocarbons produced by passing benzene vapor through a red-hot iron tube. Initially, they mistook it for its isomer, chrysene. However, through careful analysis, they were able to distinguish it as a new, distinct compound, which they named triphenylene.[1]

Experimental Protocol: Isolation of Triphenylene (Schmidt and Schultz, 1880)

• Pyrolysis of Benzene: Benzene vapor was passed through an iron tube heated to a temperature sufficient to induce pyrolysis (likely in the range of 600-800 °C). This process resulted in the formation of a complex mixture of polycyclic aromatic hydrocarbons.

• Fractional Distillation and Crystallization: The resulting tar-like product was subjected to fractional distillation to separate the components based on their boiling points. The fraction containing hydrocarbons with the approximate formula C₁₈H₁₂ was collected.

• Purification: This fraction was further purified by repeated recrystallization from suitable solvents, likely including ethanol (B145695) and benzene. This process of selective dissolution and crystallization allowed for the separation of triphenylene from other isomers and impurities.

• Characterization: The purified crystalline solid was then characterized by its physical properties, including melting point and solubility, and its chemical behavior, which differentiated it from the known isomer, chrysene.

Quantitative Data: Early Characterization of Triphenylene

The initial characterization of triphenylene by Schmidt and Schultz and subsequent early studies provided the first quantitative data for this new compound.

Property	Reported Value
Melting Point	~198 °C
Boiling Point	~438 °C
Molecular Formula	C₁₈H₁₂
Appearance	White to beige crystalline needles
Solubility	Insoluble in water; Soluble in ethanol, benzene, acetic acid, and chloroform.

The First Synthesis: A Landmark Achievement (1907)

Nearly three decades after its discovery, the first chemical synthesis of triphenylene was achieved by the renowned German chemist Carl Mannich in 1907.[1] This was a significant milestone as it confirmed the structure of triphenylene and provided a rational chemical pathway to its formation, independent of the complex and often low-yielding pyrolysis methods.

Experimental Protocol: Synthesis of Triphenylene (Mannich, 1907)

Mannich's synthesis was a two-step process starting from cyclohexanone. While the original publication in Berichte der deutschen chemischen Gesellschaft contains the full experimental details, a summary of the likely procedure is as follows:

Step 1: Synthesis of Dodecahydrotriphenylene

• Condensation of Cyclohexanone: Cyclohexanone was subjected to a self-condensation reaction, likely under acidic or basic conditions, to form a trimer. This reaction produced dodecahydrotriphenylene (C₁₈H₂₄), the fully saturated precursor to triphenylene. The exact conditions (catalyst, temperature, and reaction time) were optimized to favor the formation of the tricyclic intermediate.

Step 2: Dehydrogenation of Dodecahydrotriphenylene

• Aromatization: The isolated dodecahydrotriphenylene was then dehydrogenated to form the fully aromatic triphenylene. Mannich reportedly used two methods for this crucial step:

  • Zinc Dust Distillation: Heating dodecahydrotriphenylene with zinc dust at high temperatures.

  • Copper-Catalyzed Dehydrogenation: Passing the vapor of dodecahydrotriphenylene over a heated copper catalyst.[1]

• Purification: The resulting triphenylene was purified by recrystallization to yield the final product. Mannich confirmed the identity of his synthetic product by comparing its properties to those of the triphenylene isolated from benzene pyrolysis.[1]

Visualizing the Historical Timeline

The following diagram illustrates the key milestones in the discovery and first synthesis of triphenylene.

Caption: Timeline of the discovery and first synthesis of triphenylene.

Signaling Pathway of Discovery and Synthesis

The logical flow from the initial observation to the confirmed synthesis of triphenylene can be visualized as a signaling pathway.

Caption: Logical workflow of the discovery and synthesis of triphenylene.

Conclusion

The discovery and synthesis of triphenylene represent a fascinating chapter in the history of organic chemistry. The work of Schmidt, Schultz, and Mannich not only introduced a new polycyclic aromatic hydrocarbon to the scientific community but also showcased the developing power of synthetic chemistry in the early 20th century. The methodologies they employed, from pyrolysis and fractional crystallization to multi-step synthesis and dehydrogenation, laid the groundwork for future research into the properties and applications of this intriguing molecule. For today's researchers, understanding this historical context provides a valuable perspective on the foundations of modern PAH chemistry and the enduring importance of fundamental discovery.

References

• 1. Triphenylene - Wikipedia [en.wikipedia.org]

A Technical Guide to the Fundamental Differences Between Triphenylene and Triphenylene-d12

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the core distinctions between triphenylene (B110318) (C₁₈H₁₂) and its deuterated isotopologue, Triphenylene-d12 (C₁₈D₁₂). The substitution of hydrogen with deuterium (B1214612) atoms imparts significant, measurable differences in the physicochemical and spectroscopic properties of the molecule. Understanding these differences is critical for applications ranging from mechanistic studies in drug metabolism to the development of advanced organic electronic materials.

Core Physicochemical and Spectroscopic Differences

The primary distinction between triphenylene and Triphenylene-d12 is the isotopic substitution of all twelve hydrogen atoms with deuterium. This seemingly subtle change at the atomic level manifests in several key property differences, which are summarized below.

Structural and Molecular Properties

The fundamental structural difference lies in the isotopic composition of the C-H versus C-D bonds. This underpins all other observed differences in their chemical and physical behavior.

Triphenylene-d12 in Materials Science: An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction

Triphenylene (B110318), a polycyclic aromatic hydrocarbon (PAH) with a unique disc-like structure, has garnered significant attention in materials science for its applications in organic electronics, liquid crystals, and porous frameworks. The deuterated analogue, Triphenylene-d12, where all twelve hydrogen atoms are replaced by deuterium (B1214612), offers enhanced properties and unique analytical possibilities, making it a valuable tool for advanced materials research. This technical guide explores the core applications of Triphenylene-d12, providing detailed insights into its properties, synthesis, and experimental utilization. The substitution of protium (B1232500) with deuterium strengthens chemical bonds, leading to a slower rate of chemical degradation, extended device lifetimes, and improved overall performance in various applications.[1]

Physicochemical Properties of Triphenylene-d12

The fundamental properties of Triphenylene-d12 are summarized in the table below, providing a direct comparison with its non-deuterated counterpart.

Property	Triphenylene-d12	Triphenylene
Molecular Formula	C₁₈D₁₂[2][3]	C₁₈H₁₂
Molecular Weight	240.37 g/mol [2][3]	228.29 g/mol
CAS Number	17777-56-9[2][3]	217-59-4[2][3]
Isotopic Purity	Typically ≥98 atom % D	Not Applicable
Appearance	White to off-white solid	White to pale yellow solid
Solubility	Soluble in organic solvents like chloroform, benzene (B151609), and toluene	Soluble in organic solvents like chloroform, benzene, and toluene
Storage	Store at room temperature away from light and moisture.[2]	Store at room temperature

Synthesis of Triphenylene-d12

Experimental Protocol: Perdeuteration of Triphenylene via Acid-Catalyzed H/D Exchange

This protocol is based on general methods for the deuteration of polycyclic aromatic hydrocarbons.

Materials:

• Triphenylene (C₁₈H₁₂)

• Deuterated triflic acid (CF₃SO₃D)

• Deuterated benzene (C₆D₆)

• Anhydrous sodium carbonate (Na₂CO₃)

• Dichloromethane (CH₂Cl₂)

• Deuterated water (D₂O)

• Round-bottom flask with a magnetic stirrer

• Reflux condenser

• Separatory funnel

• Rotary evaporator

• Column chromatography setup (silica gel)

Procedure:

• Dissolution: In a dry round-bottom flask, dissolve triphenylene (1.0 g) in deuterated benzene (50 mL).

• Acid Addition: Carefully add deuterated triflic acid (0.5 mL) to the solution under an inert atmosphere (e.g., argon).

• Reaction: Stir the mixture at room temperature for 24-48 hours. The progress of the deuteration can be monitored by taking small aliquots and analyzing them by ¹H NMR to observe the disappearance of proton signals.

• Quenching: Slowly add the reaction mixture to a stirred solution of anhydrous sodium carbonate in deuterated water (D₂O) to neutralize the acid.

• Extraction: Transfer the mixture to a separatory funnel and extract the organic layer with dichloromethane. Wash the organic layer with D₂O (2 x 20 mL).

• Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using a hexane/dichloromethane gradient to obtain pure Triphenylene-d12.

• Characterization: Confirm the isotopic purity and identity of the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Logical Relationship for Synthesis

Caption: Synthesis workflow for Triphenylene-d12.

Applications in Materials Science

The unique properties of Triphenylene-d12 make it a valuable material for a range of applications in materials science, primarily leveraging the "deuterium isotope effect." The stronger C-D bond compared to the C-H bond leads to increased stability and longevity of devices.

Organic Light-Emitting Diodes (OLEDs)

Deuteration of organic materials used in OLEDs has been shown to significantly enhance device lifetime and efficiency.[4][5][6] By replacing C-H bonds with more stable C-D bonds, non-radiative decay pathways can be suppressed, leading to improved luminescence and operational stability. Triphenylene derivatives are often used as host materials in phosphorescent OLEDs (PHOLEDs) due to their high triplet energy.

Quantitative Data: Performance Enhancement in Deuterated OLEDs

Parameter	Non-Deuterated Host	Deuterated Host	Improvement Factor
Device Lifetime (T₉₀)	1	up to 8x	8
External Quantum Efficiency (EQE)	Baseline	Increased	~1.1 - 1.4x
Power Efficiency	Baseline	Increased	~1.1 - 1.2x

Note: Data is generalized from studies on various deuterated host materials for blue PHOLEDs.[2][6]

Experimental Protocol: Fabrication of a Deuterated OLED

This protocol outlines the fabrication of a simple OLED device using Triphenylene-d12 as a host material.

Materials:

• Indium tin oxide (ITO)-coated glass substrate

• Hole injection layer (HIL) material (e.g., PEDOT:PSS)

• Hole transport layer (HTL) material (e.g., TAPC)

• Emissive layer (EML): Triphenylene-d12 doped with a phosphorescent emitter (e.g., Ir(ppy)₃)

• Electron transport layer (ETL) material (e.g., TPBi)

• Electron injection layer (EIL) material (e.g., LiF)

• Aluminum (Al) for the cathode

• Organic solvents for cleaning (acetone, isopropanol)

• Deionized water

• Thermal evaporator

Procedure:

• Substrate Cleaning: Clean the ITO-coated glass substrate by sonicating in deionized water, acetone (B3395972), and isopropanol (B130326) for 15 minutes each, followed by drying with nitrogen gas. Treat the substrate with UV-ozone for 10 minutes to improve the work function of the ITO.

• HIL Deposition: Spin-coat the HIL material (PEDOT:PSS) onto the ITO substrate and anneal at 120°C for 15 minutes in a nitrogen-filled glovebox.

• HTL Deposition: Thermally evaporate the HTL material (TAPC) to a thickness of 40 nm.

• EML Deposition: Co-evaporate Triphenylene-d12 as the host and the phosphorescent emitter (e.g., 6% Ir(ppy)₃) to a thickness of 20 nm.

• ETL Deposition: Thermally evaporate the ETL material (TPBi) to a thickness of 30 nm.

• EIL and Cathode Deposition: Sequentially evaporate the EIL (LiF, 1 nm) and the Al cathode (100 nm) without breaking the vacuum.

• Encapsulation: Encapsulate the device using a glass lid and UV-curable epoxy to prevent degradation from air and moisture.

• Characterization: Measure the current density-voltage-luminance (J-V-L) characteristics, external quantum efficiency (EQE), and operational lifetime of the fabricated device.

Signaling Pathway for OLED Operation

Caption: OLED device operation workflow.

Discotic Liquid Crystals

Triphenylene and its derivatives are well-known to form discotic liquid crystal phases, where the disc-shaped molecules stack into columns. These columnar structures can exhibit one-dimensional charge transport, making them interesting for applications in organic field-effect transistors (OFETs) and sensors. Deuterium NMR spectroscopy is a powerful technique to study the molecular ordering and dynamics within these liquid crystalline phases. Triphenylene-d12 can serve as a deuterated probe molecule to investigate the anisotropic environment of the liquid crystal matrix.

Experimental Protocol: Deuterium NMR of Triphenylene-d12 in a Liquid Crystal Host

Materials:

• Triphenylene-d12

• A non-deuterated discotic liquid crystal host (e.g., a hexa-alkoxy-substituted triphenylene)

• NMR tube

• NMR spectrometer with a deuterium probe

Procedure:

• Sample Preparation: Prepare a mixture of the discotic liquid crystal host and a small amount of Triphenylene-d12 (e.g., 1-5 mol%) in an NMR tube.

• Phase Transition: Heat the sample above the clearing point of the liquid crystal to ensure a homogeneous isotropic mixture.

• Cooling into Mesophase: Slowly cool the sample into the desired discotic liquid crystal mesophase within the NMR spectrometer's magnetic field. This will align the columns of the liquid crystal.

• Deuterium NMR Spectroscopy: Acquire the deuterium (²H) NMR spectrum of the aligned sample. The quadrupolar splitting in the spectrum will provide information about the orientation of the Triphenylene-d12 molecules within the liquid crystal matrix.

• Data Analysis: Analyze the spectral line shapes and splittings to determine the order parameter of the Triphenylene-d12 probe, which reflects the degree of orientational order of the liquid crystal host.

Metal-Organic Frameworks (MOFs) and Covalent Organic Frameworks (COFs)

Triphenylene-based linkers are used to construct highly porous and stable MOFs and COFs. These materials have potential applications in gas storage, separation, and catalysis. Using Triphenylene-d12 as a linker can provide a unique tool for studying the framework's dynamics and guest-host interactions using techniques like neutron scattering. The difference in neutron scattering length between hydrogen and deuterium allows for contrast variation studies, providing detailed structural information that is not accessible with X-ray diffraction.

Experimental Protocol: Synthesis of a MOF with a Triphenylene-d12 Linker

This protocol is a general representation for the solvothermal synthesis of a triphenylene-based MOF.

Materials:

• Triphenylene-d12-dicarboxylic acid (a functionalized derivative of Triphenylene-d12)

• Metal salt (e.g., zinc nitrate, copper nitrate)

• Solvent (e.g., N,N-dimethylformamide - DMF)

• Glass vial or Teflon-lined autoclave

Procedure:

• Reactant Mixture: In a glass vial, dissolve the Triphenylene-d12-dicarboxylic acid linker and the metal salt in DMF.

• Solvothermal Synthesis: Seal the vial and heat it in an oven at a specific temperature (e.g., 80-120°C) for a defined period (e.g., 24-72 hours). During this time, crystals of the MOF will form.

• Isolation and Washing: After cooling to room temperature, collect the crystals by filtration or decantation. Wash the crystals with fresh DMF and then with a more volatile solvent like ethanol (B145695) or acetone to remove unreacted starting materials and solvent molecules from the pores.

• Activation: Activate the MOF by carefully removing the solvent from the pores, usually by heating under vacuum.

• Characterization: Characterize the resulting deuterated MOF using powder X-ray diffraction (PXRD) to confirm the crystal structure, thermogravimetric analysis (TGA) to assess thermal stability, and gas adsorption measurements to determine the porosity. Neutron scattering studies can then be performed to investigate the framework dynamics and guest interactions.

Logical Relationship for MOF Synthesis

Caption: MOF synthesis workflow with Triphenylene-d12.

Conclusion

Triphenylene-d12 is a powerful tool for materials scientists, offering a means to enhance the performance and stability of organic electronic devices and providing a unique probe for studying the structure and dynamics of complex materials like liquid crystals and porous frameworks. The deuterium isotope effect provides a clear advantage in applications where material degradation is a limiting factor. As the demand for high-performance, long-lasting materials continues to grow, the strategic use of deuterated compounds like Triphenylene-d12 will undoubtedly play an increasingly important role in the development of next-generation technologies. Further research into the synthesis of novel deuterated triphenylene derivatives and their integration into advanced material architectures will continue to unlock new possibilities.

References

• 1. deutramed.com [deutramed.com]
• 2. oled-info.com [oled-info.com]
• 3. Triphenylene (D₁₂, 98%) - Cambridge Isotope Laboratories, DLM-601-1 [isotope.com]
• 4. Lifetime Enhancement and Degradation Study of Blue OLEDs Using Deuterated Materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. oled-info.com [oled-info.com]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: High-Precision Quantification of Polycyclic Aromatic Hydrocarbons Using Triphenylene-d12 as an Internal Standard in GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of polycyclic aromatic hydrocarbons (PAHs) is critical in environmental monitoring, food safety, and toxicology studies due to their carcinogenic and mutagenic properties. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of PAHs. However, the complexity of sample matrices and the multi-step sample preparation procedures can lead to variations in analyte recovery and instrument response. The use of an internal standard is essential to ensure the accuracy and precision of quantitative results. Isotopically labeled internal standards, such as Triphenylene-d12, are ideal for this purpose as they exhibit chemical and physical properties nearly identical to their corresponding native analytes, but are distinguishable by their mass-to-charge ratio in the mass spectrometer. This application note provides a detailed protocol for the use of Triphenylene-d12 as an internal standard for the GC-MS analysis of PAHs.

Triphenylene-d12 (C18D12) is a deuterated form of Triphenylene, a four-ring aromatic hydrocarbon.[1][2] Its molecular weight is 240.36 g/mol .[1][2] The use of deuterated internal standards, like Triphenylene-d12, is a well-established practice in isotope dilution mass spectrometry (IDMS) to correct for the loss of analytes during sample extraction and cleanup, as well as fluctuations in instrument performance. This method offers high sensitivity and selectivity, particularly when using selected ion monitoring (SIM) or tandem mass spectrometry (MS/MS) modes.[3]

Principle of Isotope Dilution GC-MS

The core principle of using an isotopically labeled internal standard like Triphenylene-d12 lies in adding a known amount of the standard to the sample at the earliest stage of the sample preparation process. Because Triphenylene-d12 has very similar chemical and physical properties to the target PAH analytes, it will be affected by the extraction, cleanup, and analysis steps in the same manner as the native compounds. By monitoring the signal of the native PAH and the deuterated internal standard, any loss of analyte during the procedure can be accurately corrected for, leading to more reliable and reproducible quantification.

The quantification is based on the ratio of the response of the native analyte to the response of the isotopically labeled internal standard. This ratio is then used to calculate the concentration of the analyte in the original sample using a calibration curve prepared with standards containing both the native analytes and the internal standard.

Experimental Protocols

The following protocols are generalized and may require optimization for specific sample matrices and target analytes.

Reagents and Materials

• Solvents: Acetone, Hexane (B92381), Dichloromethane (B109758), Toluene (B28343), Methanol (all high purity, suitable for GC-MS analysis).

• Standards:

  • Triphenylene-d12 internal standard solution (e.g., 100 µg/mL in a suitable solvent).

  • Calibration standards containing a mixture of target PAHs at various concentrations.

• Solid-Phase Extraction (SPE) Cartridges: Silica (B1680970) or C18 cartridges for sample cleanup.

• QuEChERS Kits: For solid samples like meat or soil.

• Anhydrous Sodium Sulfate: For removal of residual water.

• Glassware: Vials, flasks, pipettes, and syringes.

Sample Preparation

The choice of sample preparation method depends on the matrix. Below are examples for different sample types.

a) Water Samples (Liquid-Liquid Extraction & SPE)

• To a 1 L water sample, add a known amount of Triphenylene-d12 internal standard solution.

• Perform liquid-liquid extraction using dichloromethane or a similar organic solvent.

• Dry the organic extract with anhydrous sodium sulfate.

• Concentrate the extract to a small volume (e.g., 1 mL) using a rotary evaporator or a gentle stream of nitrogen.

• For further cleanup, pass the concentrated extract through a conditioned silica or C18 SPE cartridge.

• Elute the PAHs with an appropriate solvent mixture (e.g., hexane:dichloromethane).

• Concentrate the eluate to the final volume (e.g., 1 mL) for GC-MS analysis.

b) Solid Samples (e.g., Soil, Sediment, Food) using QuEChERS [4]

• Homogenize 5-10 g of the solid sample.

• Add a known amount of Triphenylene-d12 internal standard solution.

• Add acetonitrile (B52724) and the QuEChERS extraction salts.

• Shake vigorously and centrifuge.

• Take an aliquot of the supernatant for dispersive SPE cleanup.

• Add the appropriate d-SPE sorbent and shake.

• Centrifuge and take the supernatant.

• Evaporate the solvent and reconstitute in a suitable solvent (e.g., toluene or hexane) for GC-MS analysis.

c) Oily/Fatty Samples (e.g., Edible Oils, Fish) using Saponification [5]

• To a weighed amount of the sample, add a known amount of Triphenylene-d12 internal standard.

• Add a methanolic potassium hydroxide (B78521) solution and heat to saponify the lipids.

• After cooling, perform liquid-liquid extraction with hexane.

• Wash the hexane extract with water to remove residual soap.

• Dry the extract over anhydrous sodium sulfate.

• Concentrate the extract and proceed with SPE cleanup if necessary.

• Adjust the final volume for GC-MS analysis.

GC-MS Analysis

The following are typical GC-MS parameters for PAH analysis. These should be optimized for the specific instrument and analytes.

• Gas Chromatograph (GC):

  • Column: HP-5MS (or equivalent) 30 m x 0.25 mm ID, 0.25 µm film thickness.[6]

  • Inlet: Splitless injection at 280-300°C.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Oven Temperature Program:

    • Initial temperature: 60-80°C, hold for 1-2 min.

    • Ramp: 10-20°C/min to 300-320°C.

    • Final hold: 5-10 min.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or MS/MS for higher selectivity and sensitivity.

  • Ions to Monitor:

    • Triphenylene-d12: m/z 240 (quantification ion), other ions for confirmation.

    • Native PAHs: Monitor the molecular ion and at least one other characteristic ion for each target analyte.

Calibration and Quantification

• Prepare a series of calibration standards containing known concentrations of the target PAHs and a constant concentration of Triphenylene-d12.

• Analyze the calibration standards using the same GC-MS method as the samples.

• For each analyte, create a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Calculate the concentration of each analyte in the samples using the response factor from the calibration curve.

Data Presentation

Quantitative data from method validation studies using deuterated PAHs as internal standards are summarized below. These tables provide an overview of the expected performance of such methods.

Table 1: GC-MS Method Performance for PAH Analysis using a Deuterated Internal Standard

Parameter	Typical Value	Reference
Linearity (R²)	> 0.995	[4][7][8]
Limit of Detection (LOD)	0.01 - 1.5 ng/g	[9]
Limit of Quantification (LOQ)	0.03 - 5.0 ng/g	[7][9]
Recovery	70 - 120%	[3][4][8]
Relative Standard Deviation (RSD)	< 15%	[8]

Table 2: Example of Ions Monitored in SIM Mode for Selected PAHs and Triphenylene-d12

Compound	Quantification Ion (m/z)	Confirmation Ion(s) (m/z)
Phenanthrene	178	179, 176
Fluoranthene	202	203, 200
Pyrene	202	203, 200
Benzo[a]anthracene	228	229, 226
Chrysene	228	229, 226
Triphenylene-d12 (IS)	240	241, 238
Benzo[b]fluoranthene	252	253, 250
Benzo[k]fluoranthene	252	253, 250
Benzo[a]pyrene	252	253, 250
Indeno[1,2,3-cd]pyrene	276	277, 274
Dibenzo[a,h]anthracene	278	279, 276
Benzo[g,h,i]perylene	276	277, 274

Mandatory Visualizations

Caption: Experimental workflow for PAH analysis using Triphenylene-d12.

Caption: Logical relationship in isotope dilution mass spectrometry.

Conclusion

The use of Triphenylene-d12 as an internal standard in GC-MS analysis provides a robust and reliable method for the quantification of polycyclic aromatic hydrocarbons in a variety of complex matrices. The chemical similarity of the deuterated standard to the native analytes ensures that it accurately accounts for variations in sample preparation and instrument response, leading to high-quality data that meets the stringent requirements of regulatory methods and research applications. The protocols and data presented in this application note serve as a comprehensive guide for researchers and scientists to implement this methodology in their laboratories.

References

• 1. Triphenylene-d12 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 2. scbt.com [scbt.com]
• 3. Determination of polycyclic aromatic hydrocarbons (PAHs) in cosmetic products by gas chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. akjournals.com [akjournals.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. tdi-bi.com [tdi-bi.com]
• 7. Isotope dilution-GC-MS/MS analysis of 16 polycyclic aromatic hydrocarbons in selected medicinal herbs used as health food additives [agris.fao.org]
• 8. researchgate.net [researchgate.net]
• 9. Development of a GC-MS Method for Determination of Various Polycyclic Aromatic Hydrocarbons in Iranian Traditional and Semi-industrial Taftoon Bread - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Quantitative NMR (qNMR) with Triphenylene-d12

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) is a powerful analytical technique for determining the concentration or purity of a substance. Unlike chromatographic methods, qNMR is a primary ratio method that does not require a reference standard of the analyte itself. The signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal. By comparing the integral of an analyte's signal to the integral of a certified internal standard of known purity and mass, the absolute quantity of the analyte can be determined with high accuracy and precision.[1]

Triphenylene-d12 (C₁₈D₁₂) serves as an excellent internal standard for ¹H qNMR for several reasons. Its deuterated nature means it has a minimal number of residual proton signals, which reduces the likelihood of signal overlap with the analyte. As a stable, non-volatile, and non-hygroscopic solid, it is easy to handle and weigh accurately. Its aromatic structure provides residual proton signals in a region of the ¹H NMR spectrum that is often clear of analyte signals.

This document provides a detailed protocol for using Triphenylene-d12 as an internal standard for the quantitative analysis of organic molecules.

Principle of qNMR with an Internal Standard

The fundamental principle of qNMR is that the integrated area of an NMR signal is directly proportional to the number of protons generating that signal. When an analyte is mixed with an internal standard (IS) of known purity, the purity of the analyte can be calculated using the following equation:

Purity_analyte (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * Purity_IS (%)

Where:

• I_analyte : Integral of the analyte signal

• I_IS : Integral of the internal standard signal (Triphenylene-d12)

• N_analyte : Number of protons for the integrated analyte signal

• N_IS : Number of protons for the integrated internal standard signal

• MW_analyte : Molecular weight of the analyte

• MW_IS : Molecular weight of the internal standard (Triphenylene-d12: 240.36 g/mol )[2]

• m_analyte : Mass of the analyte

• m_IS : Mass of the internal standard

• Purity_IS : Purity of the internal standard

Experimental Workflow

The overall workflow for a qNMR experiment using Triphenylene-d12 as an internal standard is depicted below.

Caption: General workflow for qNMR analysis.

Detailed Experimental Protocol

• Analyte: The compound to be quantified.

• Internal Standard: Triphenylene-d12 (≥98% isotopic purity).

• Deuterated Solvent: A high-purity deuterated solvent that dissolves both the analyte and Triphenylene-d12 (e.g., Chloroform-d, DMSO-d₆, Benzene-d₆).

• Analytical Balance: Capable of weighing to at least 0.01 mg.

• NMR Spectrometer: A well-maintained NMR spectrometer (e.g., 400 MHz or higher).

• NMR Tubes: High-precision NMR tubes.

• Glassware: Vials, pipettes, etc.

Accurate sample preparation is critical for reliable qNMR results.

• Weighing:

  • Accurately weigh approximately 5-20 mg of the analyte into a clean, dry vial. Record the exact mass.

  • Accurately weigh an appropriate amount of Triphenylene-d12 into the same vial to achieve a molar ratio of approximately 1:1 with the analyte. Record the exact mass.

• Solvent Selection and Dissolution:

  • Choose a deuterated solvent in which both the analyte and Triphenylene-d12 are fully soluble. Triphenylene (B110318) is readily soluble in nonpolar organic solvents like benzene, toluene, and chloroform.

  • Add a sufficient volume of the deuterated solvent (typically 0.6-0.7 mL for a standard 5 mm NMR tube) to the vial.

  • Ensure complete dissolution by vortexing or gentle sonication. A clear, homogeneous solution is essential.

• Transfer to NMR Tube:

  • Carefully transfer the solution to a clean, dry NMR tube.

  • Cap the NMR tube to prevent solvent evaporation.

Quantitative accuracy is highly dependent on the NMR acquisition parameters.

• T₁ Relaxation Time Determination (Crucial Step):

  • The longitudinal relaxation time (T₁) of the analyte and the residual proton signals of Triphenylene-d12 must be determined to set the relaxation delay (D1) correctly.

  • Use an inversion-recovery pulse sequence to measure the T₁ values for the signals you intend to use for quantification. A detailed protocol for T1 measurement is a standard feature of most NMR spectrometer software.

• Acquisition Parameters:

  • Relaxation Delay (D1): Set D1 to be at least 7 times the longest T₁ value of the signals of interest (both analyte and Triphenylene-d12). This ensures complete relaxation between scans, which is essential for accurate integration.

  • Pulse Angle: Use a 30° or 45° pulse angle. While a 90° pulse gives the maximum signal in a single scan, a smaller pulse angle allows for a shorter relaxation delay if T1 values are very long, though setting D1 based on T1 is the more rigorous approach.

  • Number of Scans (NS): Acquire a sufficient number of scans to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals to be integrated. This typically requires 16 to 64 scans.

  • Spectral Width: Ensure the spectral width is large enough to encompass all signals of interest and provide a clean baseline on both sides.

  • Receiver Gain: Optimize the receiver gain to avoid signal clipping.

Careful and consistent data processing is key to obtaining accurate integrals.

• Fourier Transform: Apply an exponential window function with a line broadening factor (LB) of 0.3 Hz before Fourier transformation.

• Phasing: Manually phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Baseline Correction: Apply a polynomial baseline correction to ensure a flat baseline across the entire spectrum, especially around the signals to be integrated.

• Integration:

  • Manually integrate the selected analyte and Triphenylene-d12 signals. The integration limits should be set wide enough to encompass the entire signal, including any ¹³C satellites if they are to be included for both signals. Consistency in the integration of both the analyte and the standard is crucial.

  • The ¹H NMR spectrum of non-deuterated triphenylene shows two multiplets, one around 8.6 ppm and another around 7.6 ppm in CDCl₃. The residual proton signals in Triphenylene-d12 will likely appear in these regions. Choose a residual signal that is well-resolved and free from overlap with any analyte or impurity signals.

Data Presentation

Summarize the quantitative data in a clear and structured table for easy comparison and reporting.

Table 1: qNMR Data for Purity Determination of Analyte X

Parameter	Analyte (X)	Internal Standard (Triphenylene-d12)
Mass (mg)	e.g., 10.24	e.g., 8.55
Molecular Weight ( g/mol )	e.g., 150.18	240.36
Purity (%)	To be determined	e.g., 99.5
¹H NMR Signal (ppm)	e.g., 3.85 (s)	e.g., 8.6 (residual)
Number of Protons (N)	e.g., 3	e.g., 1 (hypothetical)
Integral Value (I)	e.g., 25.43	e.g., 10.12

Calculation Example:

Using the data from Table 1 and the formula from Section 1:

Purity_X (%) = (25.43 / 10.12) * (1 / 3) * (150.18 / 240.36) * (8.55 / 10.24) * 99.5% = 43.4%

Visualization of Key Relationships

The selection of a suitable internal standard is governed by several key criteria.

Caption: Criteria for selecting a qNMR internal standard.

The relationship between the key experimental parameters and the accuracy of the qNMR result is crucial to understand.

Caption: Key parameters influencing qNMR accuracy.

Conclusion

The use of Triphenylene-d12 as an internal standard in ¹H qNMR provides a reliable and accurate method for the quantification of organic molecules. Adherence to the detailed protocol, particularly with respect to accurate sample preparation and the correct setting of NMR acquisition parameters like the relaxation delay, is paramount to achieving high-quality, reproducible results. This method is a valuable tool for purity assessment and concentration determination in research, development, and quality control settings.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. NMR Relaxation [chem.ch.huji.ac.il]

Application of Triphenylene-d12 in the Analysis of Environmental Contaminants

Introduction

Triphenylene-d12, a deuterated polycyclic aromatic hydrocarbon (PAH), serves as a critical internal standard in the quantitative analysis of PAHs in various environmental matrices. Its structural similarity to native triphenylene (B110318) and its isomer chrysene (B1668918), coupled with a distinct mass difference due to the deuterium (B1214612) labeling, makes it an ideal tool for isotope dilution mass spectrometry (IDMS). This technique is renowned for its high accuracy and precision, as the internal standard is added at the beginning of the sample preparation process, effectively compensating for analyte losses during extraction and cleanup, as well as variations in instrument response. Triphenylene-d12 is frequently employed in methods based on gas chromatography-mass spectrometry (GC-MS) to monitor contamination levels in soil, sediment, water, and biological tissues.

Key Applications

The primary application of Triphenylene-d12 is as an internal standard for the quantification of PAHs.[1][2] Due to its chemical properties and retention time, it is particularly well-suited for the quantification of chrysene and benzo[a]anthracene.[3] In broader applications, it is often part of a suite of deuterated PAH standards used to cover a wide range of analyte retention times and molecular weights.[2][4] This ensures that each native PAH is quantified against a closely eluting, structurally similar internal standard, which is a best practice in environmental analytical chemistry.

Analytical Principle: Isotope Dilution Mass Spectrometry

Isotope dilution is a powerful analytical technique that relies on the addition of a known amount of an isotopically labeled standard (e.g., Triphenylene-d12) to a sample before any sample processing. The underlying principle is that the labeled and unlabeled analytes behave identically throughout the extraction, cleanup, and analysis steps. By measuring the ratio of the native analyte to the isotopically labeled standard in the final extract using a mass spectrometer, the initial concentration of the native analyte in the sample can be accurately determined, irrespective of incomplete recovery. This approach significantly enhances the reliability and comparability of data generated in environmental monitoring studies.[5]

Experimental Protocols

Protocol 1: Analysis of PAHs in Soil and Sediment Samples

This protocol outlines the extraction and analysis of polycyclic aromatic hydrocarbons from solid matrices like soil and sediment using Triphenylene-d12 as an internal standard.

1. Sample Preparation and Extraction:

• Sample Pre-treatment: Air-dry the soil or sediment sample to a constant weight and homogenize it by grinding and sieving.

• Internal Standard Spiking: Accurately weigh approximately 10-20 grams of the homogenized sample into an extraction thimble. Spike the sample with a known amount of Triphenylene-d12 internal standard solution (e.g., 1 mL of an 80 µg/mL solution in dichloromethane).[4] A surrogate standard, such as p-terphenyl-d14, may also be added to monitor extraction efficiency.[4]

• Extraction:

  • Soxhlet Extraction: Place the thimble in a Soxhlet extractor and extract with dichloromethane (B109758) for 16-24 hours.[4]

  • Ultrasonic Extraction: Alternatively, mix the sample with the internal standard and an appropriate solvent (e.g., a 1:1 mixture of acetone (B3395972) and n-hexane) in a centrifuge tube.[3] Sonicate the mixture for a specified period (e.g., 15 minutes) to extract the PAHs.[3]

• Concentration: After extraction, concentrate the extract to a small volume (e.g., 1-2 mL) using a rotary evaporator or a gentle stream of nitrogen.

2. Extract Cleanup:

• Silica (B1680970) Gel Chromatography: To remove interfering compounds, pass the concentrated extract through a silica gel column. Elute the PAH fraction with a suitable solvent mixture, such as n-pentane and dichloromethane.

• Final Concentration: Concentrate the cleaned extract to a final volume of 1 mL prior to GC-MS analysis.

3. GC-MS Analysis:

• Instrument Conditions: A gas chromatograph coupled to a mass spectrometer is used for the analysis. Typical conditions are provided in the table below. The mass spectrometer is operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.[2][3]

• Calibration: Prepare a series of calibration standards containing the target PAHs at different concentrations, each spiked with the same constant amount of Triphenylene-d12 internal standard.

4. Data Analysis and Quantification:

• Calculate the relative response factor (RRF) for each target analyte relative to Triphenylene-d12 using the calibration standards.

• Quantify the concentration of each PAH in the sample extract by comparing the peak area ratio of the native analyte to Triphenylene-d12 with the established RRF.

Protocol 2: Analysis of PAHs in Water Samples

This protocol describes the extraction and analysis of PAHs from aqueous matrices.

1. Sample Preparation and Extraction:

• Sample Collection and Preservation: Collect a 1-liter water sample in a clean glass bottle. If residual chlorine is present, dechlorinate with sodium thiosulfate. Adjust the sample pH to below 2 with hydrochloric acid.

• Internal Standard Spiking: Spike the water sample with the Triphenylene-d12 internal standard solution.

• Extraction:

  • Liquid-Liquid Extraction (LLE): Transfer the sample to a separatory funnel and perform a series of extractions with dichloromethane.[6]

  • Solid-Phase Extraction (SPE): Alternatively, pass the water sample through an SPE cartridge packed with a suitable sorbent. The PAHs are retained on the cartridge while the water passes through. Elute the PAHs from the cartridge with an organic solvent.[7]

• Drying and Concentration: Dry the collected organic extract with anhydrous sodium sulfate (B86663) and concentrate it to a final volume of 1 mL.

2. GC-MS Analysis and Quantification:

• Follow the same GC-MS analysis and quantification steps as described in Protocol 1.

Data Presentation

Table 1: Typical GC-MS Instrumental Parameters for PAH Analysis

Parameter	Setting
Gas Chromatograph
Injection Volume	1 µL
Injection Mode	Splitless
Inlet Temperature	300 °C[3]
Carrier Gas	Helium or Hydrogen[8]
Column	e.g., Agilent J&W DB-EUPAH (30 m x 0.25 mm, 0.25 µm)[8] or Zebron™ ZB-PAH-SeleCT
Oven Program	Initial temp 40-60°C, hold for 1 min, ramp at various rates to a final temp of 320-350°C, hold for 5-15 min[3][9]
Mass Spectrometer
Ionization Mode	Electron Impact (EI)
Ion Source Temp.	200-250 °C[3]
Transfer Line Temp.	280-320 °C[3]
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantifier Ions	Specific m/z for each PAH and Triphenylene-d12 (m/z 240)

Table 2: Example Quantitative Data for PAH Analysis using Deuterated Internal Standards

Analyte	Method Detection Limit (MDL) (µg/L)	Recovery (%)
Naphthalene	0.01-0.05	70-120[6]
Acenaphthene	0.01-0.05	70-120[6]
Fluorene	0.01-0.05	70-120[6]
Phenanthrene	0.01-0.05	70-120[6]
Anthracene	0.01-0.05	70-120[6]
Fluoranthene	0.01-0.05	80-120[6]
Pyrene	0.01-0.05	80-120[6]
Benzo[a]anthracene	0.01-0.05	80-120[6]
Chrysene	0.01-0.05	80-120[6]
Benzo[b]fluoranthene	0.01-0.05	80-120[6]
Benzo[k]fluoranthene	0.01-0.05	80-120[6]
Benzo[a]pyrene	0.01-0.05	80-120[6]
Indeno[1,2,3-cd]pyrene	0.01-0.05	80-120[6]
Dibenz[a,h]anthracene	0.01-0.05	80-120[6]
Benzo[g,h,i]perylene	0.01-0.05	80-120[6]

Note: The MDLs and recovery ranges are typical values and may vary depending on the specific method, matrix, and laboratory performance.

Visualizations

Caption: Workflow for PAH analysis using Triphenylene-d12.

References

• 1. Accurate quantification of polycyclic aromatic hydrocarbons in environmental samples using deuterium-labeled compounds as internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Guidelines for determination of PAH in sediment – HELCOM [helcom.fi]
• 3. Determination of Polycyclic Aromatic Hydrocarbons in Industrial Harbor Sediments by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 5. Using 13C-labeled Standards and ID-HRMS for Low-Level PAH Determination in Water and Tissue Samples [isotope.com]
• 6. www2.gov.bc.ca [www2.gov.bc.ca]
• 7. unitedchem.com [unitedchem.com]
• 8. gcms.cz [gcms.cz]
• 9. fses.oregonstate.edu [fses.oregonstate.edu]

The Role of Deuterated Compounds in Kinetic Isotope Effect Studies: Application Notes and Protocols Featuring Triphenylene-d12 as a Model Polycyclic Aromatic Hydrocarbon

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the principles and methodologies for utilizing deuterated compounds, such as Triphenylene-d12, in kinetic isotope effect (KIE) studies. While specific KIE studies focusing on the reaction mechanisms of Triphenylene-d12 are not extensively documented in publicly available literature, the protocols and principles outlined herein are broadly applicable to a wide range of deuterated molecules. Triphenylene-d12 serves as an excellent model for a fully deuterated polycyclic aromatic hydrocarbon (PAH), a class of compounds relevant in materials science, environmental science, and as scaffolds in medicinal chemistry.

Core Principles of the Kinetic Isotope Effect (KIE)

The kinetic isotope effect is the change in the rate of a chemical reaction when an atom in the reactants is replaced by one of its isotopes.[1] The most common KIE studies in organic chemistry and drug development involve the substitution of hydrogen (¹H) with deuterium (B1214612) (²H or D).[2]

The fundamental principle lies in the difference in zero-point vibrational energy (ZPE) between a carbon-hydrogen (C-H) bond and a carbon-deuterium (C-D) bond. The C-D bond is stronger and vibrates at a lower frequency than a C-H bond, resulting in a lower ZPE.[3] Consequently, more energy is required to break a C-D bond compared to a C-H bond.[3]

If the cleavage of a C-H bond is the rate-determining step of a reaction, substituting hydrogen with deuterium will slow down the reaction rate.[3] This is known as a primary kinetic isotope effect . The magnitude of the primary KIE (kH/kD) is typically between 2 and 7.[1]

A secondary kinetic isotope effect is observed when the isotopically substituted bond is not broken in the rate-determining step but is located at a position that experiences a change in hybridization or steric environment in the transition state.[1] These effects are generally much smaller than primary KIEs.[1]

Table 1: Interpretation of Deuterium Kinetic Isotope Effect (KIE) Values

KIE Value (kH/kD)	Interpretation
> 2	Significant primary KIE; C-H bond cleavage is likely the rate-determining step.
1 - 2	Small primary or secondary KIE; C-H bond cleavage may be partially rate-limiting, or changes in hybridization/sterics are occurring at the labeled position.
~ 1	No significant KIE; C-H bond cleavage is not involved in the rate-determining step.
< 1	Inverse KIE; The C-H bond becomes stiffer in the transition state compared to the ground state.

Applications in Mechanistic Elucidation and Drug Development

Elucidating Reaction Mechanisms

KIE studies are a powerful tool for probing the transition state of a reaction and differentiating between proposed mechanisms. By strategically placing deuterium labels at different positions in a molecule, researchers can determine which C-H bonds are broken in the rate-determining step.

Enhancing Metabolic Stability in Drug Development

In drug metabolism, the cytochrome P450 (CYP) family of enzymes often catalyzes the oxidation of C-H bonds as a primary clearance pathway.[4] By replacing a hydrogen atom at a metabolically vulnerable position with deuterium, the rate of metabolism at that site can be significantly reduced due to the KIE.[5] This "metabolic switching" can lead to:

• Increased drug half-life: Slower metabolism leads to a longer duration of action.[5]

• Reduced dosing frequency: Improving patient compliance.

• Improved safety profile: By minimizing the formation of potentially toxic metabolites.[5]

• Increased overall drug exposure.

Deutetrabenazine is a notable example of an FDA-approved deuterated drug that leverages the KIE to improve upon the pharmacokinetic profile of its non-deuterated counterpart, tetrabenazine.[2]

Experimental Protocols

The following are generalized protocols for conducting KIE studies. Specific reaction conditions, analytical methods, and concentrations will need to be optimized for the particular system under investigation.

Protocol for Intermolecular KIE Competition Experiment

This protocol is designed to determine the KIE by allowing a mixture of the deuterated and non-deuterated starting materials to compete for a limited amount of reagent.

Materials:

• Non-deuterated starting material (e.g., Triphenylene)

• Deuterated starting material (e.g., Triphenylene-d12)

• Reagents and solvents for the reaction

• Internal standard for analysis (e.g., by GC-MS or LC-MS)

• Quenching solution

• Analytical instrumentation (GC-MS, LC-MS, or NMR)

Procedure:

• Prepare a stock solution: Create an equimolar solution of the non-deuterated and deuterated starting materials in the reaction solvent.

• Reaction setup: In a reaction vessel, add the stock solution and any other necessary reagents, except for the limiting reagent that initiates the reaction.

• Initiate the reaction: Add the limiting reagent to start the reaction.

• Monitor the reaction: Allow the reaction to proceed to a low to moderate conversion (typically 10-20% to ensure accurate measurement).

• Quench the reaction: Stop the reaction by adding a suitable quenching agent.

• Sample analysis: Analyze the quenched reaction mixture using an appropriate analytical technique (e.g., GC-MS or LC-MS) to determine the ratio of the unreacted starting materials (H/D) and the ratio of the products (H/D).

• Calculate KIE: The KIE can be calculated from the relative amounts of the deuterated and non-deuterated products.

Protocol for Metabolic Stability Assay in Human Liver Microsomes

This protocol compares the rate of metabolism of a deuterated compound to its non-deuterated analog.

Materials:

• Non-deuterated test compound (e.g., a hypothetical drug candidate with a triphenylene (B110318) scaffold)

• Deuterated test compound (e.g., the d12-analog of the drug candidate)

• Human Liver Microsomes (HLMs)

• NADPH regenerating system

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (B52724) with an internal standard (for quenching and analysis)

• Incubator/shaking water bath (37°C)

• LC-MS/MS for analysis

Procedure:

• Prepare incubation mixtures: In separate microcentrifuge tubes, prepare incubation mixtures for the deuterated and non-deuterated compounds. Each tube should contain phosphate buffer, HLMs, and the test compound (typically at a final concentration of 1 µM).

• Pre-incubation: Pre-warm the incubation mixtures at 37°C for 5 minutes.

• Initiate the reaction: Start the metabolic reaction by adding the pre-warmed NADPH regenerating system to each tube.

• Time-point sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot from each incubation mixture and add it to a separate tube containing ice-cold acetonitrile with an internal standard to stop the reaction and precipitate proteins.

• Sample processing: Centrifuge the quenched samples to pellet the precipitated proteins.

• LC-MS/MS analysis: Analyze the supernatant from each time point by LC-MS/MS to quantify the amount of the parent compound remaining.

• Data analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time for both the deuterated and non-deuterated compounds. The slope of the line represents the elimination rate constant. The in vitro half-life (t½) can be calculated from the slope.

Table 2: Hypothetical Metabolic Stability Data for a Triphenylene-based Compound

Compound	In Vitro Half-life (t½) in HLMs (min)	Intrinsic Clearance (µL/min/mg protein)
Non-deuterated Analog	25	27.7
Deuterated Analog (d12)	75	9.2

Visualizations

// Annotations note [label="ZPE(C-D) < ZPE(C-H)\nTherefore, ΔG‡(D) > ΔG‡(H)\nand kH > kD", shape=note, fillcolor="#FFFFFF", fontcolor="#202124"]; reactant_d -> note [style=invis]; } .dot Caption: Energy profile illustrating the origin of a primary KIE.

References

• 1. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. juniperpublishers.com [juniperpublishers.com]

Application Notes &amp; Protocols: Sample Preparation for Triphenylene-d12 in Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction: Triphenylene is a polycyclic aromatic hydrocarbon (PAH) composed of four fused benzene (B151609) rings, forming a highly symmetric and planar structure[1]. Due to the carcinogenic and mutagenic potential of many PAHs, their accurate detection and quantification in various matrices are crucial for environmental monitoring, food safety, and toxicology studies. Mass spectrometry (MS), coupled with chromatographic separation techniques like Gas Chromatography (GC) or Liquid Chromatography (LC), is a powerful tool for this purpose[2][3].

Triphenylene-d12 (C18D12) is the deuterated isotopologue of Triphenylene. In mass spectrometry, deuterated compounds are frequently used as internal standards or surrogates. The addition of a known quantity of Triphenylene-d12 to a sample at the beginning of the preparation process allows for the correction of analyte loss during extraction and cleanup, as well as variations in instrument response. This ensures higher accuracy and precision in the quantitative analysis of native Triphenylene and other similar PAHs[2][4].

Effective sample preparation is a critical step to isolate target analytes from complex matrices, eliminate interferences, and concentrate the analytes to a level suitable for MS detection[5][6]. This document outlines common and advanced sample preparation techniques for the analysis of Triphenylene-d12 and its non-deuterated counterparts.

Key Sample Preparation Techniques

The choice of sample preparation technique depends on the sample matrix (e.g., water, soil, biological fluids), the concentration of the analyte, and the required level of cleanliness for the analytical instrument[5][7]. The most common methods include Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and its miniaturized version, Dispersive Liquid-Liquid Microextraction (DLLME).

Solid-Phase Extraction (SPE)

SPE is a widely used technique for the extraction of PAHs from aqueous samples. It involves passing the liquid sample through a cartridge containing a solid sorbent. The PAHs are retained on the sorbent while the bulk of the matrix passes through. The retained analytes are then eluted with a small volume of an organic solvent[8][9]. This technique offers several advantages, including reduced solvent consumption compared to traditional LLE and the potential for automation[9].

References

• 1. Triphenylene - Wikipedia [en.wikipedia.org]
• 2. Modified ion source triple quadrupole mass spectrometer gas chromatograph for polycyclic aromatic hydrocarbon analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitative analysis of polycyclic aromatic hydrocarbons using high-performance liquid chromatography-photodiode array-high-resolution mass spectrometric detection platform coupled to electrospray and atmospheric pressure photoionization sources - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. Recent Advances in Sample Preparation and Chromatographic/Mass Spectrometric Techniques for Detecting Polycyclic Aromatic Hydrocarbons in Edible Oils: 2010 to Present - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Magic extraction: solid-phase extraction and analytical pyrolysis to study polycyclic aromatic hydrocarbon and polychlorinated biphenyls in freshwater - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sample preparation procedure for the determination of polycyclic aromatic hydrocarbons in petroleum vacuum residue and bitumen - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Solid-State NMR of Triphenylene-d12

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the experimental setup and execution of solid-state Nuclear Magnetic Resonance (NMR) spectroscopy on perdeuterated triphenylene (B110318) (Triphenylene-d12). Solid-state NMR is a powerful technique for characterizing the structure and dynamics of solid materials at the atomic level. For deuterated compounds like Triphenylene-d12, deuterium (B1214612) (²H) NMR is particularly informative due to the interaction of the deuterium nuclear quadrupole moment with the local electric field gradient, which is highly sensitive to molecular orientation and motion.

Introduction

Triphenylene is a polycyclic aromatic hydrocarbon that forms discotic liquid crystals and is a fundamental building block for various organic electronic materials. Studying the solid-state properties of triphenylene provides insights into molecular packing, dynamics, and intermolecular interactions, which are crucial for designing new materials with desired functionalities. Deuterium labeling of triphenylene (Triphenylene-d12) allows for selective investigation of the aromatic core's behavior using ²H solid-state NMR. The primary NMR interaction for deuterium is the quadrupolar interaction, which provides rich information about the local environment of the C-D bonds.

Experimental Setup

A successful solid-state ²H NMR experiment on Triphenylene-d12 requires careful consideration of the sample preparation, NMR spectrometer, and the appropriate pulse sequence.

Proper sample packing is critical for obtaining high-quality solid-state NMR spectra. The goal is to create a dense, homogeneous sample within the NMR rotor to ensure stable magic angle spinning (MAS) and optimal signal-to-noise.

Protocol for Packing a Solid Sample (Triphenylene-d12):

• Sample Grinding: Thoroughly grind the crystalline Triphenylene-d12 sample into a fine, uniform powder using an agate mortar and pestle. This helps in achieving dense packing and averaging of crystallite orientations.

• Rotor and Packing Tools: Use a clean, dry zirconia rotor (e.g., 4 mm outer diameter). You will also need a rotor packing tool, which typically consists of a funnel and a packing rod.

• Loading the Sample: Place the empty rotor into the packing funnel. Carefully add a small amount of the ground Triphenylene-d12 powder into the rotor through the funnel.

• Packing the Sample: Use the packing rod to gently and evenly compress the powder into the bottom of the rotor. Repeat steps 3 and 4, adding small aliquots of powder and packing them down, until the rotor is filled to the desired level. Avoid overfilling the rotor, as this can prevent the cap from seating properly and may lead to rotor instability during spinning.

• Capping the Rotor: Once the rotor is filled, carefully clean any excess powder from the top edge of the rotor. Place the cap on the rotor, ensuring it is straight and fully seated. There should be no gap between the rotor body and the cap.

• Rotor Balancing: For high-speed spinning, it is crucial that the rotor is well-balanced. Ensure the sample is packed symmetrically.

The experiments should be performed on a solid-state NMR spectrometer equipped with a probe capable of ²H detection and high-power radiofrequency pulse generation.

Typical Spectrometer Parameters:

Parameter	Value
Magnetic Field Strength	9.4 T or higher (400 MHz for ¹H)
Spectrometer Frequency for ²H	61.4 MHz at 9.4 T
Probe	Solid-state MAS probe (e.g., 4 mm)
Temperature	Room temperature (or variable for dynamic studies)

Experimental Protocols

The primary experiment for studying rigid deuterated solids like Triphenylene-d12 is the quadrupolar echo pulse sequence. This sequence is designed to refocus the dephasing of the deuterium magnetization caused by the large quadrupolar interaction, allowing for the acquisition of a distortion-free spectrum.

The quadrupolar echo pulse sequence consists of two 90° pulses separated by a delay, with the second pulse having a 90° phase shift relative to the first.

Pulse Sequence: (π/2)ₓ - τ - (π/2)ᵧ - τ - acquire

Detailed Protocol:

• Spectrometer Setup: Tune the solid-state probe to the ²H frequency (e.g., 61.4 MHz at 9.4 T).

• Magic Angle Spinning (MAS): While static experiments are possible, MAS can be used to narrow the lines if desired. For determining the static quadrupolar lineshape, MAS is not necessary. If used, a moderate spinning speed (e.g., 5-10 kHz) is sufficient.

• Pulse Width Calibration: Calibrate the 90° pulse width for ²H. For solid samples, this is typically a short, high-power pulse. A typical 90° pulse width for deuterium on a standard solid-state probe is in the range of 2-5 µs.

• Set Quadrupolar Echo Parameters:

  • Inter-pulse delay (τ): Set the delay between the two 90° pulses. This should be long enough to allow for the probe to recover from the first pulse but short enough to minimize signal loss due to T₂ relaxation. A typical starting value is 20-50 µs.

  • Recycle Delay: The recycle delay should be at least 5 times the spin-lattice relaxation time (T₁) of the deuterons. For rigid solids, T₁ can be long. A starting value of 10-20 seconds is reasonable.

• Acquisition: Acquire the free induction decay (FID) starting from the top of the echo, which forms at a time τ after the second pulse.

• Data Processing: Fourier transform the acquired FID to obtain the ²H NMR spectrum. The resulting spectrum will be a Pake doublet pattern for a static powder sample.

Data Presentation

The primary quantitative data obtained from a static ²H solid-state NMR spectrum of a rigid solid like Triphenylene-d12 are the quadrupolar coupling constant (Cq) and the asymmetry parameter (η). For deuterons in C-D bonds in rigid aromatic systems, the asymmetry parameter is typically close to zero (η ≈ 0).[1] The quadrupolar coupling constant for such systems is generally in the range of 170-190 kHz.[1][2]

Table 1: Expected ²H NMR Parameters for Solid Triphenylene-d12

Parameter	Symbol	Expected Value	Source
Quadrupolar Coupling Constant	Cq	~180 kHz	Typical for rigid aromatic C-D bonds[1][2]
Asymmetry Parameter	η	~0	Typical for C-D bonds in aromatic rings[1]
Spectral Width	-	~250 kHz	Determined by Cq

Table 2: Representative Quadrupolar Echo Pulse Sequence Parameters

Based on a study of a deuterated phenylene rotor, which serves as a good model for a rigid aromatic system.[3]

Parameter	Symbol	Value
Spectrometer Frequency	ν₀	76.7 MHz (for ²H)
90° Pulse Width	P₁	4.2 µs
Inter-pulse Delay 1	τ₁	30 µs
Inter-pulse Delay 2	τ₂	20 µs
Recycle Delay	d₁	20 s

Visualizations

References

• 1. High-Precision Determination of NMR Interaction Parameters by Measurement of Single Crystals: A Review of Classical and Advanced Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Deuterium Spin Probes of Backbone Order in Proteins: A 2H NMR Relaxation Study of Deuterated Carbon α Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for Triphenylene-d12 in OLED and Organic Electronics Research

For: Researchers, Scientists, and Drug Development Professionals

Subject: Utilization of Triphenylene-d12 for Enhanced Performance and Longevity in Organic Electronic Devices

Introduction

Triphenylene (B110318), a planar polycyclic aromatic hydrocarbon, is a highly versatile building block in the field of organic electronics due to its unique molecular architecture, high thermal stability, and excellent charge transport properties.[1][2] Its derivatives are widely employed as host materials in phosphorescent organic light-emitting diodes (PHOLEDs), electron transport materials, and as components in organic field-effect transistors (OFETs) and organic photovoltaics (OPVs).[1][3]

The strategic replacement of hydrogen atoms with their heavier isotope, deuterium (B1214612), in organic semiconductor materials has emerged as a powerful method to significantly enhance device performance.[4] This "deuteration" strengthens the chemical bonds within the molecule (e.g., C-D vs. C-H), which slows the rate of chemical degradation under electrical operation.[5] This phenomenon, known as the kinetic isotope effect, leads to substantial improvements in the operational lifetime and stability of OLEDs.[5][6][7]

Triphenylene-d12, the fully deuterated analog of triphenylene, combines the intrinsic advantages of the triphenylene core with the stability enhancements afforded by deuteration. These application notes provide an overview of its use, relevant performance data, and detailed experimental protocols for its integration into organic electronic devices.

Key Applications of Triphenylene-d12

High-Stability Host Material in Phosphorescent OLEDs (PHOLEDs)

Triphenylene possesses a high triplet energy, making it an excellent host material for phosphorescent emitters, particularly for blue PHOLEDs which are notoriously difficult to stabilize.[3] In a PHOLED, the host material facilitates energy transfer to a phosphorescent dopant.[8] By using Triphenylene-d12 as the host, the non-radiative decay pathways associated with bond vibrations are suppressed, and the molecule is more resistant to degradation caused by excited-state interactions. This results in devices with significantly longer operational lifetimes and improved overall efficiency.[6][7]

Stable Charge Transport Layers (HTL/ETL)

The inherent planarity and symmetry of the triphenylene molecule allow for efficient self-assembly into ordered structures, which is crucial for effective charge transport.[1][2] When used in Hole Transport Layers (HTL) or Electron Transport Layers (ETL), the stability of the material is paramount. Deuteration of the triphenylene core in Triphenylene-d12 enhances its chemical robustness, preventing the formation of degradation byproducts that can act as charge traps or luminescence quenchers, thereby ensuring stable device operation over extended periods.[6]

Advanced Organic Semiconductors in OFETs

In Organic Field-Effect Transistors (OFETs), the stability of the semiconductor material under bias stress is a critical performance metric. The enhanced bond strength in Triphenylene-d12 can lead to more stable transistor characteristics and reduced degradation, making it a promising candidate for next-generation, long-lasting flexible electronics.[1][9]

Data Presentation: Performance Metrics

The following tables summarize key performance data for OLEDs utilizing triphenylene derivatives and the typical enhancements observed with deuterated materials. While specific data for Triphenylene-d12 is emerging, the performance of analogous systems provides a strong benchmark for expected improvements.

Table 1: Performance of PHOLEDs with Triphenylene-Based Host Materials (Non-Deuterated)

Host Material System	Emitter Color	Max. Current Efficiency (cd/A)	Max. External Quantum Efficiency (EQE) (%)	Reference
Triphenylene derivatives with carbazole/dibenzothiophene moieties	Green	64	20.3	[10]

| FLU-TPA/PYR (Fluorene-Triphenylamine based) | Yellow | 21.70 | 7.75 |[11] |

Table 2: Lifetime Enhancement in Blue OLEDs Using Deuterated Host & Transport Materials

Deuteration Strategy	Device Lifetime (T90) Enhancement Factor	Key Finding	Reference
Incremental deuteration of anthracene-based host	Up to 8-fold increase	Progressive increase in lifetime with higher deuteration levels.	[6][7]

| Deuterated host and hole-transport layer | Further improvement beyond host-only deuteration | Deuteration of multiple layers has a synergistic effect on stability. |[6][7] |

Experimental Protocols

Protocol for Synthesis of Deuterated Organic Compounds

This protocol is a generalized method for direct deuteration of aromatic compounds, inspired by patented techniques.[12]

Objective: To achieve a high degree of deuterium substitution on the triphenylene core.

Materials:

• Triphenylene

• Deuterium oxide (D₂O, 99.9 atom % D)

• Palladium on carbon (Pd/C) catalyst (e.g., 10 wt. %)

• Microwave reactor system

• Anhydrous solvent (e.g., deuterated chloroform, CDCl₃ for NMR)

• Standard glassware for filtration and purification (e.g., column chromatography)

Procedure:

• Reaction Setup: In a microwave reactor vessel, combine Triphenylene, D₂O, and the Pd/C catalyst. A typical weight ratio might be 1 part Triphenylene to 0.5 parts Pd/C in an excess of D₂O.

• Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Set the reaction parameters (e.g., temperature to 150-200 °C, pressure to 10-15 bar, and time from 2-12 hours). These parameters must be optimized for the specific substrate.

• Work-up and Extraction: After cooling, filter the reaction mixture to remove the Pd/C catalyst. Extract the product from the D₂O using an appropriate organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Purification: Dry the organic extract over an anhydrous salt (e.g., MgSO₄), filter, and concentrate the solvent under reduced pressure. Purify the crude product using column chromatography on silica (B1680970) gel to isolate Triphenylene-d12.

• Characterization: Confirm the deuterium substitution rate using ¹H NMR spectroscopy (by observing the reduction in proton signals) and Mass Spectrometry (to confirm the increase in molecular weight).

Protocol for OLED Device Fabrication

Objective: To fabricate a multi-layer PHOLED using Triphenylene-d12 as a host material via thermal evaporation.

Materials & Equipment:

• Pre-patterned Indium Tin Oxide (ITO) coated glass substrates

• Triphenylene-d12 (Host Material)

• Phosphorescent emitter (dopant, e.g., an Iridium complex)

• Hole Injection Layer (HIL) material (e.g., TAPC)

• Hole Transport Layer (HTL) material (e.g., TAPC or deuterated equivalent)

• Electron Transport Layer (ETL) material (e.g., TPBi)

• Electron Injection Layer (EIL) material (e.g., Lithium Fluoride, LiF)

• Cathode material (e.g., Aluminum, Al)

• High-vacuum thermal evaporation system (<10⁻⁶ Torr)

• Substrate cleaning station (Deionized water, acetone, isopropanol)

• UV-Ozone or Oxygen Plasma cleaner

Procedure:

• Substrate Cleaning: Clean the ITO substrates sequentially in ultrasonic baths of deionized water, acetone, and isopropanol (B130326) (15 min each). Dry the substrates with a nitrogen gun.

• Surface Treatment: Treat the ITO surface with UV-Ozone or Oxygen Plasma for 5-10 minutes to increase the work function and improve hole injection.

• Organic Layer Deposition: Transfer the substrates to the high-vacuum thermal evaporation chamber.

  • Deposit the HIL (e.g., 40 nm of TAPC).

  • Deposit the HTL (e.g., 20 nm of TAPC).

  • Emissive Layer (EML): Co-evaporate Triphenylene-d12 (host) and the phosphorescent dopant. A typical doping concentration is 5-15 wt.%. The EML thickness is typically 30 nm. Deposition rates should be carefully controlled to achieve the desired doping ratio.

  • Deposit the ETL (e.g., 40 nm of TPBi).

• Cathode Deposition:

  • Deposit the EIL (e.g., 1 nm of LiF).

  • Deposit the metal cathode (e.g., 100 nm of Al) through a shadow mask to define the active area of the device.

• Encapsulation: Immediately transfer the completed device to a nitrogen-filled glovebox and encapsulate it using a UV-curable epoxy and a glass lid to protect the organic layers from moisture and oxygen.[4]

Protocol for Device Characterization

Objective: To evaluate the performance of the fabricated OLED.

Equipment:

• Source measure unit (SMU)

• Photometer or spectroradiometer

• Goniometer for angular emission measurements

• Lifetime testing station

Procedure:

• Current-Voltage-Luminance (J-V-L) Measurement: Apply a voltage sweep to the device using the SMU and simultaneously measure the current density (J) and the luminance (L) using the photometer. From this data, calculate the current efficiency (cd/A) and power efficiency (lm/W).

• External Quantum Efficiency (EQE) Measurement: Measure the electroluminescence (EL) spectrum and the luminance as a function of current. By integrating the photon flux over the forward hemisphere (or using an integrating sphere), calculate the EQE.

• Lifetime Measurement: Operate the device at a constant initial luminance (e.g., 1000 cd/m²) and monitor the luminance decay over time. The lifetime is often reported as T95 or T90, the time it takes for the luminance to drop to 95% or 90% of its initial value.

Visualizations

Mechanism of Enhanced Stability

References

• 1. nbinno.com [nbinno.com]
• 2. Triphenylene - Wikipedia [en.wikipedia.org]
• 3. US8092924B2 - Triphenylene hosts in phosphorescent light emitting diodes - Google Patents [patents.google.com]
• 4. clearsynthdeutero.com [clearsynthdeutero.com]
• 5. deutramed.com [deutramed.com]
• 6. Lifetime Enhancement and Degradation Study of Blue OLEDs Using Deuterated Materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. ossila.com [ossila.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. KR20200024689A - A method for manufacturing deuterated organic compounds for OLED light emitting material - Google Patents [patents.google.com]

Triphenylene-d12 as a Tracer in Metabolic Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triphenylene (B110318), a polycyclic aromatic hydrocarbon (PAH), is a compound of interest in environmental science and toxicology due to its presence as a product of incomplete combustion. Understanding its metabolic fate is crucial for assessing its potential bioactivity and toxicity. Triphenylene-d12, a deuterated analog of triphenylene, serves as an invaluable tool in metabolic studies. Its use as an internal standard in isotope dilution mass spectrometry allows for precise and accurate quantification of triphenylene and its metabolites in complex biological matrices. The increased mass of Triphenylene-d12, due to the replacement of hydrogen with deuterium (B1214612) atoms, provides a distinct mass spectrometric signal, enabling differentiation from its unlabeled counterpart. This application note provides detailed protocols for in vitro and hypothetical in vivo metabolic studies of triphenylene, highlighting the integral role of Triphenylene-d12 as a tracer.

Data Presentation

The following table summarizes the quantitative data on the metabolism of triphenylene by liver microsomes from untreated and pre-treated rats, providing insights into the catalytic activity of different cytochrome P450 isozymes.[1]

Table 1: In Vitro Metabolism of Triphenylene by Rat Liver Microsomes [1]

Treatment Group	Rate of Metabolism (nmol/nmol P450/min)	Major Metabolites	Predominant Dihydrodiol Enantiomer
Control	1.2	trans-1,2-dihydrodiol, 1-hydroxytriphenylene, 2-hydroxytriphenylene	(-)-1R,2R-enantiomer (70-92%)
Phenobarbital-treated	0.72 (40% reduction)	trans-1,2-dihydrodiol, 1-hydroxytriphenylene, 2-hydroxytriphenylene	(-)-1R,2R-enantiomer (70-92%)
3-Methylcholanthrene-treated	3.6 (3-fold enhancement)	trans-1,2-dihydrodiol, 1-hydroxytriphenylene, 2-hydroxytriphenylene	(-)-1R,2R-enantiomer (70-92%)

Signaling and Metabolic Pathways

The metabolism of triphenylene in mammals is primarily mediated by cytochrome P450 (CYP) enzymes, leading to the formation of hydroxylated metabolites and dihydrodiols.[1] In contrast, bacterial degradation follows a different pathway involving dioxygenase enzymes, leading to ring cleavage.

Figure 1: Mammalian metabolic pathway of Triphenylene.

Figure 2: Bacterial degradation pathway of Triphenylene.

Experimental Protocols

The following protocols describe how Triphenylene-d12 can be utilized as a tracer for accurate quantification in metabolic studies.

Protocol 1: In Vitro Metabolism of Triphenylene using Rat Liver Microsomes

Objective: To determine the in vitro metabolic profile of triphenylene and quantify the formation of its major metabolites using rat liver microsomes and Triphenylene-d12 as an internal standard.

Materials:

• Triphenylene

• Triphenylene-d12 (internal standard)

• Rat liver microsomes (from control, phenobarbital-treated, or 3-methylcholanthrene-treated rats)

• NADPH regenerating system (e.g., G6P, G6PDH, and NADP+)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (ACN)

• Ethyl acetate

• Nitrogen gas supply

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Preparation of Incubation Mixtures: In a microcentrifuge tube, prepare the incubation mixture containing phosphate buffer, the NADPH regenerating system, and rat liver microsomes.

• Initiation of Reaction: Add a solution of triphenylene in a suitable solvent (e.g., acetone, ensuring the final solvent concentration is low, typically <1%) to the pre-warmed incubation mixture to initiate the metabolic reaction.

• Incubation: Incubate the mixture at 37°C for a specified time (e.g., 30 minutes).

• Termination of Reaction: Stop the reaction by adding ice-cold acetonitrile.

• Internal Standard Spiking: Add a known amount of Triphenylene-d12 solution in a suitable solvent to each sample. This will serve as the internal standard for quantification.

• Extraction: Extract the metabolites from the incubation mixture using an organic solvent such as ethyl acetate. Vortex the mixture and centrifuge to separate the organic and aqueous layers.

• Drying and Reconstitution: Transfer the organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume of a suitable solvent for GC-MS analysis.

• GC-MS Analysis: Analyze the samples by GC-MS. Monitor the characteristic ions for triphenylene, its hydroxylated metabolites, and Triphenylene-d12.

• Quantification: Construct a calibration curve using known amounts of authentic standards of the metabolites and a fixed amount of Triphenylene-d12. Calculate the concentration of the metabolites in the samples by comparing the peak area ratios of the metabolites to the internal standard against the calibration curve.

Figure 3: General experimental workflow for an in vitro metabolic study.

Protocol 2: Hypothetical In Vivo Metabolism Study in Rats

Objective: To investigate the metabolic fate of Triphenylene-d12 in rats and quantify its major metabolites in urine and feces.

Materials:

• Triphenylene-d12

• Vehicle for administration (e.g., corn oil)

• Metabolic cages

• Enzymes for deconjugation (e.g., β-glucuronidase/arylsulfatase)

• Solid-phase extraction (SPE) cartridges

• Acetonitrile (ACN)

• Methanol

• Ethyl acetate

• Standards of hydroxylated triphenylene metabolites

• Liquid chromatograph-tandem mass spectrometer (LC-MS/MS)

Procedure:

• Animal Acclimation and Dosing: Acclimate male Sprague-Dawley rats in metabolic cages for several days. Administer a single oral dose of Triphenylene-d12 dissolved in a suitable vehicle.

• Sample Collection: Collect urine and feces at predetermined time points (e.g., 0-24h, 24-48h).

• Sample Preparation (Urine):

  • Thaw urine samples and centrifuge to remove particulates.

  • Enzymatically deconjugate the urine samples to release conjugated metabolites.

  • Perform solid-phase extraction (SPE) to clean up and concentrate the metabolites.

  • Elute the metabolites from the SPE cartridge and evaporate the solvent.

  • Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

• Sample Preparation (Feces):

  • Homogenize fecal samples.

  • Extract the metabolites using an appropriate solvent system.

  • Clean up the extract using techniques such as SPE.

  • Evaporate the solvent and reconstitute the residue.

• LC-MS/MS Analysis: Analyze the prepared samples using a validated LC-MS/MS method. Use multiple reaction monitoring (MRM) to specifically detect and quantify Triphenylene-d12 and its deuterated metabolites.

• Data Analysis: Quantify the amount of each metabolite excreted over time. The use of deuterated triphenylene allows for direct tracing and quantification without the need for a separate internal standard, as the parent compound and its metabolites are isotopically labeled.

Conclusion

Triphenylene-d12 is a critical tool for the accurate and precise investigation of triphenylene metabolism. By serving as an internal standard in in vitro studies or as a direct tracer in in vivo experiments, it enables researchers to overcome the challenges of matrix effects and obtain reliable quantitative data. The protocols and data presented here provide a framework for designing and conducting robust metabolic studies on triphenylene, contributing to a better understanding of its biotransformation and potential biological consequences.

References

• 1. Differential stereoselectivity on metabolism of triphenylene by cytochromes P-450 in liver microsomes from 3-methylcholanthrene- and phenobarbital-treated rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Triphenylene in Environmental Samples using Isotope Dilution GC-MS with Triphenylene-d12

Abstract

This application note presents a robust and sensitive analytical method for the quantification of Triphenylene, a polycyclic aromatic hydrocarbon (PAH), in environmental matrices using gas chromatography-mass spectrometry (GC-MS) with an isotope dilution strategy. Triphenylene-d12 is employed as an internal standard to ensure high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis. Detailed protocols for sample extraction from soil and water, cleanup, and GC-MS analysis are provided. The method validation demonstrates excellent linearity, low detection limits, and high recovery, making it suitable for routine environmental monitoring and research applications.

Introduction

Polycyclic aromatic hydrocarbons (PAHs) are a class of organic compounds that are of significant environmental concern due to their carcinogenic and mutagenic properties.[1] Triphenylene is a PAH consisting of four fused benzene (B151609) rings and is formed during the incomplete combustion of organic materials.[2] Its presence in the environment is monitored by regulatory agencies such as the U.S. Environmental Protection Agency (EPA).[1][3]

Accurate quantification of PAHs in complex environmental samples can be challenging due to matrix interferences. Isotope dilution mass spectrometry (IDMS) is a highly reliable technique that utilizes a stable isotope-labeled analog of the target analyte as an internal standard.[4][5] Triphenylene-d12, a deuterated form of Triphenylene, serves as an ideal internal standard as it co-elutes with the native analyte and behaves similarly during extraction and ionization, thus providing effective correction for any analytical variations.[4][5] This application note describes a validated GC-MS method for the determination of Triphenylene in soil and water samples using Triphenylene-d12 as an internal standard.

Materials and Methods

Reagents and Standards

• Triphenylene (98% purity)

• Triphenylene-d12 (98% purity)

• Dichloromethane (DCM), pesticide grade

• Acetone, pesticide grade

• Hexane, pesticide grade

• Methanol, HPLC grade

• Anhydrous Sodium Sulfate

• Silica gel for column chromatography

• Solid-Phase Extraction (SPE) C18 cartridges

Instrumentation

• Gas Chromatograph with a mass selective detector (GC-MS)

• Autosampler

• Capillary column: Agilent J&W Select PAH GC column or equivalent (e.g., HP-5MS, 60 m x 0.25 mm ID, 0.25 µm film thickness)[6]

• Soxhlet extraction apparatus

• Rotary evaporator

• Nitrogen evaporator

Sample Preparation

Caption: Water sample preparation workflow.

Caption: Soil sample preparation workflow.

GC-MS Analysis

The concentrated extracts were analyzed using a GC-MS system. The instrument conditions were optimized for the separation and detection of Triphenylene and Triphenylene-d12.

Table 1: GC-MS Operating Conditions

Parameter	Condition
Gas Chromatograph
Injection Volume	1 µL
Inlet Temperature	280°C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial temp 80°C, hold for 1 min, ramp to 200°C at 25°C/min, then ramp to 300°C at 10°C/min, hold for 10 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)	Triphenylene: 228 (quantifier), 226, 229 (qualifiers)Triphenylene-d12: 240 (quantifier), 238, 242 (qualifiers)
Transfer Line Temp	290°C
Ion Source Temp	230°C

Quantification

Quantification was performed using the isotope dilution method. A calibration curve was generated by plotting the peak area ratio of Triphenylene to Triphenylene-d12 against the concentration of Triphenylene.

Results and Discussion

Method Validation

The analytical method was validated for linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision.

A five-point calibration curve was constructed using standards ranging from 10 to 500 ng/mL. The method demonstrated excellent linearity over the tested concentration range, with a coefficient of determination (R²) greater than 0.999.

Table 2: Calibration Data for Triphenylene

Concentration (ng/mL)	Peak Area Ratio (Triphenylene/Triphenylene-d12)
10	0.102
50	0.515
100	1.023
250	2.541
500	5.089
R²	0.9995

The LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve. The calculated LOD was 2.5 ng/mL and the LOQ was 8.3 ng/mL.

The accuracy and precision of the method were evaluated by analyzing spiked soil and water samples at three different concentration levels (n=5). The results are summarized in Table 3.

Table 3: Accuracy and Precision Data

Matrix	Spiked Concentration (ng/g or ng/L)	Mean Recovery (%)	RSD (%)
Soil	20	98.5	4.2
100	101.2	3.5
400	99.8	2.8
Water	20	97.9	5.1
100	102.5	4.3
400	100.5	3.1

The high recovery rates (97.9% to 102.5%) and low relative standard deviations (RSD < 6%) demonstrate the excellent accuracy and precision of the method. The use of Triphenylene-d12 as an internal standard effectively compensates for any analyte loss during sample preparation and any instrumental variability.

Conclusion

This application note details a highly sensitive and reliable GC-MS method for the quantitative analysis of Triphenylene in environmental samples. The use of Triphenylene-d12 as an internal standard in an isotope dilution approach ensures the accuracy and precision of the results. The provided protocols for sample preparation and instrumental analysis are straightforward and can be readily implemented in environmental testing laboratories for routine monitoring of PAHs.

References

• 1. US EPA 8270 - Determination of Polycyclic Aromatic Hydrocarbons in Rubbers - Analytice [analytice.com]
• 2. epa.gov [epa.gov]
• 3. obrnutafaza.hr [obrnutafaza.hr]
• 4. Determination of 43 polycyclic aromatic hydrocarbons in air particulate matter by use of direct elution and isotope dilution gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analysis of polycyclic aromatic hydrocarbons in metered dose inhaler drug formulations by isotope dilution gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tdi-bi.com [tdi-bi.com]

Application Notes and Protocols for Deuterated Compounds in Pharmaceutical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterated compounds, where one or more hydrogen atoms are replaced by their stable isotope deuterium (B1214612), are a valuable tool in pharmaceutical research and development. This strategic substitution can significantly alter a drug's metabolic profile, leading to improved pharmacokinetic properties, enhanced therapeutic efficacy, and a better safety profile. The underlying principle is the Deuterium Kinetic Isotope Effect (KIE) , where the stronger carbon-deuterium (C-D) bond, compared to a carbon-hydrogen (C-H) bond, slows down metabolic reactions, particularly those catalyzed by cytochrome P450 (CYP) enzymes.[1][2][3][4] This modification can lead to a longer drug half-life, increased drug exposure, and a reduction in the formation of potentially toxic metabolites.[4][5][6]

This document provides detailed application notes on the use of deuterated compounds in pharmaceutical research, along with protocols for key experiments to evaluate their properties.

Applications of Deuterated Compounds

Improving Pharmacokinetic Profiles

Deuteration is a powerful strategy to enhance a drug's pharmacokinetic (PK) profile.[1][5] By slowing the rate of metabolism, deuteration can lead to:

• Increased Half-Life (t½): A slower metabolic rate means the drug remains in the body for a longer period, potentially reducing the required dosing frequency.[1][4]

• Greater Drug Exposure (AUC): A longer half-life and reduced clearance result in a higher overall exposure of the body to the drug.[4]

• Reduced Peak-to-Trough Fluctuations: Slower metabolism can lead to more stable plasma concentrations of the drug over time.

• Lower Pill Burden: Enhanced exposure may allow for smaller doses to achieve the same therapeutic effect.[4]

Enhancing Metabolic Stability

A primary application of deuteration is to improve a compound's metabolic stability.[4][6] By identifying metabolically vulnerable positions ("soft spots") in a drug molecule, medicinal chemists can strategically replace hydrogens with deuterium to hinder enzymatic degradation.[4]

Directing Metabolism and Reducing Toxic Metabolites

Deuteration can be used to block a primary metabolic pathway, a technique known as "metabolic shunting" or "metabolic switching."[4][6] If a drug has multiple metabolic routes, blocking the one that leads to the formation of toxic or inactive metabolites can enhance the drug's safety and efficacy profile.[4][5][6] Deucravacitinib is a notable example where deuteration was used to not only improve metabolic stability but also to decrease the formation of a major metabolite that was a less active kinase inhibitor.[4]

Approved Deuterated Drugs: A Quantitative Overview

Several deuterated drugs have received regulatory approval, demonstrating the clinical and commercial viability of this approach.[7][8][] The following table summarizes key quantitative data for some of these drugs compared to their non-deuterated counterparts.

Deuterated Drug (Brand Name)	Non-Deuterated Analog	Indication(s)	Key Pharmacokinetic Improvement(s)
Deutetrabenazine (Austedo®)	Tetrabenazine	Chorea associated with Huntington's disease, Tardive dyskinesia	Longer half-life of active metabolites (α- and β-dihydrotetrabenazine), allowing for lower daily doses and less frequent administration.[1][3][][10][11][12]
Deucravacitinib (Sotyktu™)	N/A (de novo deuterated)	Plaque psoriasis	Improved metabolic stability and reduced formation of a major, less active metabolite.[4][7][8]
Deuruxolitinib (LEQSELVI™)	Ruxolitinib	Alopecia areata	Selective inhibition of JAK1 and JAK2 with an improved pharmacokinetic profile.[8][]
Deutivacaftor (in Alyftrek™)	Ivacaftor	Cystic fibrosis	A component of a triple combination therapy with improved properties.[8][10]
Donafenib	Sorafenib	Various cancers	A multi-kinase inhibitor with an altered metabolic profile.[][13]

Experimental Protocols

In Vitro Metabolic Stability Assay Using Liver Microsomes

Objective: To determine and compare the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound and its deuterated analog using liver microsomes.[4]

Materials:

• Test compounds (non-deuterated and deuterated stocks, e.g., 1 mM in DMSO)

• Pooled liver microsomes (e.g., human, rat) from a commercial supplier

• Phosphate (B84403) buffer (e.g., 100 mM, pH 7.4)

• NADPH regenerating system (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Positive control compound with a known metabolic fate (e.g., testosterone, verapamil)

• Quenching solution (e.g., ice-cold acetonitrile (B52724) containing a deuterated internal standard for LC-MS/MS analysis)[4][14]

Procedure:

• Preparation:

  • Prepare working solutions of the test compounds and positive control by diluting the stock solutions in buffer to the final desired concentration (e.g., 1 µM).

  • Prepare a microsomal suspension in phosphate buffer to the desired protein concentration (e.g., 0.5-1.0 mg/mL).

  • Pre-warm the microsomal suspension and NADPH regenerating system to 37°C.

• Incubation:

  • In a 96-well plate, add the microsomal suspension to the appropriate wells.

  • Add the test compound working solutions (non-deuterated and deuterated) and the positive control to their respective wells.

  • Pre-incubate the plate at 37°C for 5-10 minutes with shaking.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to all wells.

• Sampling and Reaction Termination:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), take an aliquot of the incubation mixture.

  • Immediately add the aliquot to a separate 96-well plate containing the ice-cold quenching solution with the internal standard to stop the reaction and precipitate proteins.[14]

• Sample Processing and Analysis:

  • Centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

  • Analyze the samples to determine the concentration of the parent compound remaining at each time point.

Data Analysis:

• Calculate the percentage of the parent compound remaining at each time point relative to the 0-minute time point.

• Plot the natural logarithm (ln) of the percent remaining versus time.

• Determine the slope of the linear portion of this curve, which represents the elimination rate constant (k).

• Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k .

• Calculate the intrinsic clearance (CLint) using the formula: CLint = (0.693 / t½) / (mg microsomal protein/mL) .

• Compare the t½ and CLint values between the deuterated and non-deuterated compounds to determine the magnitude of the kinetic isotope effect.[4]

Pharmacokinetic Study in Rodents

Objective: To determine and compare the key pharmacokinetic parameters (Cmax, Tmax, AUC, t½) of a test compound and its deuterated analog following oral or intravenous administration in rodents.[15]

Materials:

• Test compounds (non-deuterated and deuterated) formulated in an appropriate vehicle for the chosen route of administration.

• Rodents (e.g., Sprague-Dawley rats or C57BL/6 mice).

• Blood collection supplies (e.g., capillaries, tubes with anticoagulant).

• Centrifuge.

• Freezer (-80°C) for plasma storage.

• LC-MS/MS system for bioanalysis.

• Deuterated internal standard for the analyte of interest.[16]

Procedure:

• Animal Dosing:

  • Fast the animals overnight before dosing (for oral administration).

  • Administer the non-deuterated or deuterated compound to separate groups of animals at a predetermined dose.

• Blood Sampling:

  • Collect blood samples at specified time points post-dosing (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours).

  • Collect blood into tubes containing an anticoagulant (e.g., EDTA).

• Plasma Preparation:

  • Centrifuge the blood samples to separate the plasma.

  • Transfer the plasma to clean tubes and store at -80°C until analysis.

• Sample Bioanalysis:

  • Thaw the plasma samples.

  • Perform protein precipitation by adding ice-cold acetonitrile containing the deuterated internal standard to the plasma samples.[15]

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant for LC-MS/MS analysis to quantify the concentration of the parent drug in each sample.

Data Analysis:

• Generate a plasma concentration-time curve for each compound.

• Use pharmacokinetic software to calculate the following parameters for both the non-deuterated and deuterated compounds:

  • Cmax: Maximum plasma concentration.

  • Tmax: Time to reach Cmax.

  • AUC (Area Under the Curve): Total drug exposure over time.

  • t½ (Half-life): Time for the plasma concentration to decrease by half.

• Compare the pharmacokinetic parameters of the deuterated compound to its non-deuterated counterpart to assess the impact of deuteration.

Visualizations

Caption: Drug metabolism pathway illustrating the Kinetic Isotope Effect.

Caption: Workflow for incorporating deuteration in drug discovery.

References

• 1. Deuterated Drug Molecules: A Gamechanger in Pharma | Neuland Labs [neulandlabs.com]
• 2. tandfonline.com [tandfonline.com]
• 3. The First Approved “Deuterated” Drug: A Short Review of the Concept [scirp.org]
• 4. benchchem.com [benchchem.com]
• 5. Deuterated drugs; where are we now? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. juniperpublishers.com [juniperpublishers.com]
• 7. research.uniupo.it [research.uniupo.it]
• 8. salamandra.net [salamandra.net]
• 10. Deuterated drug - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]

Technical Notes & Optimization

common impurities in Triphenylene-d12 synthesis and their removal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common challenges encountered during the synthesis and purification of Triphenylene-d12.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities in Triphenylene-d12 synthesis?

A1: The impurities in Triphenylene-d12 synthesis can be broadly categorized into two types:

• Isotopic Impurities: These are molecules of triphenylene (B110318) that have not been fully deuterated, resulting in a mixture of isotopologues (e.g., Triphenylene-d11, Triphenylene-d10). This is often due to incomplete hydrogen-deuterium (H/D) exchange during the synthesis. Isotopic scrambling, where deuterium (B1214612) atoms are distributed among different positions, can also occur.[1]

• Chemical Impurities: These are non-triphenylene molecules that can arise from starting materials, side reactions, or subsequent degradation. Common examples include:

  • Precursors: Unreacted starting materials, such as non-deuterated triphenylene or dodecahydrotriphenylene, depending on the synthetic route.

  • Side-products: Compounds like biphenyl (B1667301) may form as impurities, particularly if a benzyne (B1209423) trimerization pathway is utilized for the synthesis of the triphenylene backbone.[2]

  • Isomers: Chrysene, an isomer of triphenylene, can be a significant impurity that is often difficult to separate due to similar physical properties.[2]

  • Solvents and Reagents: Residual solvents used during the reaction or purification steps are common contaminants.

Q2: Which analytical techniques are most effective for identifying impurities in my Triphenylene-d12 sample?

A2: A combination of spectroscopic and chromatographic methods is essential for comprehensive impurity profiling:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR is used to determine the degree of deuteration by observing the reduction or absence of proton signals. It is also highly effective for identifying and quantifying proton-containing chemical impurities.

  • ²H NMR directly detects the presence and positions of deuterium atoms, confirming the success of the deuteration process.[1][3]

• Mass Spectrometry (MS):

  • High-Resolution Mass Spectrometry (HR-MS) is crucial for determining the isotopic enrichment by analyzing the relative abundance of different isotopologues.[1]

  • Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for separating and identifying volatile chemical impurities.[4][5]

Q3: Can the presence of deuterium affect the chromatographic behavior of Triphenylene-d12 during purification?

A3: Yes, although the effect is often subtle. The carbon-deuterium (C-D) bond is slightly shorter and stronger than a carbon-hydrogen (C-H) bond. This can lead to minor differences in polarity and intermolecular interactions, a phenomenon known as the kinetic isotope effect. While often negligible, these differences can sometimes be exploited for the chromatographic separation of deuterated and non-deuterated compounds.[1]

Troubleshooting Guide

Symptom / Observation	Potential Cause	Recommended Action(s)
Low Isotopic Purity (determined by MS)	Incomplete H/D exchange reaction.	* Increase reaction time or temperature. * Use a fresh batch or higher loading of the deuteration catalyst (e.g., Pd/C). * Perform multiple deuteration cycles.[6][7] * Ensure the deuterium source (e.g., D₂O) is of high isotopic purity.
Presence of starting material (e.g., non-deuterated triphenylene)	Inefficient reaction conditions.	* Optimize reaction parameters (temperature, pressure, catalyst). * Purify the crude product using column chromatography or recrystallization to remove the starting material.
Unexpected peaks in ¹H NMR spectrum	Contamination with residual solvents or proton-containing reagents.	* Dry the final product under high vacuum to remove volatile solvents. * Consult NMR solvent impurity charts to identify common contaminants.[8][9][10][11] * If impurities persist, repurify by recrystallization or chromatography.
Co-elution of impurities during GC analysis	Impurities with similar properties to Triphenylene-d12 (e.g., Chrysene-d12).	* Use a specialized GC column with high selectivity for polycyclic aromatic hydrocarbons (PAHs), such as an Agilent J&W Select PAH column.[4] * Optimize the GC temperature program to improve separation.
Product degradation during purification	Harsh purification conditions.	* Avoid high temperatures during purification if the compound is thermally labile. * Use sublimation under high vacuum as a milder purification technique for volatile solids.[12]
Back-exchange of deuterium with hydrogen	Exposure to protic solvents (H₂O, methanol) during workup or purification.	* Use anhydrous or deuterated solvents for extraction and chromatography where feasible.[3] * Minimize the sample's exposure to atmospheric moisture.

Experimental Protocols

Protocol 1: Purification of Triphenylene-d12 by Column Chromatography

This protocol is designed to remove chemical impurities with different polarities from the desired deuterated product.

• Stationary Phase Selection: Use silica (B1680970) gel for normal-phase chromatography or C18-functionalized silica for reverse-phase chromatography.

• Sample Preparation: Dissolve the crude Triphenylene-d12 in a minimum amount of a suitable solvent (e.g., dichloromethane (B109758) or toluene). For better separation, consider "dry loading" by adsorbing the dissolved sample onto a small amount of silica gel and evaporating the solvent.[1]

• Elution:

  • Pack the column with the chosen stationary phase in a non-polar solvent (e.g., hexane).

  • Carefully add the prepared sample to the top of the column.

  • Begin elution with a non-polar mobile phase (e.g., 100% hexane).

  • Gradually increase the polarity of the mobile phase by adding a more polar solvent (e.g., ethyl acetate (B1210297) or dichloromethane) to elute the compounds based on their polarity.

• Fraction Collection and Analysis: Collect fractions and monitor their composition using Thin-Layer Chromatography (TLC) or GC-MS.

• Product Isolation: Combine the pure fractions containing Triphenylene-d12 and remove the solvent under reduced pressure.

Protocol 2: Purification of Triphenylene-d12 by Recrystallization

This method is effective for removing impurities that have different solubility profiles from the target compound.

• Solvent Selection: Choose a solvent or solvent system in which Triphenylene-d12 is sparingly soluble at room temperature but highly soluble at an elevated temperature. Use anhydrous solvents to prevent D/H back-exchange.[1]

• Dissolution: In a flask, add the minimum amount of hot solvent required to completely dissolve the crude product.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the solution to cool slowly and undisturbed to room temperature to promote the formation of pure crystals. Rapid cooling can trap impurities.[1]

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of cold, fresh solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent.

Visualizations

Synthesis and Impurity Formation Workflow

Caption: Workflow of Triphenylene-d12 synthesis and the origin of common impurities.

Troubleshooting Logic for Low Isotopic Purity

Caption: Decision tree for troubleshooting low isotopic purity in Triphenylene-d12.

References

• 1. benchchem.com [benchchem.com]
• 2. Triphenylene - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. agilent.com [agilent.com]
• 5. tdi-bi.com [tdi-bi.com]
• 6. KR101538534B1 - Method for preparing deuterated aromatic compounds - Google Patents [patents.google.com]
• 7. US9505667B2 - Method for preparing deuterated aromatic compounds - Google Patents [patents.google.com]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. kgroup.du.edu [kgroup.du.edu]
• 10. scs.illinois.edu [scs.illinois.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. RU2505518C1 - Method of triphenylene obtaining - Google Patents [patents.google.com]

Technical Support Center: Optimizing Triphenylene-d12 NMR Signal Intensity

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the nuclear magnetic resonance (NMR) signal intensity of Triphenylene-d12.

Frequently Asked Questions (FAQs)

Q1: Why is the 2H NMR signal for Triphenylene-d12 inherently weaker than a 1H signal?

A1: The signal weakness is due to the intrinsic properties of the deuterium (B1214612) nucleus. The magnetogyric ratio of deuterium is approximately 6.5 times smaller than that of a proton, leading to significantly lower resonance frequency and inherent sensitivity. Furthermore, the quadrupolar nature of the deuterium nucleus can cause broader lines and faster relaxation, which further reduces the apparent signal height.

Q2: What type of solvent should I use for a 2H NMR experiment on Triphenylene-d12?

A2: You should dissolve your deuterated sample in a non-deuterated (protonated) solvent. Using a deuterated solvent would create a massive solvent signal that would overwhelm the signal from your compound of interest.

Q3: Is it necessary to use the deuterium lock for a 2H NMR experiment?

A3: No, 2H NMR experiments are typically performed unlocked. The lock system relies on a high concentration of deuterated solvent, which is absent in this case. Modern spectrometers possess sufficient magnetic field stability for the duration of most standard 2H NMR experiments without needing a lock.

Q4: How can I shim the magnet without a deuterium lock signal?

A4: Since there is no lock signal, you cannot shim on the deuterium frequency. Instead, you can use the strong proton signal from your non-deuterated solvent. Gradient shimming is often the most effective and rapid method for this purpose. Alternatively, you can perform manual shimming by observing the free induction decay (FID) of the proton signal to maximize its height and duration.

Troubleshooting Guide

This guide addresses common issues encountered during the acquisition of Triphenylene-d12 NMR spectra.

Problem	Potential Cause	Recommended Solution
No Signal or Very Weak Signal	Incorrect Nucleus Observed	Ensure the spectrometer is set to observe the deuterium (2H) nucleus.
Improper Probe Tuning	The NMR probe must be correctly tuned and matched to the deuterium frequency for your specific sample. An untuned probe severely reduces signal transmission and detection. Re-tune the probe for every new sample.[1]
Insufficient Sample Concentration	The signal-to-noise ratio is directly related to the concentration of the analyte. If solubility permits, prepare a more concentrated sample.
Incorrect Pulse Width (p1)	An incorrect 90° pulse width leads to inefficient excitation. Calibrate the 90° pulse width for deuterium on your specific probe.
Receiver Gain Too Low	If the receiver gain is set too low, the signal will not be sufficiently amplified. Adjust the gain automatically or manually, but be cautious not to cause signal clipping.
Weak and Broad Signal	Poor Magnetic Field Homogeneity (Shimming)	Poor shimming is a primary cause of broad and weak signals. Perform gradient shimming on the proton signal of the solvent.
Presence of Particulate Matter	Suspended particles in the sample distort the magnetic field homogeneity, leading to line broadening.[1] Always filter your sample directly into the NMR tube using a pipette with a glass wool or cotton plug.[1]
Sample Viscosity Too High	Highly concentrated samples can become viscous, which broadens NMR lines. If you observe broad lines, consider diluting your sample.
Paramagnetic Impurities	Paramagnetic substances (e.g., dissolved oxygen, metal ions) can significantly shorten relaxation times and broaden signals. While not always necessary, degassing the sample with an inert gas can sometimes improve line shape.
Inappropriate Pulse Sequence	For quadrupolar nuclei like deuterium, which can have rapid transverse relaxation (short T2), a standard single-pulse experiment may be inefficient. The signal can decay significantly during the detector dead time. Use a Quadrupolar Echo (or Solid Echo) pulse sequence (90°x - τ - 90°y - acquire) to refocus the signal and improve intensity.[2]
Poor Signal-to-Noise (S/N) Ratio	Insufficient Number of Scans (ns)	The S/N ratio improves with the square root of the number of scans. To double the S/N, you must increase the number of scans by a factor of four.[3] Increase ns as needed, balancing S/N improvement with total experiment time.
Suboptimal Relaxation Delay (d1)	If the relaxation delay is too short relative to the T1 relaxation time, the signal can become saturated, leading to lower intensity. A delay of 1-2 times the longest T1 is a good starting point for qualitative spectra. For quantitative results, a delay of 5 times T1 is recommended.[4]
Suboptimal Flip Angle	For rapid acquisition with multiple scans, using a smaller flip angle (e.g., 30°) along with a shorter relaxation delay can improve signal intensity over a given period compared to using a 90° pulse with a long delay.[3]

Data Presentation

Table 1: Recommended Sample Preparation Parameters

Parameter	Recommended Value	Notes
Analyte	Triphenylene-d12	-
Concentration	5-25 mg	A higher concentration is generally better for 2H NMR, solubility permitting.
Solvent	Protonated (non-deuterated) solvent (e.g., CHCl₃, Benzene)	Avoids a large solvent signal that would obscure the analyte signal.
Solvent Volume	0.6 - 0.7 mL (for standard 5 mm tube)	Ensures the sample is correctly positioned within the detection coil.
Filtration	Mandatory	Filter through glass wool or a syringe filter to remove particulates.

Table 2: Recommended Starting NMR Acquisition Parameters

These are general starting points and should be optimized for your specific instrument and sample.

Parameter	Setting	Purpose & Justification
Pulse Program	zg (or similar single pulse) / Quadrupolar Echo	Start with a simple pulse program, but a Quadrupolar Echo is highly recommended to refocus fast-decaying signals from the quadrupolar deuterium nucleus.[2]
Observed Nucleus	2H (Deuterium)	-
Pulse Width (p1)	Calibrated 90° pulse	A calibrated pulse is critical for efficient signal excitation.
Number of Scans (ns)	≥ 64	Increase as needed to achieve the desired S/N ratio.
Relaxation Delay (d1)	2.0 s	A conservative starting point. Can be shortened if T1 is known to be short, or if using a smaller flip angle.
Acquisition Time (aq)	2.0 - 3.0 s	Provides good digital resolution without acquiring excessive noise.[3]
Spectral Width (sw)	~20 ppm	Should be wide enough to encompass all expected signals.
Receiver Gain (rg)	Auto-adjusted	Manually adjust only if necessary to avoid clipping or insufficient amplification.

Experimental Protocols

Protocol 1: Sample Preparation for Triphenylene-d12

• Weigh Sample: Accurately weigh between 5–25 mg of Triphenylene-d12 into a clean, small glass vial.

• Add Solvent: Add approximately 0.7 mL of a suitable non-deuterated solvent (e.g., chloroform, benzene) to the vial.

• Dissolve Sample: Gently swirl or sonicate the vial until the sample is fully dissolved. Visually inspect for any suspended particles.

• Prepare Filtration Pipette: Take a clean glass Pasteur pipette and firmly place a small plug of glass wool or cotton into the narrow section.

• Filter Sample: Using the prepared pipette, transfer the solution from the vial into a clean, high-quality 5 mm NMR tube. The filtration step is crucial to remove any dust or particulate matter that can degrade spectral quality.

• Cap and Label: Cap the NMR tube securely and label it clearly. Clean the outside of the tube with a lint-free wipe (e.g., Kimwipe) before inserting it into the spectrometer.

Protocol 2: Basic 2H NMR Experiment Setup (Quadrupolar Echo)

• Insert Sample: Place the NMR tube into a spinner turbine, ensuring the correct depth using a sample gauge. Insert the sample into the spectrometer.

• Load Standard Parameters: Load a standard 2H experiment parameter set.

• Set Experiment Type:

  • Set the observed nucleus to 2H .

  • Select a Quadrupolar Echo pulse program (often called soidecho or similar; consult your spectrometer's software manual). This sequence typically consists of: d1 - 90°(ph1) - d2 - 90°(ph2) - aq.

• Tune and Match Probe: Tune the probe to the deuterium frequency. This step is critical for maximizing sensitivity and must be done for each sample.[1]

• Calibrate 90° Pulse Width: If the 90° pulse width for 2H on your probe is unknown, perform a calibration experiment to determine the value for p1.

• Set Shimming Parameters: As there is no lock, switch to the 1H channel to shim. Perform an automated gradient shim on the proton signal of the solvent.

• Set Acquisition Parameters:

  • Set the calibrated 90° pulse width for p1.

  • Set the inter-pulse delay (d2 or τ in the sequence) to a short value, typically 20-50 µs, to minimize signal loss from T2 relaxation.

  • Set the relaxation delay (d1) to 2 seconds as a starting point.

  • Set the number of scans (ns) to 64 or higher.

  • Set an appropriate spectral width (sw) and acquisition time (aq).

• Acquire Data: Start the acquisition.

• Process Data: After acquisition, apply Fourier transformation, phase correction, and baseline correction to the resulting FID to obtain the final spectrum.

Mandatory Visualizations

Caption: Troubleshooting workflow for low NMR signal intensity.

Caption: Logic for optimizing NMR acquisition parameters.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. solidstatenmr.org.uk [solidstatenmr.org.uk]
• 3. Optimized Default 1H Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 4. www2.chemistry.msu.edu [www2.chemistry.msu.edu]

preventing degradation of Triphenylene-d12 during storage and analysis

This technical support center provides guidance on preventing the degradation of Triphenylene-d12 during storage and analysis. Below you will find frequently asked questions, troubleshooting guides, and recommended experimental protocols to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for Triphenylene-d12?

A1: To ensure long-term stability, Triphenylene-d12, like other polycyclic aromatic hydrocarbons (PAHs), should be stored under controlled conditions. For solutions, storage in a refrigerator at 4°C is suitable for short-term use (up to 4 weeks).[1] For long-term storage, it is recommended to keep the compound at -20°C or even as low as -79°C, especially if it is in solid form or will be stored for several months.[1] All samples, whether in solid form or in solution, should be protected from light.

Q2: Can Triphenylene-d12 degrade upon exposure to light?

A2: Yes. PAHs are susceptible to photodegradation when exposed to UV light or even sunlight.[1][2] Studies have shown that deuterated PAHs can also undergo photodegradation.[1] Therefore, it is crucial to store Triphenylene-d12 in amber vials or wrapped in aluminum foil to protect it from light.

Q3: What solvents are recommended for preparing Triphenylene-d12 solutions?

A3: Toluene (B28343) and acetonitrile (B52724) are commonly used solvents for PAHs and have been shown to be suitable for storage at both -20°C and 20°C for extended periods.[1] When choosing a solvent, consider its compatibility with your analytical method (e.g., GC/MS, HPLC).

Q4: Is Triphenylene-d12 susceptible to thermal degradation?

A4: Triphenylene is a highly stable aromatic compound.[3] However, like all organic molecules, it will degrade at very high temperatures. During analytical procedures such as GC/MS, it is important to use appropriate temperatures for the inlet and transfer lines to prevent both degradation and deposition.[4][5] Studies on other PAHs have shown that degradation in a closed system can occur at temperatures of 100°C and 200°C, with the rate of degradation being higher in solution than in solid form.[6]

Q5: Could the deuterium (B1214612) atoms on Triphenylene-d12 exchange with hydrogen atoms from the solvent or sample matrix?

A5: Hydrogen-deuterium (H/D) exchange is a possibility for aromatic compounds, particularly under acidic conditions.[3] While Triphenylene-d12 is generally stable, prolonged exposure to strong acids or bases in the sample matrix or during sample preparation could potentially lead to some H/D exchange. It is advisable to work with neutral pH conditions where possible.

Troubleshooting Guides

GC/MS Analysis Troubleshooting

Poor peak shape, loss of signal, or inconsistent results during the GC/MS analysis of Triphenylene-d12 can be due to several factors. This guide provides a systematic approach to troubleshooting these issues.

Caption: A logical workflow for troubleshooting common GC/MS issues.

Problem	Potential Cause	Recommended Action
Poor Peak Shape (Tailing)	Active sites in the GC inlet liner or column.	Use a deactivated glass wool liner. Trim the front end of the column (10-20 cm) or replace the column if necessary.
Inlet temperature is too low, causing slow vaporization.	Ensure the inlet temperature is sufficiently high (e.g., 280-300°C) for efficient vaporization of Triphenylene-d12.
Loss of Signal/Sensitivity	Adsorption of Triphenylene-d12 onto contaminated surfaces in the GC/MS system.	Clean the GC inlet liner and the MS ion source. Some deuterated PAHs are known to be sensitive to system contamination.[7]
Leaks in the system (e.g., at the septum, column fittings).	Perform a leak check of the GC system.
Inconsistent Results	Degradation of the stock or working solutions.	Prepare fresh working solutions from a reliable stock solution that has been stored correctly. If in doubt, verify the concentration of the stock solution.
Potential for H/D exchange in the sample matrix.	Ensure the sample pH is neutral. If the sample is highly acidic or basic, consider a neutralization step during sample preparation.

Experimental Protocols

Protocol 1: Recommended Storage of Triphenylene-d12

This protocol outlines the best practices for storing Triphenylene-d12 to minimize degradation.

Caption: Recommended workflow for the storage and handling of Triphenylene-d12.

Materials:

• Triphenylene-d12 (solid or solution)

• High-purity solvent (e.g., toluene, acetonitrile)

• Amber glass vials with PTFE-lined caps

• Refrigerator (4°C)

• Freezer (-20°C or colder)

• Aluminum foil (optional)

Procedure:

• Solid Triphenylene-d12:

  • Store the solid material in its original vial at -20°C or below.

  • To prevent moisture condensation, allow the vial to warm to room temperature before opening.

  • Prepare a stock solution by accurately weighing the solid and dissolving it in a suitable high-purity solvent in a volumetric flask.

• Triphenylene-d12 Solution:

  • If received as a solution, store it at the recommended temperature (typically 4°C for short-term and -20°C for long-term).

  • Ensure the vial is tightly sealed to prevent solvent evaporation.

• Protection from Light:

  • Always store solid and solution forms in amber vials or clear vials wrapped with aluminum foil to prevent photodegradation.

• Working Solutions:

  • Prepare working solutions by diluting the stock solution.

  • Store working solutions under the same conditions as the stock solution. It is good practice to prepare fresh working solutions regularly.

Protocol 2: Performing a Stability Study

If you are concerned about the stability of Triphenylene-d12 in a specific sample matrix or under your laboratory's conditions, you can perform a stability study.

Objective: To determine the degradation rate of Triphenylene-d12 under specific storage conditions.

Materials:

• Triphenylene-d12 stock solution

• Your specific sample matrix (e.g., extracted soil, plasma)

• Control matrix (e.g., pure solvent)

• Storage containers (amber vials)

• Analytical instrument (e.g., GC/MS)

Procedure:

• Sample Preparation:

  • Spike a known concentration of Triphenylene-d12 into multiple aliquots of your sample matrix and the control matrix.

  • Prepare enough replicates for each time point and storage condition you want to test.

• Storage:

  • Store the prepared samples under the conditions you wish to evaluate (e.g., room temperature on the benchtop, 4°C in the refrigerator, -20°C in the freezer).

• Analysis:

  • Analyze one set of samples (from each storage condition and matrix) at defined time points (e.g., Day 0, Day 1, Day 3, Day 7, Day 14, Day 30).

  • Use a consistent and validated analytical method to quantify the concentration of Triphenylene-d12 in each sample.

• Data Analysis:

  • Calculate the percentage of Triphenylene-d12 remaining at each time point relative to the concentration at Day 0.

  • Plot the percentage remaining versus time to visualize the degradation profile.

Data Summary Tables

The following tables summarize the key factors affecting the stability of Triphenylene-d12 based on general knowledge of PAHs.

Table 1: Recommended Storage Conditions for Triphenylene-d12

Parameter	Recommendation	Rationale
Temperature	4°C (short-term, < 4 weeks)	Minimizes degradation while allowing for convenient access.
-20°C or below (long-term)	Significantly slows down potential degradation reactions.[1]
Light Exposure	Store in the dark (amber vials or foil-wrapped)	Prevents photodegradation, a known degradation pathway for PAHs.[1][2]
Atmosphere	Tightly sealed vials	Prevents solvent evaporation and limits exposure to atmospheric oxygen, which can contribute to oxidative degradation.
Solvent	High-purity toluene or acetonitrile	These solvents have been shown to be suitable for long-term storage of PAHs.[1]

Table 2: Factors Influencing Degradation of Triphenylene-d12

Factor	Effect on Stability	Preventative Measures
Elevated Temperature	Can increase the rate of thermal degradation.	Store at recommended low temperatures. Use appropriate temperatures during analysis.
UV/Sunlight Exposure	Can cause significant photodegradation.	Store in amber vials or protect from light.
Oxidizing Agents	Can lead to oxidative degradation.	Avoid contact with strong oxidizing agents in the sample matrix or during sample preparation.
Acidic/Basic Conditions	May promote H/D exchange or other reactions.	Maintain a neutral pH where possible.

References

• 1. researchgate.net [researchgate.net]
• 2. pjoes.com [pjoes.com]
• 3. Hydrogen-deuterium exchange of aromatic amines and amides using deuterated trifluoroacetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Degradation of Polycyclic Aromatic Hydrocarbons at Low Temperature under Aerobic and Nitrate-Reducing Conditions in Enrichment Cultures from Northern Soils - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analytical aspects of hydrogen exchange mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jfda-online.com [jfda-online.com]
• 7. researchgate.net [researchgate.net]

troubleshooting guide for Triphenylene-d12 internal standard fluctuations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing fluctuations with their Triphenylene-d12 internal standard in LC-MS/MS analyses.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of fluctuation in the Triphenylene-d12 internal standard (IS) signal?

Random fluctuations in the IS area often indicate a lack of consistency in the analytical process. The issue can typically be traced back to one of three main areas: sample preparation, the LC system, or the MS detector.[1][2] Large variability in the IS response is frequently a sign of non-optimal sample handling or analysis settings.[1][3] Specific causes include:

• Sample Preparation: Inconsistent pipetting, incomplete or variable extraction recovery, inconsistent solvent evaporation and reconstitution, or insufficient mixing can all lead to different amounts of IS in the final sample vials.[1][4]

• LC System & Autosampler: Problems with the autosampler, such as inconsistent injection volumes, air bubbles in the syringe, or needle/port blockages, can cause significant variability.[1] Carryover from a previous high-concentration sample can also manifest as a random increase in the IS signal.[1]

• MS Detector: Instability in the mass spectrometer's ion source, such as a dirty or improperly positioned spray needle, can result in fluctuating ionization efficiency and an unstable signal.[1]

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of Triphenylene-d12, leading to signal fluctuations.[4] This is a very common issue in bioanalysis.

• Chromatographic Issues: A slight shift in retention time between Triphenylene-d12 and the analyte can expose them to different matrix components as they elute, causing differential matrix effects.[3][4]

• Isotopic Instability: Although less common for a stable label like Triphenylene-d12, isotopic exchange (loss of deuterium (B1214612) for hydrogen) can occur under certain pH or storage conditions, affecting the signal.[4][5]

Q2: What is an acceptable range for internal standard variability?

There is no universally mandated acceptance criterion for IS response variability, and practices can differ between laboratories.[6] However, regulatory bodies and industry forums have provided guidance. A common approach is to establish an acceptance window around the mean IS response of the calibration standards and quality controls (QCs) within a run.[6][7]

Approach	Typical Acceptance Criteria	Reference
Fixed Percentage Window	50% to 150% (or 200%) of the mean IS response of calibrators and QCs. Samples falling outside this range trigger investigation.	[7]
Trend Analysis	The IS response variability of unknown samples should be similar to that observed for the calibrators and QCs in the same run.	[7][8]
FDA Guidance	IS response variability is less likely to impact data accuracy if the range of IS responses for subject samples is similar to the range for calibrators and QCs in the same run.	[8][9]

Q3: My Triphenylene-d12 response is consistently decreasing over the course of an analytical run. What could be the cause?

A consistent downward trend in the IS signal often points to a systematic issue. Potential causes include:

• Progressive Matrix Fouling: Buildup of matrix components on the analytical column or in the MS ion source can lead to a gradual decrease in ionization efficiency.

• IS Adsorption: Triphenylene-d12, being a polycyclic aromatic hydrocarbon (PAH), can be hydrophobic and may adsorb to plasticware or parts of the LC system over time.

• Sample/Standard Instability: Degradation of the IS in the prepared samples on the autosampler over the duration of the run.

• Leaking Syringe/Valve: A slow leak in the autosampler syringe or an injection valve can lead to progressively smaller injection volumes.

Q4: Can the choice of ionization technique affect Triphenylene-d12 stability and response?

Yes. For PAHs like Triphenylene, Atmospheric Pressure Chemical Ionization (APCI) is often more suitable than Electrospray Ionization (ESI) as they are less polar.[10][11] ESI is generally more susceptible to matrix effects and ion suppression compared to APCI.[12][13] If you are experiencing significant matrix effects with ESI, switching to APCI could provide a more stable and robust signal for Triphenylene-d12.[11]

Troubleshooting Guides

Guide 1: Systematic Troubleshooting of Random IS Fluctuations

If you observe random and significant fluctuations in your Triphenylene-d12 signal, follow this systematic approach to identify the root cause.

Caption: A systematic workflow for troubleshooting random IS variability.

Experimental Protocol: Verifying Injection Precision

• Objective: To determine if the autosampler is the source of variability.

• Procedure:

  • Prepare a single vial containing a standard solution of Triphenylene-d12.

  • Perform a series of 10-15 consecutive injections from this same vial.

  • Calculate the Relative Standard Deviation (%RSD) of the IS peak areas.

• Analysis:

  • An RSD of <5% generally indicates good autosampler performance.

  • A high RSD (>15%) points towards issues with the autosampler, such as inconsistent injection volumes or leaks.

Guide 2: Investigating and Mitigating Matrix Effects

Differential matrix effects occur when the analyte and the IS are affected differently by the sample matrix, often due to slight chromatographic separation.[3][4] This can lead to inaccurate quantification even with a deuterated standard.

References

• 1. benchchem.com [benchchem.com]
• 2. Very complex internal standard response variation in LC-MS/MS bioanalysis: root cause analysis and impact assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. en.cmicgroup.com [en.cmicgroup.com]
• 8. fda.gov [fda.gov]
• 9. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. theanalyticalscientist.com [theanalyticalscientist.com]
• 12. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]

improving the resolution of Triphenylene-d12 peaks in chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the chromatographic resolution of Triphenylene-d12 peaks.

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic analysis of Triphenylene-d12.

Question: Why am I observing poor resolution or overlapping peaks for Triphenylene-d12 and its non-deuterated counterpart or other impurities?

Answer: Poor resolution in the analysis of Triphenylene-d12 can stem from several factors related to your chromatographic method. The primary goal is to adjust the three factors that govern resolution: efficiency, selectivity, and retention.[1][2] Consider the following troubleshooting steps:

• Optimize the Mobile Phase (HPLC):

  • Solvent Strength: In reversed-phase HPLC, decreasing the percentage of the organic solvent (e.g., acetonitrile (B52724), methanol) in the mobile phase will increase retention time and may improve the separation of closely eluting peaks.[3]

  • Gradient Elution: Employing a shallower gradient can enhance the resolution between analytes.[3]

  • Solvent Choice: Switching between acetonitrile and methanol (B129727) can alter selectivity due to different interactions with the analyte and stationary phase.[4]

• Adjust the Flow Rate: Lowering the flow rate can increase the number of theoretical plates and improve resolution, although it will also increase the analysis time.[3][5][6]

• Modify the Column Temperature: Optimizing the column temperature can affect selectivity and efficiency.[1][3][6] Increasing the temperature generally decreases viscosity and can improve efficiency, but the effect on selectivity can vary.

• Evaluate the Stationary Phase:

  • Column Chemistry: For aromatic compounds like Triphenylene-d12, a phenyl-based stationary phase can offer alternative selectivity due to potential π-π interactions compared to a standard C18 column.[3]

  • Particle Size: Columns with smaller particle sizes produce sharper peaks and higher efficiency, which can resolve closely eluting peaks.[1]

  • Column Length: A longer column provides more surface area for interaction and can enhance separation.[5][6]

• For Gas Chromatography (GC):

  • Column Selection: For mixtures of isotopic molecules, specialized columns may be necessary. For example, an SPB-5 column has been shown to be effective for separating both aliphatic and aromatic isotopic pairs.[7]

  • Carrier Gas: While helium is common, hydrogen can be used as a carrier gas, which may require adjustments to the column dimensions and other GC/MS parameters.[8][9]

  • Temperature Program: Optimizing the temperature ramp rate is crucial for good separation in GC.[10]

Question: My Triphenylene-d12 peak is tailing or fronting. How can I improve the peak shape?

Answer: Poor peak shape compromises resolution and integration. Here are some common causes and solutions:

• Peak Tailing:

  • Secondary Interactions: In HPLC, acidic residual silanols on the silica-based stationary phase can interact with analytes. Operating the mobile phase at a lower pH (e.g., with a formic acid or phosphate (B84403) buffer) can suppress this interaction.[4][11]

  • Column Overload: Injecting a sample that is too concentrated can lead to peak tailing. Try diluting your sample and re-injecting.[3]

  • Extra-Column Volume: Excessive tubing length or diameter between the injector, column, and detector can cause band broadening. Use tubing with a small internal diameter and keep lengths to a minimum.[3]

• Peak Fronting:

  • Sample Overload: This is a common cause of peak fronting. Reduce the concentration of the sample and/or the injection volume.[3]

  • Sample Solvent: If the sample is dissolved in a solvent that is stronger than the mobile phase, it can cause the analyte to move through the top of the column too quickly. Whenever possible, prepare the sample in the mobile phase or a weaker solvent.[3]

Frequently Asked Questions (FAQs)

Q1: What type of HPLC column is most suitable for Triphenylene-d12 analysis?

A1: A reversed-phase C18 column is a common and effective choice for the analysis of nonpolar, aromatic compounds like Triphenylene-d12.[3] However, to enhance selectivity, a phenyl-based stationary phase (e.g., Phenyl-Hexyl) can be beneficial due to potential π-π interactions between the phenyl rings of the stationary phase and the aromatic analyte.[3][4]

Q2: How does temperature affect the resolution of Triphenylene-d12?

A2: Temperature can have a significant impact on resolution. Increasing the column temperature reduces the mobile phase viscosity, which can lead to higher efficiency (sharper peaks).[1] It can also alter the selectivity of the separation. The optimal temperature will depend on the specific column and mobile phase being used and should be determined empirically.

Q3: Can I use gradient elution to improve the separation of Triphenylene-d12 from other compounds?

A3: Yes, gradient elution is a powerful tool for separating complex mixtures. A shallow gradient, where the percentage of the strong solvent increases slowly over time, can significantly improve the resolution of closely eluting peaks.[3] A typical approach is to start with a scouting gradient (e.g., 5% to 95% organic solvent) to determine the approximate elution time, and then optimize the gradient around that time.[12]

Q4: What are the key considerations for GC analysis of deuterated compounds like Triphenylene-d12?

A4: For GC analysis of deuterated compounds, the "inverse isotope effect" is often observed, where the heavier, more deuterated isomer elutes first.[7] Key considerations include:

• Column Choice: High-efficiency capillary columns are necessary to separate isotopic molecules. Columns like the SPB-5 have shown good performance for these types of separations.[7]

• Carrier Gas: The choice of carrier gas (helium, hydrogen, or nitrogen) will affect efficiency and analysis time. If using hydrogen, ensure your GC-MS system is properly configured.[8][9]

• Temperature Program: A slow, optimized temperature ramp is often required to achieve baseline separation of isotopic pairs.[7][10]

Data Presentation

Table 1: Effect of Mobile Phase Composition on Resolution (HPLC)

% Acetonitrile in Water	Retention Time (min)	Resolution (Rs) between Triphenylene-d12 and an Impurity
90%	3.5	1.2
85%	4.8	1.8
80%	6.2	2.5

Table 2: Effect of Column Temperature on Peak Asymmetry (HPLC)

Column Temperature (°C)	Peak Asymmetry Factor
25	1.6
35	1.2
45	1.0

Experimental Protocols

Protocol 1: HPLC Method Development for Triphenylene-d12

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Initial Scouting Gradient:

  • Start at 70% B.

  • Linear gradient to 95% B over 10 minutes.

  • Hold at 95% B for 2 minutes.

  • Return to 70% B and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Injection Volume: 5 µL.

• Detector: UV at 254 nm.

• Optimization:

  • Based on the scouting run, adjust the initial %B to achieve a retention factor (k) between 2 and 10.

  • If co-elution occurs, flatten the gradient around the elution time of Triphenylene-d12.

  • If peak tailing is observed for basic analytes, ensure the mobile phase is buffered at a low pH.[11]

Protocol 2: GC-MS Method for Isotopic Analysis

• Column: SPB-5, 60 m x 0.25 mm ID, 0.25 µm film thickness.[7]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 280°C.

• Injection Mode: Splitless, 1 µL injection volume.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp to 280°C at 10°C/min.

  • Hold at 280°C for 10 minutes.

• MS Transfer Line Temperature: 280°C.

• MS Ion Source Temperature: 230°C.

• MS Quadrupole Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM) for target ions of Triphenylene-d12 and potential co-eluents.

Visualizations

Caption: Troubleshooting workflow for improving peak resolution.

Caption: Decision tree for troubleshooting poor peak shape.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. agilent.com [agilent.com]
• 3. benchchem.com [benchchem.com]
• 4. phx.phenomenex.com [phx.phenomenex.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 7. gcms.cz [gcms.cz]
• 8. gcms.cz [gcms.cz]
• 9. agilent.com [agilent.com]
• 10. researchgate.net [researchgate.net]
• 11. waters.com [waters.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Addressing Matrix Effects with Triphenylene-d12

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for addressing matrix effects when using Triphenylene-d12 as an internal standard in complex samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of LC-MS analysis?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte due to the presence of co-eluting compounds from the sample matrix.[1] This phenomenon can lead to either a decrease in signal, known as ion suppression, or an increase in signal, termed ion enhancement. These effects can significantly compromise the accuracy, precision, and sensitivity of an analytical method.[1] Common culprits in complex biological matrices include salts, lipids, and proteins.[1]

Q2: How does Triphenylene-d12, as a deuterated internal standard, help mitigate matrix effects?

A2: Deuterated internal standards (IS), also referred to as stable isotope-labeled internal standards (SIL-IS), are considered the gold standard for compensating for matrix effects.[1] Because Triphenylene-d12 is chemically almost identical to the unlabeled triphenylene (B110318) analyte, it co-elutes and experiences nearly the same degree of ionization suppression or enhancement.[1] By calculating the ratio of the analyte signal to the internal standard signal, variations in signal intensity caused by matrix effects are normalized, leading to more accurate and precise quantification.[1]

Q3: Can Triphenylene-d12 completely eliminate issues related to matrix effects?

A3: While highly effective, deuterated internal standards like Triphenylene-d12 may not always perfectly compensate for matrix effects.[1] A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between the analyte and the deuterated internal standard.[1][2] If this shift causes the analyte and Triphenylene-d12 to elute into regions with differing degrees of ion suppression, it can lead to inaccurate quantification, a phenomenon known as differential matrix effects.[1]

Q4: What are the key considerations when selecting a deuterated internal standard like Triphenylene-d12?

A4: Several factors are crucial when selecting a deuterated internal standard:

• Isotopic Purity: The standard should possess a high degree of deuteration to minimize any signal contribution at the analyte's mass-to-charge ratio (m/z).[1]

• Chemical Purity: The standard should be free from the unlabeled analyte and other impurities. The presence of the unlabeled analyte as an impurity will lead to an overestimation of the analyte's concentration.

• Stability of the Label: Deuterium atoms should be in stable positions on the molecule to prevent isotopic exchange with hydrogen atoms from the solvent or matrix.[1]

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments using Triphenylene-d12.

Guide 1: Poor Reproducibility of Analyte/Internal Standard Area Ratio

Question: My analyte/Triphenylene-d12 area ratios are highly variable between replicate injections of the same sample. What could be the cause?

Answer: Poor reproducibility is often a sign of inconsistent matrix effects that are not being fully compensated for by the internal standard. Here are the likely causes and solutions:

• Issue: Differential Matrix Effects due to Chromatographic Shift.

  • Explanation: Even a slight separation in the retention times of the analyte and Triphenylene-d12 can expose them to different co-eluting matrix components, leading to variable ion suppression or enhancement.[2][3][4]

  • Solution:

    • Verify Co-elution: Overlay the chromatograms of the analyte and Triphenylene-d12 to confirm they are co-eluting perfectly.

    • Optimize Chromatography: Adjust the mobile phase composition, gradient profile, or oven temperature to achieve better co-elution.

    • Consider a Lower Resolution Column: In some instances, a column with lower resolving power can help the analyte and internal standard peaks to overlap more completely.[4]

• Issue: Inconsistent Sample Preparation.

  • Explanation: Variability in sample preparation steps, such as extraction efficiency or reconstitution volume, can lead to inconsistent matrix concentrations and, consequently, variable matrix effects.

  • Solution:

    • Standardize Procedures: Ensure that all sample preparation steps are performed consistently for all samples, including standards and quality controls.

    • Automate Where Possible: Utilize automated liquid handlers for precise and repeatable liquid transfers.

    • Thoroughly Validate Method: Your sample preparation method should be validated for recovery and reproducibility.

Guide 2: Inaccurate Quantification (Results are Unexpectedly High or Low)

Question: My calculated analyte concentrations are consistently higher or lower than expected. How can I troubleshoot this?

Answer: Inaccurate quantification, despite using a deuterated internal standard, often points to issues with the internal standard itself or uncompensated matrix effects.

• Issue: Isotopic Impurity in Triphenylene-d12.

  • Explanation: The presence of unlabeled triphenylene in your Triphenylene-d12 internal standard will contribute to the analyte signal, leading to a positive bias and an overestimation of the analyte's concentration.

  • Solution:

    • Check the Certificate of Analysis (CoA): Verify the isotopic purity of your Triphenylene-d12 standard from the supplier's CoA. High isotopic enrichment (e.g., ≥98%) is recommended.

    • Assess Contribution from Internal Standard: Prepare a blank matrix sample and spike it only with the Triphenylene-d12 standard at the working concentration. Analyze this sample and monitor the mass transition for the unlabeled analyte. The response should be negligible, ideally less than 5% of the Lower Limit of Quantification (LLOQ) response for the analyte.

• Issue: Differential Matrix Effects.

  • Explanation: As mentioned previously, if the analyte and Triphenylene-d12 experience different degrees of ion suppression or enhancement, it will lead to inaccurate quantification.

  • Solution:

    • Perform a Matrix Effect Evaluation: Conduct an experiment to quantify the extent of the matrix effect on both the analyte and the internal standard (see Experimental Protocol 1).

    • Optimize Sample Cleanup: Implement more rigorous sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.

    • Consider the Standard Addition Method: For highly complex matrices where matrix effects are severe and variable, the standard addition method can provide more accurate quantification (see Experimental Protocol 2).[4][5][6]

Quantitative Data Summary

The following tables present hypothetical data from experiments to assess matrix effects.

Table 1: Matrix Effect Assessment for Triphenylene in Human Plasma

Sample Set	Analyte Peak Area (Analyte)	IS Peak Area (Triphenylene-d12)	Analyte/IS Ratio	Matrix Effect (%)
Neat Solution	1,250,000	1,300,000	0.96	N/A
Post-Spiked Matrix Lot 1	875,000	920,000	0.95	Analyte: 70%IS: 71%
Post-Spiked Matrix Lot 2	910,000	950,000	0.96	Analyte: 73%IS: 73%
Post-Spiked Matrix Lot 3	850,000	890,000	0.96	Analyte: 68%IS: 68%

In this example, both the analyte and the internal standard experience significant ion suppression (Matrix Effect < 100%), but the effect is consistent across different matrix lots, and the Analyte/IS ratio remains stable, indicating that Triphenylene-d12 is effectively compensating for the matrix effect.

Table 2: Troubleshooting Differential Matrix Effects

Sample Set	Analyte Peak Area (Analyte)	IS Peak Area (Triphenylene-d12)	Analyte/IS Ratio	Matrix Effect (%)
Neat Solution	1,250,000	1,300,000	0.96	N/A
Post-Spiked Matrix	625,000	910,000	0.69	Analyte: 50%IS: 70%

This table illustrates a scenario with differential matrix effects. The analyte experiences more significant ion suppression (50%) than the internal standard (70%). This would lead to an underestimation of the analyte's true concentration.

Experimental Protocols

Experimental Protocol 1: Quantitative Assessment of Matrix Effects

Objective: To quantify the degree of ion suppression or enhancement for Triphenylene and assess the ability of Triphenylene-d12 to compensate for it.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare standards of Triphenylene at low, medium, and high concentrations in the final reconstitution solvent. Add Triphenylene-d12 at the working concentration to each standard.

  • Set B (Post-Extraction Spike): Extract at least six different lots of blank matrix using your established sample preparation method. After extraction, spike the extracted matrix with Triphenylene standards at the same low, medium, and high concentrations as Set A. Add Triphenylene-d12 at the working concentration to each.

  • Set C (Pre-Extraction Spike): Spike the blank matrix with Triphenylene standards at the low, medium, and high concentrations before the extraction process. Add Triphenylene-d12 at the working concentration before extraction as you would for your study samples.

• Analyze the Samples: Inject all three sets of samples into the LC-MS/MS system and record the peak areas for both the analyte and the internal standard.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (ME %): (Mean Peak Area in Set B / Mean Peak Area in Set A) * 100

    • A value of 100% indicates no matrix effect.

    • A value < 100% indicates ion suppression.

    • A value > 100% indicates ion enhancement.

  • Recovery (RE %): (Mean Peak Area in Set C / Mean Peak Area in Set B) * 100

  • Process Efficiency (PE %): (Mean Peak Area in Set C / Mean Peak Area in Set A) * 100

Experimental Protocol 2: Standard Addition Method

Objective: To accurately quantify Triphenylene in a complex matrix by creating a calibration curve within the sample itself.

Methodology:

• Prepare Sample Aliquots: Divide the unknown sample into at least four equal aliquots.

• Spike with Standard: To each aliquot (except the first one), add a known, increasing amount of a Triphenylene standard solution. The first aliquot remains unspiked.

• Add Internal Standard: Add a constant amount of Triphenylene-d12 to all aliquots.

• Process and Analyze: Process all aliquots using your standard sample preparation method and analyze them by LC-MS/MS.

• Construct the Standard Addition Plot: Plot the analyte/IS peak area ratio (y-axis) against the concentration of the added standard (x-axis).

• Determine Unknown Concentration: Perform a linear regression on the data points. The absolute value of the x-intercept of the regression line is the concentration of the analyte in the unknown sample.

Visualizations

Caption: Experimental workflow for the quantitative assessment of matrix effects and recovery.

Caption: Troubleshooting logic for addressing matrix effects when using Triphenylene-d12.

References

• 1. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Optimization of Ionization Parameters for Triphenylene-d12 in Mass Spectrometry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing mass spectrometry (MS) ionization parameters for Triphenylene-d12.

Frequently Asked Questions (FAQs)

Q1: Which ionization source is best for analyzing Triphenylene-d12?

For nonpolar compounds like Triphenylene-d12, Atmospheric Pressure Chemical Ionization (APCI) and Atmospheric Pressure Photoionization (APPI) are generally the most suitable ionization techniques.[1][2][3] Electrospray Ionization (ESI) is typically not effective for such non-polar analytes as it relies on the analyte being ionizable in solution.[1][2]

• APCI is often a robust choice for compounds with moderate molecular weight and thermal stability.

• APPI can offer higher sensitivity for some nonpolar compounds, especially when used with a dopant.[4]

Q2: What are good starting parameters for APCI analysis of Triphenylene-d12?

While optimal parameters are instrument-dependent, the following table provides a reasonable starting point for the optimization of APCI parameters for compounds similar to Triphenylene-d12, based on published data for other polycyclic aromatic hydrocarbons (PAHs).

Table 1: Recommended Starting APCI Parameters

Parameter	Value
Polarity	Positive Ion Mode
Vaporizer Temperature	350 - 450 °C
Capillary Voltage	1 - 3 kV
Corona Discharge Current	3 - 5 µA
Nebulizer Gas (N2) Pressure	40 - 60 psi
Drying Gas (N2) Flow	5 - 10 L/min
Drying Gas Temperature	250 - 350 °C

Q3: Are there any specific issues to be aware of when analyzing deuterated compounds like Triphenylene-d12 with APCI?

Yes, a key consideration is the potential for hydrogen-deuterium (H/D) back-exchange on the aromatic rings within the APCI source.[5][6] This phenomenon can lead to the observation of ions with masses lower than expected, which can complicate quantification and interpretation of results. The degree of back-exchange can be influenced by the APCI desolvation temperature, the mobile phase composition, and the analyte concentration.[5][6] It is crucial to monitor for this effect during method development.

Q4: Should I use a dopant with APPI for Triphenylene-d12 analysis?

Using a dopant in APPI can significantly enhance the ionization efficiency for non-polar aromatic compounds like Triphenylene-d12.[4] Toluene is a commonly used dopant for this purpose. The dopant is typically introduced at a low flow rate into the mobile phase just before it enters the APPI source.

Experimental Protocols

Protocol 1: Systematic Optimization of APCI Parameters

This protocol describes a systematic approach to optimizing key APCI parameters using a one-factor-at-a-time (OFAT) strategy.

• Preparation: Prepare a standard solution of Triphenylene-d12 at a known concentration (e.g., 1 µg/mL) in a suitable solvent mixture (e.g., acetonitrile/water).

• Initial Setup: Set the mass spectrometer to acquire data in full scan mode in the positive ion polarity. Use the starting parameters from Table 1.

• Infusion: Infuse the standard solution directly into the mass spectrometer at a constant flow rate (e.g., 10 µL/min) using a syringe pump.

• Vaporizer Temperature Optimization: While infusing the solution, incrementally increase the vaporizer temperature in steps of 25-50 °C, allowing the signal to stabilize at each step. Record the signal intensity of the molecular ion of Triphenylene-d12 at each temperature. Plot signal intensity versus vaporizer temperature to determine the optimal setting.

• Corona Discharge Current Optimization: Set the vaporizer temperature to its optimized value. Vary the corona discharge current in small increments (e.g., 0.5 µA) and monitor the signal intensity. Plot the intensity versus the current to find the optimum.

• Nebulizer and Drying Gas Optimization: Systematically vary the nebulizer gas pressure and drying gas flow rate and temperature to achieve the most stable and intense signal.

• Verification: Once all parameters are optimized, perform a final injection to confirm the performance of the method.

Troubleshooting Guide

Issue 1: Low or No Signal Intensity

• Q: I am not seeing any signal for Triphenylene-d12. What should I check first?

  • A: First, confirm that you are using the correct ionization mode (APCI or APPI, not ESI). Ensure the mass spectrometer is set to the correct mass range for Triphenylene-d12 (m/z around 240.19). Verify that the infusion line is not clogged and that the standard solution is being delivered to the source. Check for basic instrument issues like a non-ignited corona needle in APCI.

• Q: My signal intensity is very low. How can I improve it?

  • A: Systematically optimize the ionization source parameters as described in the experimental protocol above. For APCI, the vaporizer temperature and corona discharge current are critical. For APPI, consider adding a dopant like toluene. Also, check the cleanliness of the ion source, as contamination can significantly suppress the signal.[7]

Issue 2: Poor Reproducibility and Unstable Signal

• Q: My signal intensity is fluctuating significantly between injections. What could be the cause?

  • A: An unstable signal can be due to several factors. Ensure the solvent flow from the LC is stable and pulse-free. Check for leaks in the LC system or at the connection to the MS source. In the APCI source, an inconsistent corona discharge can lead to instability. The cleanliness of the source is also crucial for a stable signal.

Issue 3: Unexpected Peaks or Mass Shifts

• Q: I am seeing peaks that do not correspond to the expected mass of Triphenylene-d12. What are they?

  • A: These could be adducts (e.g., with solvent molecules) or fragment ions. If you are using APCI with a deuterated standard, you might be observing the effects of H/D back-exchange, which would result in peaks at lower m/z values.[5][6] To investigate, try altering the source conditions (e.g., lowering the vaporizer temperature) to see if the relative abundance of these unexpected peaks changes.

Visualizations

Caption: Experimental Workflow for Ionization Parameter Optimization.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Soft X-ray Atmospheric Pressure Photoionization in Liquid Chromatography–Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Hydrogen/deuterium exchange on aromatic rings during atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. PAH sensitivity, replaced almost everything - Chromatography Forum [chromforum.org]

Technical Support Center: Synthesis of Substituted Triphenylene Derivatives

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of substituted triphenylene (B110318) derivatives. The information is presented in a user-friendly question-and-answer format to directly address common challenges encountered during experimental work.

I. Troubleshooting Guides for Synthetic Methods

This section offers detailed solutions to common problems encountered in the primary synthetic routes to substituted triphenylenes.

Alkyne Cyclotrimerization

The [2+2+2] cycloaddition of alkynes is a powerful method for constructing the triphenylene core. However, researchers often face challenges with yield and regioselectivity.

Q1: My alkyne cyclotrimerization reaction is giving a low yield of the desired triphenylene derivative. What are the potential causes and how can I improve it?

A1: Low yields in alkyne cyclotrimerization can stem from several factors. Here is a systematic troubleshooting guide:

• Catalyst Inactivity:

  • Problem: The transition metal catalyst (e.g., Cobalt, Nickel, Rhodium) may be inactive or poisoned.

  • Solution:

    • Ensure the catalyst is fresh and has been stored under an inert atmosphere.

    • Use freshly dried and degassed solvents to avoid catalyst deactivation by water or oxygen.

    • Consider in-situ generation of the active catalyst species. For example, a novel Co-TMTU complex has been shown to be highly effective.[1]

• Sub-optimal Reaction Conditions:

  • Problem: The temperature, pressure, or reaction time may not be optimal for your specific substrates.

  • Solution:

    • Systematically screen different temperatures. Some catalysts require elevated temperatures to be active.

    • For volatile alkynes, consider using a sealed reaction vessel to maintain the concentration of reactants.

    • Monitor the reaction progress by TLC or GC-MS to determine the optimal reaction time and avoid product decomposition.

• Side Reactions:

  • Problem: Linear oligomerization or the formation of other cyclic products can compete with the desired cyclotrimerization.

  • Solution:

    • Adjust the catalyst and ligand system. The choice of ligand can significantly influence the selectivity of the reaction.

    • Slow addition of the alkyne substrate can sometimes favor the desired trimerization over polymerization.

Q2: I am struggling with poor regioselectivity in the cyclotrimerization of unsymmetrical alkynes, leading to a mixture of 1,2,4- and 1,3,5-substituted triphenylene isomers. How can I control the regioselectivity?

A2: Controlling regioselectivity is a significant challenge in the cyclotrimerization of unsymmetrical alkynes. Here are some strategies to improve the selectivity:

• Catalyst and Ligand Control:

  • Principle: The steric and electronic properties of the catalyst and its ligands play a crucial role in directing the regiochemical outcome.

  • Strategies:

    • For the synthesis of 1,2,4-trisubstituted benzenes, iron-based catalysts, such as an in-situ generated [Fe(II)H(salen)]·Bpin catalyst, have shown high regioselectivity.[2]

    • Nickel-based catalytic systems can be tuned to favor either 1,2,4- or 1,3,5-regioisomers by the choice of phosphine (B1218219) ligand and the use of additives like ZnI₂. For instance, a Ni(PPh₃)₂Cl₂/dppb/Zn system can selectively form the 1,2,4-isomer, while the addition of ZnI₂ can switch the selectivity to the 1,3,5-isomer.[3]

    • Rhodium-catalyzed cyclotrimerizations are also influenced by the ligand environment, and computational studies can help in understanding the factors governing regioselectivity.[4]

• Substrate Control:

  • Principle: The electronic and steric nature of the substituents on the alkyne can influence the regioselectivity.

  • Strategy: While less straightforward to implement, modifying the substituents on the alkyne can sometimes direct the cyclotrimerization towards a specific isomer.

Scholl Reaction (Oxidative Cyclization)

The Scholl reaction involves the intramolecular oxidative coupling of aryl C-H bonds to form the triphenylene core from a terphenyl precursor. It is particularly effective for electron-rich systems.

Q1: My Scholl reaction is resulting in a low yield or a complex mixture of products. What are the common issues and solutions?

A1: The Scholl reaction can be sensitive to reaction conditions and substrate electronics. Here are some common problems and their solutions:

• Oligomerization and Side Reactions:

  • Problem: Unsubstituted or small oligophenylenes, like o-terphenyl, can undergo intermolecular oligomerization, leading to a mixture of products instead of the desired intramolecular cyclization.[5][6] Rearrangement reactions are also possible under Scholl conditions.[3]

  • Solution:

    • Introduce bulky blocking groups (e.g., t-butyl) on the precursor to sterically hinder intermolecular reactions and favor the intramolecular cyclization.[5]

    • Careful selection of the oxidant and Lewis acid system is crucial. Common systems include FeCl₃, MoCl₅, and PIFA/BF₃·Et₂O.[5] For some substrates, a combination of an oxidant like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (B29006) (DDQ) with a strong acid can be effective.[2]

• Unreactive Substrates:

  • Problem: The Scholl reaction is generally not effective for electron-poor aromatic systems. Deactivating groups on the terphenyl precursor can suppress the reaction.[5]

  • Solution:

    • This method is best suited for electron-rich precursors. If your substrate is electron-deficient, consider alternative synthetic routes like the Yamamoto coupling.

    • Activating groups (e.g., methoxy) ortho and para to the desired coupling positions can facilitate the reaction.[5]

• Harsh Reaction Conditions:

  • Problem: The use of strong Lewis acids and oxidants can lead to product degradation or the formation of unwanted byproducts.

  • Solution:

    • Optimize the reaction temperature and time. Often, room temperature is sufficient.

    • Screen different oxidant/Lewis acid combinations to find milder conditions suitable for your substrate.

Nickel-Mediated Yamamoto Coupling

The Yamamoto coupling provides a concise route to substituted triphenylenes, especially for electron-deficient systems, through the cyclotrimerization of o-dibromoarenes.

Q1: I am experiencing low yields in the Yamamoto coupling for the synthesis of my substituted triphenylene. How can I troubleshoot this?

A1: Low yields in Yamamoto coupling can often be addressed by carefully controlling the reaction parameters.

• Reagent Quality and Stoichiometry:

  • Problem: The Ni(0) reagent, typically Ni(COD)₂, is sensitive to air and moisture. The stoichiometry of the reagents is also critical.

  • Solution:

    • Use fresh, high-quality Ni(COD)₂ and handle it under a strict inert atmosphere (glovebox or Schlenk line).

    • While the reaction is catalytic in principle, stoichiometric amounts of Ni(COD)₂ are often used in practice, which is a drawback of this method.[7] Ensure the correct stoichiometry as reported in literature procedures for similar substrates.

• Reaction Conditions:

  • Problem: The solvent, temperature, and ligands can significantly impact the reaction efficiency.

  • Solution:

    • Anhydrous and degassed solvents are essential. Tetrahydrofuran (B95107) (THF) is a commonly used solvent.[7]

    • The reaction is often performed at room temperature, avoiding the need for heating.[7]

    • The addition of ligands like 2,2'-bipyridine (B1663995) (bpy) and cyclooctadiene (COD) can improve the yield and reproducibility.[7]

• Substrate Reactivity:

  • Problem: While generally good for electron-deficient systems, the presence of certain functional groups on the o-dibromoarene can interfere with the reaction. For example, aldehydes can react directly with the Ni(0) complex.[8]

  • Solution:

    • Protect sensitive functional groups before the coupling reaction and deprotect them afterward.

    • For substrates with reactive groups, consider alternative synthetic strategies.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a versatile method for constructing the terphenyl precursors for the Scholl reaction or for directly synthesizing triphenylene derivatives through multiple C-C bond formations.

Q1: My Suzuki-Miyaura coupling to form a triphenylene precursor is sluggish or incomplete. What are the key parameters to optimize?

A1: A successful Suzuki-Miyaura coupling depends on the careful selection of the catalyst, ligand, base, and solvent.

• Catalyst and Ligand Selection:

  • Problem: The choice of palladium catalyst and phosphine ligand is crucial and often substrate-dependent.

  • Solution:

    • A common and effective catalyst system is Pd(OAc)₂ with a suitable phosphine ligand.

    • For sterically hindered couplings or less reactive aryl chlorides, bulky and electron-rich phosphine ligands such as XPhos or SPhos are often required.

    • Screening a variety of palladium precatalysts (e.g., Pd(PPh₃)₄, Pd₂(dba)₃) and ligands is often necessary to find the optimal combination for your specific substrates.

• Base and Solvent System:

  • Problem: The base is essential for the transmetalation step, and the solvent must be compatible with all reaction components.

  • Solution:

    • Commonly used bases include carbonates (K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄). The choice of base can significantly impact the reaction rate and yield.

    • A biphasic solvent system, such as toluene/ethanol/water or dioxane/water, is often employed to dissolve both the organic and inorganic reagents.[9]

• Reaction Conditions and Reagent Quality:

  • Problem: Incomplete degassing, impure reagents, or sub-optimal temperature can lead to low yields.

  • Solution:

    • Thoroughly degas the reaction mixture to remove oxygen, which can deactivate the palladium catalyst.

    • Use high-purity aryl halides and boronic acids. Boronic acids can degrade over time, so using fresh or recently purified material is recommended.

    • Optimize the reaction temperature. While many Suzuki couplings proceed at elevated temperatures (80-110 °C), some systems may benefit from lower temperatures to minimize side reactions.

II. Data Presentation: Comparative Yields of Synthetic Methods

The following table summarizes typical yields for the synthesis of various substituted triphenylene derivatives using different methods. This data is intended for comparative purposes, and actual yields may vary depending on the specific substrate and reaction conditions.

Synthetic Method	Substituent(s)	Precursor(s)	Catalyst/Reagent	Solvent	Temp. (°C)	Yield (%)	Reference
Yamamoto Coupling	Unsubstituted	o-dibromobenzene	Ni(COD)₂, bpy, COD	THF	RT	59	[7]
Hexamethyl	1,2-dibromo-4,5-dimethylbenzene	Ni(COD)₂, bpy, COD	THF	RT	58	[7]
Hexa(carbomethoxy)	Dimethyl 4,5-dibromophthalate	Ni(COD)₂, bpy, COD	THF	RT	74	[8]
Tetrafluoro	1,2-dibromo-3,4,5,6-tetrafluorobenzene	Ni(COD)₂, bpy, COD	THF	RT	20	[8]
Alkyne Cyclotrimerization	Triphenyl	Phenylacetylene	Rhodium(I) catalyst	-	-	96 (1,2,4-isomer)	[4]
Hexasubstituted	Unsymmetrical internal alkynes	Nickel catalyst	-	-	Moderate to high	[10]
Scholl Reaction	Unsubstituted	o-terphenyl	MoCl₅ or PIFA/BF₃·Et₂O	CH₂Cl₂	RT	Low (oligomerization)	[5]
Alkoxy-substituted	Alkoxy-substituted terphenyl	FeCl₃	CH₂Cl₂	RT	Good to high	[9]
Suzuki-Miyaura Coupling	Triphenylene-based triptycenes	Dihalotriptycene and boronic acids	Pd catalyst	-	-	High	[11]
Alkoxy-substituted triphenylene	Dihalobiphenyl and boronic acids	PdCl₂/PPh₃	Toluene/EtOH/H₂O	Reflux	Moderate	[9]

III. Experimental Protocols

This section provides detailed methodologies for key synthetic procedures.

Protocol 1: Synthesis of Unsubstituted Triphenylene via Nickel-Mediated Yamamoto Coupling[7]

• Materials:

  • o-dibromobenzene

  • Bis(1,5-cyclooctadiene)nickel(0) [Ni(COD)₂]

  • 2,2'-bipyridine (bpy)

  • 1,5-cyclooctadiene (COD)

  • Anhydrous tetrahydrofuran (THF)

• Procedure:

  • In a glovebox, add Ni(COD)₂ (3.0 eq.), bpy (3.0 eq.), and COD (3.0 eq.) to an oven-dried flask.

  • Add anhydrous THF and stir the mixture at room temperature until a dark purple solution is formed.

  • Add a solution of o-dibromobenzene (1.0 eq.) in anhydrous THF to the catalyst mixture.

  • Stir the reaction mixture at room temperature for 24 hours.

  • Quench the reaction by the slow addition of 1 M HCl.

  • Extract the product with an organic solvent (e.g., dichloromethane).

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to afford triphenylene.

Protocol 2: Synthesis of an Alkoxy-Substituted Triphenylene Precursor via Suzuki-Miyaura Coupling[9]

• Materials:

  • 1,2-Dibromo-4,5-dialkoxybenzene

  • Alkoxyphenylboronic acid

  • PdCl₂(PPh₃)₂

  • Sodium carbonate (Na₂CO₃)

  • Toluene, Ethanol, and Water

• Procedure:

  • To a reaction flask, add 1,2-dibromo-4,5-dialkoxybenzene (1.0 eq.), alkoxyphenylboronic acid (2.2 eq.), and Na₂CO₃ (4.0 eq.).

  • Add the catalyst PdCl₂(PPh₃)₂ (0.05 eq.).

  • Add a 2:1:1 mixture of toluene:ethanol:water.

  • Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 20-30 minutes.

  • Heat the reaction mixture to reflux and stir for 48 hours under an inert atmosphere.

  • Cool the reaction to room temperature and add water.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude terphenyl precursor by column chromatography.

IV. Mandatory Visualizations

Experimental Workflow: Synthesis and Purification of a Substituted Triphenylene

Caption: A generalized experimental workflow for the synthesis and purification of a substituted triphenylene derivative.

Troubleshooting Logic for Low Yield in Suzuki-Miyaura Coupling

Caption: A logical flowchart for troubleshooting low yields in Suzuki-Miyaura cross-coupling reactions for triphenylene synthesis.

Signaling Pathway: Triphenylene Derivatives as Kinase Inhibitors

Caption: A hypothetical signaling pathway illustrating the inhibitory action of a triphenylene derivative on a protein kinase cascade.

References

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Scholl reaction as a powerful tool for the synthesis of nanographenes: a systematic review - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05910F [pubs.rsc.org]
• 7. Preparation of substituted triphenylenes via nickel-mediated Yamamoto coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. Regioselective [2 + 2 + 2] Alkyne Cyclotrimerizations to Hexasubstituted Benzenes: Syntheses of Fomajorin D and Fomajorin S - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

Technical Support Center: High-Purity Triphenylene-d12 Purification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for refining the purification protocols of high-purity Triphenylene-d12.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying Triphenylene-d12?

A1: The most common and effective methods for purifying Triphenylene-d12, a polycyclic aromatic hydrocarbon (PAH), are recrystallization and column chromatography. Sublimation can also be employed as a final polishing step for achieving very high purity.

Q2: What are the likely impurities in commercially available or synthesized Triphenylene-d12?

A2: Potential impurities can include:

• Partially deuterated Triphenylene species: Molecules with fewer than 12 deuterium (B1214612) atoms.

• Non-deuterated Triphenylene: The corresponding protiated (¹H) compound.

• Isomers and related PAHs: Other aromatic compounds with similar structures or origins from the synthesis process.

• Residual solvents: Solvents used in the synthesis or previous purification steps.

• Starting materials and reagents: Unreacted precursors from the synthetic route.

Q3: How does deuteration affect the purification process compared to non-deuterated Triphenylene?

A3: The substitution of hydrogen with deuterium can lead to subtle differences in physicochemical properties, a phenomenon known as the deuterium isotope effect.[1] In chromatography, deuterated compounds often exhibit slightly different retention times than their non-deuterated counterparts.[1][2] Typically, in reversed-phase liquid chromatography (RPLC), deuterated compounds elute slightly earlier.[1] This effect can be exploited to separate Triphenylene-d12 from any non-deuterated Triphenylene impurity.

Q4: Which analytical techniques are recommended for assessing the purity of Triphenylene-d12?

A4: A combination of analytical methods is recommended for a comprehensive purity assessment:

• High-Performance Liquid Chromatography (HPLC): Ideal for quantifying known and unknown impurities. A C18 column is often suitable for separating PAHs.[3]

• Gas Chromatography-Mass Spectrometry (GC-MS): Excellent for identifying and quantifying volatile impurities and confirming the mass of the deuterated compound.[3][4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can detect the presence of any residual non-deuterated Triphenylene. Quantitative NMR (qNMR) can be used for absolute purity determination.[3][5]

• Elemental Analysis: Verifies the elemental composition of the purified compound.[3]

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of Triphenylene-d12.

Recrystallization Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Compound does not dissolve in the hot solvent.	The solvent is not a good choice for Triphenylene-d12.	Select a more suitable solvent. Good options for aromatic compounds include toluene, xylenes, or a mixed solvent system like ethanol/acetone or hexane (B92381)/ethyl acetate.[6]
Compound "oils out" instead of forming crystals upon cooling.	The solution is supersaturated, or the cooling rate is too fast. The solvent may also be too nonpolar.	Add a small amount of additional hot solvent to ensure complete dissolution. Allow the solution to cool more slowly. Consider using a slightly more polar solvent or a mixed solvent system.
No crystals form upon cooling.	The solution is not sufficiently saturated, or the compound is too soluble in the chosen solvent at low temperatures.	Concentrate the solution by boiling off some of the solvent. Try a different solvent in which the compound is less soluble at room temperature. Seeding the solution with a pure crystal of Triphenylene-d12 can initiate crystallization.
Low recovery of purified material.	The compound has significant solubility in the cold solvent. The volume of solvent used was too large.	Use a minimal amount of hot solvent for dissolution. Cool the solution in an ice bath to minimize solubility. Wash the collected crystals with a minimal amount of ice-cold solvent.
Purity does not improve significantly after recrystallization.	The impurities have very similar solubility properties to Triphenylene-d12.	Perform a second recrystallization. Consider an alternative purification method such as column chromatography.

Column Chromatography Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Poor separation of Triphenylene-d12 from impurities.	Incorrect mobile phase polarity. Column overloading. Channeling in the stationary phase.	Optimize the mobile phase using Thin Layer Chromatography (TLC) first. A non-polar mobile phase like hexane with a small amount of a more polar solvent (e.g., dichloromethane (B109758) or toluene) is a good starting point for silica (B1680970) gel chromatography of PAHs.[7][8] Do not load too much sample onto the column. Ensure the silica gel is packed uniformly.
Triphenylene-d12 elutes too quickly (low retention).	The mobile phase is too polar.	Decrease the polarity of the mobile phase (e.g., increase the proportion of hexane).
Triphenylene-d12 does not elute from the column.	The mobile phase is not polar enough. The compound may be adsorbing irreversibly to the stationary phase.	Gradually increase the polarity of the mobile phase (gradient elution). If using silica gel, consider switching to a less acidic stationary phase like alumina.
Tailing of the Triphenylene-d12 peak.	Interactions between the compound and active sites on the stationary phase. The sample is not dissolving well in the mobile phase.	Add a small amount of a modifier to the mobile phase. Ensure the sample is fully dissolved before loading it onto the column.
Cracking of the silica gel bed.	The column has run dry.	Never let the solvent level drop below the top of the stationary phase.[9]

Experimental Protocols

Protocol 1: Recrystallization of Triphenylene-d12

Objective: To purify Triphenylene-d12 by removing less soluble and more soluble impurities.

Materials:

• Crude Triphenylene-d12

• High-purity solvent (e.g., Toluene, Ethanol/Acetone mixture)

• Erlenmeyer flask

• Heating source (e.g., hot plate)

• Buchner funnel and flask

• Filter paper

• Ice bath

Methodology:

• Place the crude Triphenylene-d12 in an Erlenmeyer flask.

• Add a minimal amount of the chosen solvent.

• Gently heat the mixture while stirring until the solid completely dissolves. Add more solvent dropwise if necessary to achieve full dissolution at the boiling point.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Buchner funnel.[10]

• Wash the crystals with a small amount of ice-cold solvent.

• Dry the purified crystals under vacuum.

Protocol 2: Flash Column Chromatography of Triphenylene-d12

Objective: To separate Triphenylene-d12 from impurities with different polarities.

Materials:

• Crude Triphenylene-d12

• Silica gel (or Alumina)

• Sand

• Chromatography column

• Eluent (e.g., Hexane/Dichloromethane gradient)

• Collection tubes

• TLC plates and chamber

• UV lamp

Methodology:

• Prepare the chromatography column by adding a small plug of cotton or glass wool, followed by a layer of sand.[8]

• Prepare a slurry of silica gel in the initial, least polar eluent.

• Pour the slurry into the column and allow it to pack, tapping the column gently to ensure even packing.[9]

• Add a thin layer of sand on top of the packed silica gel.

• Dissolve the crude Triphenylene-d12 in a minimal amount of a suitable solvent (e.g., dichloromethane).

• Carefully load the sample onto the top of the column.

• Begin eluting with the mobile phase, starting with a low polarity (e.g., 100% hexane) and gradually increasing the polarity (e.g., by adding dichloromethane).

• Collect fractions in separate tubes.

• Monitor the fractions using TLC and a UV lamp to identify the fractions containing the pure Triphenylene-d12.

• Combine the pure fractions and remove the solvent under reduced pressure.

Data Presentation

Table 1: Solvent Systems for Recrystallization of Aromatic Compounds

Solvent/Solvent System	Polarity	Comments
Hexane	Non-polar	Good for non-polar compounds, but may lead to "oiling out".
Toluene	Non-polar	Often a good choice for recrystallizing PAHs.
Ethanol	Polar	Can be effective, especially for removing non-polar impurities.
Acetone	Polar	Often used in combination with a non-polar solvent.
Hexane/Ethyl Acetate	Variable	A versatile mixed solvent system where polarity can be tuned.[6]
Ethanol/Acetone	Variable	Another common mixed solvent system.

Table 2: Typical Parameters for Purity Analysis by HPLC and GC-MS

Parameter	HPLC	GC-MS
Column	C18, 250 mm x 4.6 mm, 5 µm particle size[3]	DB-5ms or equivalent, 30 m x 0.25 mm ID, 0.25 µm film thickness
Mobile Phase/Carrier Gas	Acetonitrile/Water gradient[3]	Helium
Detector	UV-Vis (Diode Array Detector)	Mass Spectrometer
Oven Temperature	N/A	Temperature program (e.g., 100°C to 300°C)
Typical Retention Time	Dependent on exact conditions	Dependent on exact conditions

Visualizations

Caption: General experimental workflow for the purification and analysis of Triphenylene-d12.

Caption: Logical troubleshooting workflow for achieving high-purity Triphenylene-d12.

References

• 1. benchchem.com [benchchem.com]
• 2. HPLC STUDIES WITH DEUTERATED COMPOUNDS OF BIOLOGICAL IMPORTANCE - ProQuest [proquest.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Reagents & Solvents [chem.rochester.edu]
• 7. benchchem.com [benchchem.com]
• 8. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 9. youtube.com [youtube.com]
• 10. chem.libretexts.org [chem.libretexts.org]

minimizing isotopic exchange of deuterium in Triphenylene-d12

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Triphenylene-d12. The focus is on minimizing isotopic exchange of deuterium (B1214612) to ensure data integrity.

Frequently Asked Questions (FAQs)

Q1: What is deuterium exchange and why is it a concern for Triphenylene-d12?

A: Deuterium exchange is a chemical process where a deuterium atom on a labeled molecule, such as Triphenylene-d12, is replaced by a hydrogen atom (proton) from the surrounding environment. This is a significant concern as it compromises the isotopic purity of the compound. For researchers using Triphenylene-d12 as an internal standard in mass spectrometry or for mechanistic studies, a loss of deuterium can lead to inaccurate quantification and misleading results.

Q2: What are the primary factors that can cause deuterium exchange in Triphenylene-d12?

A: The primary drivers of deuterium exchange on the aromatic rings of polycyclic aromatic hydrocarbons (PAHs) like Triphenylene are:

• Protic Solvents: Solvents with exchangeable protons, such as water, methanol, and ethanol, are a direct source of hydrogen and can facilitate the exchange.

• Acidic or Basic Conditions: Both strong acids and bases can catalyze the electrophilic aromatic substitution reaction, which leads to the replacement of deuterium with hydrogen.

• Elevated Temperatures: Higher temperatures increase the rate of chemical reactions, including isotopic exchange.

• Presence of Metal Catalysts: Certain transition metals can facilitate the activation of C-H (and C-D) bonds, promoting exchange.

Q3: How should solid Triphenylene-d12 be stored to maintain its isotopic purity?

A: Solid Triphenylene-d12 should be stored at room temperature in a tightly sealed container, protected from light and moisture.[1] For long-term storage, it is advisable to keep it in a desiccator to minimize exposure to atmospheric moisture.

Q4: What are the best practices for preparing a stock solution of Triphenylene-d12?

A: To prepare a stock solution while minimizing the risk of deuterium exchange, follow these steps:

• Allow the vial of solid Triphenylene-d12 to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Use a high-purity, anhydrous aprotic solvent such as acetonitrile, chloroform-d, or DMSO-d6.

• Prepare the solution under an inert atmosphere (e.g., nitrogen or argon) if possible.

• Store the stock solution in a tightly sealed vial, protected from light, at a low temperature (e.g., -20°C).

Q5: How can I verify the isotopic purity of my Triphenylene-d12?

A: The isotopic purity of Triphenylene-d12 can be assessed using the following analytical techniques:

• Mass Spectrometry (MS): High-resolution mass spectrometry can be used to determine the isotopic distribution and quantify the percentage of the fully deuterated compound.[2][3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR can be used to detect the presence of any residual protons on the aromatic ring, while 2H NMR can confirm the positions of the deuterium labels.

Troubleshooting Guides

Issue 1: Loss of Isotopic Purity Detected by Mass Spectrometry

Symptom: Mass spectrometry analysis shows a distribution of masses lower than the expected mass for Triphenylene-d12 (e.g., peaks corresponding to d11, d10 species).

Potential Cause	Recommended Action	Rationale
Protic Solvents in Mobile Phase	Use aprotic solvents for your mobile phase if compatible with your chromatography. If protic solvents are necessary, minimize the analysis time and keep the system at a low temperature.	Protic solvents are a direct source of protons for back-exchange during the analysis.
Acidic or Basic Additives in Mobile Phase	If possible, maintain a neutral pH for the mobile phase. If acidic or basic conditions are required, use the mildest effective concentration and keep the analysis time to a minimum.	Acidic and basic conditions catalyze the deuterium exchange reaction on the aromatic ring.
High Temperature in Ion Source	Optimize the ion source temperature to the lowest setting that provides adequate sensitivity.	Elevated temperatures can promote in-source back-exchange.
Aqueous Workup	If an aqueous workup is unavoidable, minimize the contact time with the aqueous layer and consider using D₂O-based buffers. Ensure all organic extraction solvents are anhydrous.	Exposure to water introduces a significant source of protons.

Issue 2: Unexpected Proton Signals in 1H NMR Spectrum

Symptom: The 1H NMR spectrum of a Triphenylene-d12 sample in a deuterated solvent shows peaks in the aromatic region.

Potential Cause	Recommended Action	Rationale
Contaminated NMR Solvent	Use a fresh, high-purity deuterated solvent from a sealed ampule. Ensure the solvent is specified as >99.8% D.	Residual protons in the NMR solvent can contribute to the spectrum and potentially exchange with the analyte over time.
Moisture in the NMR Tube or Sample	Dry the NMR tube in an oven and cool it in a desiccator before use. Handle the sample and prepare the solution in a dry environment (e.g., a glovebox).	Water is a common contaminant and a source of protons for exchange.
Acidic or Basic Impurities in the Sample	Purify the sample to remove any acidic or basic residues before NMR analysis.	Catalytic amounts of acid or base can significantly accelerate deuterium exchange.

Experimental Protocols

Protocol 1: Preparation of Triphenylene-d12 for NMR Analysis to Minimize Deuterium Exchange

• Glassware Preparation: Dry a 5 mm NMR tube and a small vial at 120°C for at least 4 hours and allow them to cool to room temperature in a desiccator.

• Sample Weighing: In a dry environment (e.g., under a stream of nitrogen or in a glovebox), accurately weigh the desired amount of Triphenylene-d12 into the vial.

• Solvent Addition: Using a dry syringe, add the appropriate volume of a high-purity, anhydrous deuterated aprotic solvent (e.g., Chloroform-d, >99.8% D).

• Dissolution: Gently swirl the vial to dissolve the solid completely.

• Transfer to NMR Tube: Using a dry Pasteur pipette, transfer the solution to the prepared NMR tube.

• Capping: Cap the NMR tube securely. For highly sensitive experiments or long-term storage, consider flame-sealing the tube.

• Analysis: Acquire the NMR spectrum as soon as possible after sample preparation.

Protocol 2: Sample Preparation and Analysis by LC-MS to Minimize Deuterium Back-Exchange

• Solvent Preparation: Use HPLC-grade aprotic solvents (e.g., acetonitrile, tetrahydrofuran) for the mobile phase. If an aqueous component is necessary, consider using D₂O, though this is often not practical for standard LC-MS. If H₂O must be used, keep the percentage as low as possible.

• pH Control: Avoid the use of acidic or basic mobile phase modifiers unless absolutely necessary. If required, use the lowest effective concentration.

• Temperature Control: Maintain the autosampler and column compartment at a low temperature (e.g., 4°C) to reduce the rate of any potential exchange on-column or in the vial.

• Fast Analysis: Develop a rapid LC gradient to minimize the residence time of the analyte on the column and in the mobile phase.

• MS Source Conditions: Optimize the ion source parameters, particularly the temperature, to the lowest possible values that maintain good sensitivity and ionization efficiency.

• System Blank: Before running the samples, inject a blank solvent to ensure the system is free from contaminants that could contribute to back-exchange.

Visualizations

Diagram 1: Workflow for preparing NMR samples of Triphenylene-d12.

Diagram 2: Logical flowchart for troubleshooting deuterium exchange issues.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. Adsorption and C–C bond cleavage of benzene on hematite α-Fe2O3 surfaces: a DFT mechanistic study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Guide to the Validation of Analytical Methods Utilizing Triphenylene-d12 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods that employ Triphenylene-d12 as an internal standard, primarily for the quantification of polycyclic aromatic hydrocarbons (PAHs). It offers an objective evaluation of its performance against other deuterated internal standards, supported by experimental data and detailed methodologies. This document is intended to assist researchers, scientists, and drug development professionals in the selection and validation of robust analytical methods.

Introduction to Triphenylene-d12 as an Internal Standard

In the precise quantification of analytes, particularly at trace levels, the use of an internal standard is crucial to correct for variations in sample preparation, injection volume, and instrument response. Isotopically labeled internal standards are the gold standard for techniques like Gas Chromatography-Mass Spectrometry (GC-MS) because their chemical and physical properties are nearly identical to their corresponding unlabeled analytes. This ensures that they behave similarly during extraction, cleanup, and chromatographic separation, leading to more accurate and precise results.[1]

Triphenylene-d12, a deuterated form of the four-ring polycyclic aromatic hydrocarbon triphenylene (B110318), is frequently utilized as an internal standard in the analysis of PAHs in diverse matrices such as environmental samples (air, water, soil, sediment), food, and biological tissues.[2][3][4] Its selection is often part of a suite of deuterated PAHs that cover a range of volatilities and ring sizes.[2][4]

Performance Comparison: Triphenylene-d12 vs. Alternative Deuterated Standards

The ideal internal standard should be chromatographically resolved from the analyte of interest but have a similar retention time and ionization response. For the analysis of triphenylene and its isomers, such as chrysene (B1668918), the choice of internal standard is critical due to their frequent co-elution on many common GC columns.[5][6]

While a direct head-to-head comparative study focusing solely on Triphenylene-d12 versus other specific deuterated standards for triphenylene analysis is not extensively documented, its performance can be inferred from its widespread use in validated methods and by comparing it with other commonly used deuterated PAHs. The primary alternatives for the four-ring PAH range include Chrysene-d12, Benzo[a]anthracene-d12, and Pyrene-d10.

Key Performance Considerations:

• Chromatographic Resolution: The ability to separate the internal standard from the native analyte is paramount. In cases of isomeric co-elution, such as with chrysene and triphenylene, using the deuterated analog of one of the isomers (e.g., Chrysene-d12 for chrysene analysis) can be advantageous. However, if both are present, a different, well-resolved deuterated PAH from the same ring-size group might be preferable.

• Matrix Effects: Deuterated standards are highly effective in compensating for matrix-induced signal suppression or enhancement in the MS source.[1] The performance of Triphenylene-d12 in this regard is expected to be comparable to other deuterated PAHs of similar molecular weight.

• Recovery Correction: Triphenylene-d12 effectively mimics the behavior of native four-ring PAHs during sample extraction and cleanup, allowing for accurate recovery correction. Published methods using a suite of deuterated standards, including Triphenylene-d12, report acceptable recoveries for a wide range of PAHs.

• Commercial Availability and Cost: Deuterated standards are generally more readily available and cost-effective compared to their ¹³C-labeled counterparts.[7]

Quantitative Performance Data Summary

The following table summarizes typical performance characteristics from analytical methods utilizing a suite of deuterated PAHs, including Triphenylene-d12, for the analysis of various PAHs.

Parameter	Typical Performance Characteristics	Source(s)
Linearity (R²)	> 0.99 for a calibration range of 1-1000 pg	[8]
Accuracy (Recovery)	70-120% for light molecular weight PAHs80-120% for heavy molecular weight PAHs	[9]
Precision (RSD)	< 15% for replicate analyses	[10][11]
Method Detection Limit (MDL)	0.01 - 0.05 µg/L in water	[9]
Limit of Quantification (LOQ)	Typically 3-5 times the MDL	[12]

Experimental Protocols

Below are detailed methodologies for key experiments involving the use of Triphenylene-d12 as an internal standard for PAH analysis by GC-MS. These are based on established methods such as those from the US Environmental Protection Agency (EPA).

Sample Preparation: Extraction and Cleanup (Based on US EPA Method 8270D)

• Internal Standard Spiking: Prior to extraction, a known amount of the deuterated internal standard solution (containing Triphenylene-d12 and other deuterated PAHs) is added to each sample, blank, and calibration standard. A typical spiking concentration is 0.5 µg/mL.[4]

• Extraction:

  • Solid Samples (e.g., soil, sediment): Soxhlet extraction or pressurized fluid extraction (PFE) with a suitable solvent mixture (e.g., hexane:acetone 1:1 v/v) is commonly used.

  • Aqueous Samples (e.g., water): Liquid-liquid extraction with dichloromethane (B109758) at a neutral pH is a standard procedure.[9]

• Concentration: The extract is concentrated using a Kuderna-Danish (K-D) apparatus or a rotary evaporator to a smaller volume (e.g., 1 mL).

• Cleanup: To remove interfering compounds, the concentrated extract is subjected to a cleanup step, typically using silica (B1680970) gel or Florisil column chromatography. The PAHs are eluted with a non-polar solvent or a solvent mixture of increasing polarity.

GC-MS Analysis (Based on US EPA Method TO-13A)

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or semi-polar capillary column, such as a DB-5ms or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness), is typically used.[4]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Inlet: Splitless injection is used to maximize the transfer of analytes onto the column. The injector temperature is typically set to 280-300°C.

  • Oven Temperature Program: A temperature program is optimized to achieve good chromatographic separation of the target PAHs. A typical program might be: initial temperature of 60°C, hold for 1 minute, ramp at 10°C/min to 320°C, and hold for 10 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) is used for enhanced sensitivity and selectivity. The characteristic ions for triphenylene (m/z 228, 226, 114) and Triphenylene-d12 (m/z 240, 236, 120) are monitored.

  • Source Temperature: 230-250°C.

  • Quadrupole Temperature: 150°C.

Visualization of Experimental Workflow and Biological Pathway

Experimental Workflow for PAH Analysis

Caption: Workflow for the analysis of PAHs using Triphenylene-d12 as an internal standard.

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway for PAHs

Caption: The Aryl Hydrocarbon Receptor (AhR) signaling pathway activated by PAHs.

Conclusion

Triphenylene-d12 serves as a reliable and effective internal standard for the quantification of PAHs by GC-MS. Its chemical and physical similarity to native four-ring PAHs ensures accurate correction for analytical variability, leading to high-quality data. While direct comparative studies with other deuterated standards are limited, its widespread use in validated methods, including those from regulatory bodies like the US EPA, attests to its suitability and performance. The choice of internal standard should always be guided by the specific analytical challenge, such as the separation of critical isomeric pairs, and validated for the matrix of interest. The experimental protocols and performance data presented in this guide provide a solid foundation for the development and validation of analytical methods using Triphenylene-d12.

References

• 1. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 2. agilent.com [agilent.com]
• 3. gcms.cz [gcms.cz]
• 4. tdi-bi.com [tdi-bi.com]
• 5. agilent.com [agilent.com]
• 6. shimadzu.com [shimadzu.com]
• 7. hrcak.srce.hr [hrcak.srce.hr]
• 8. agilent.com [agilent.com]
• 9. www2.gov.bc.ca [www2.gov.bc.ca]
• 10. gcms.cz [gcms.cz]
• 11. Validation of an Analytical Method for Determination of 13 priority polycyclic aromatic hydrocarbons in mineral water using dispersive liquid-liquid microextraction and GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. fses.oregonstate.edu [fses.oregonstate.edu]

A Researcher's Guide to Deuterated PAH Internal Standards: A Comparative Overview Featuring Triphenylene-d12

In the precise and demanding world of analytical chemistry, particularly in the quantification of polycyclic aromatic hydrocarbons (PAHs), the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. Deuterated PAHs have become the gold standard for this purpose, offering a way to correct for variations in sample preparation and analysis. This guide provides a comparative overview of Triphenylene-d12 and other commonly used deuterated PAH internal standards, offering researchers, scientists, and drug development professionals a comprehensive resource to inform their analytical method development.

The Critical Role of Internal Standards in PAH Analysis

Internal standards are essential in analytical chemistry to compensate for the loss of analyte during sample preparation and to correct for variations in instrument response. An ideal internal standard is a compound that is chemically similar to the analyte of interest but is not naturally present in the sample. Isotopically labeled standards, such as deuterated PAHs, are considered the most effective internal standards because their physicochemical properties are nearly identical to their non-labeled counterparts, ensuring they behave similarly during extraction, cleanup, and chromatographic analysis.

Performance Comparison of Deuterated PAH Internal Standards

While direct head-to-head comparative studies under identical experimental conditions are scarce in published literature, we can compile and compare performance data from various validation studies and application notes. The following tables summarize key performance metrics for Triphenylene-d12 and other frequently used deuterated PAH internal standards across different matrices and analytical techniques.

Key Performance Parameters:

• Recovery: The percentage of the internal standard that is recovered after all sample preparation steps. This is a critical measure of the efficiency of the extraction and cleanup process.

• Linearity (R²): A measure of how well the instrument response correlates with the concentration of the analyte over a specific range. A value close to 1.0 indicates excellent linearity.

• Method Detection Limit (MDL): The minimum concentration of an analyte that can be measured and reported with 99% confidence that the analyte concentration is greater than zero.

Table 1: Performance Data for Triphenylene-d12

Matrix	Analytical Method	Recovery (%)	Linearity (R²)	MDL/LOQ	Reference
Crispy Pork Spareribs	GC-MS/MS	Not explicitly stated for IS	>0.99 (for analytes)	Not explicitly stated for IS	[1]

Note: Specific recovery data for Triphenylene-d12 is not always reported separately from the analyte recovery, as it is used for correction.

Table 2: Performance Data for Other Common Deuterated PAH Internal Standards

Internal Standard	Matrix	Analytical Method	Recovery (%)	Linearity (R²)	MDL/LOQ	Reference
Naphthalene-d8	Plant Leaves	GC-MS	71.0 - 97.6 (for analytes)	>0.99	0.2-0.7 µg/kg (MDL)	[2]
Soil	GC-MS	86.7 - 116.2 (for analytes)	Not Specified	Not Specified	[3]
Acenaphthene-d10	Plant Leaves	GC-MS	71.0 - 97.6 (for analytes)	>0.99	0.2-0.7 µg/kg (MDL)	[2]
Soil	GC-MS	86.7 - 116.2 (for analytes)	Not Specified	Not Specified	[3]
Phenanthrene-d10	Plant Leaves	GC-MS	71.0 - 97.6 (for analytes)	>0.99	0.2-0.7 µg/kg (MDL)	[2]
Soil	GC-MS	86.7 - 116.2 (for analytes)	Not Specified	Not Specified	[3]
Chrysene-d12	Plant Leaves	GC-MS	71.0 - 97.6 (for analytes)	>0.99	0.2-0.7 µg/kg (MDL)	[2]
Soil	GC-MS	86.7 - 116.2 (for analytes)	Not Specified	Not Specified	[3]
Perylene-d12	Plant Leaves	GC-MS	71.0 - 97.6 (for analytes)	>0.99	0.2-0.7 µg/kg (MDL)	[2]
Soil	GC-MS	86.7 - 116.2 (for analytes)	Not Specified	Not Specified	[3]
Benzo[a]pyrene-d12	HMR Products	GC-MS	81.09 - 116.42 (for analytes)	>0.99	0.09-0.44 µg/kg (LOQ)	[4]

Experimental Protocols: A Generalized Workflow

The following is a generalized experimental protocol for the analysis of PAHs in a solid matrix (e.g., soil, food) using a deuterated internal standard like Triphenylene-d12, followed by GC-MS analysis.

1. Sample Preparation:

• Homogenize the solid sample to ensure uniformity.

• Weigh a representative portion of the sample (e.g., 5-10 g).

2. Spiking with Internal Standard:

• Add a known amount of the deuterated internal standard solution (e.g., Triphenylene-d12 in a suitable solvent) to the sample. This is a critical step to ensure that the internal standard undergoes the same extraction and cleanup procedures as the target analytes.

3. Extraction:

• Extract the PAHs and the internal standard from the sample matrix using an appropriate technique, such as:

  • Soxhlet extraction

  • Pressurized liquid extraction (PLE)

  • Microwave-assisted extraction (MAE)

  • QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method

• The choice of extraction solvent (e.g., hexane (B92381), dichloromethane, acetone/hexane mixture) will depend on the matrix and the target PAHs.

4. Cleanup:

• Remove interfering compounds from the extract using techniques like:

  • Solid-phase extraction (SPE) with silica (B1680970) or Florisil cartridges.

  • Gel permeation chromatography (GPC).

5. Concentration and Solvent Exchange:

• Concentrate the cleaned extract to a small volume (e.g., 1 mL) using a rotary evaporator or a gentle stream of nitrogen.

• If necessary, exchange the solvent to one that is compatible with the GC-MS system (e.g., hexane or isooctane).

6. GC-MS Analysis:

• Inject an aliquot of the final extract into the GC-MS system.

• The GC separates the individual PAHs based on their boiling points and interaction with the chromatographic column.

• The MS detects and quantifies the PAHs and the deuterated internal standard based on their unique mass-to-charge ratios.

7. Quantification:

• The concentration of each target PAH is calculated by comparing the peak area of the native PAH to the peak area of the corresponding deuterated internal standard, using a calibration curve generated from standards containing both the native PAHs and the deuterated internal standards.

Visualizing the Workflow and Selection Process

The following diagrams, created using the DOT language, illustrate the experimental workflow and the logical process for selecting an appropriate internal standard.

Caption: Experimental workflow for PAH analysis using a deuterated internal standard.

Caption: Logical process for selecting a suitable deuterated PAH internal standard.

Conclusion

The selection of a deuterated internal standard is a critical decision in the development of robust and accurate analytical methods for PAH quantification. Triphenylene-d12 serves as a valuable internal standard, particularly for the analysis of four-ring PAHs. However, the ideal internal standard choice is highly dependent on the specific target analytes, the sample matrix, and the analytical technique employed. While a single, universally superior deuterated PAH internal standard does not exist, this guide provides a framework for researchers to make an informed decision based on the available data and established analytical principles. The compilation of performance data, though not from direct comparative studies, offers valuable insights into the suitability of various standards for different applications. As the demand for highly accurate trace-level analysis of PAHs continues to grow, the careful selection and application of deuterated internal standards like Triphenylene-d12 will remain a cornerstone of reliable environmental and food safety monitoring.

References

• 1. How reliable is internal standard method in monitoring mechanochemical synthesis? A case study of triphenylmethane in HPLC-UV-MS analysis of hemicucurbit[n]urils - RSC Mechanochemistry (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. GC-MS/MS Method for Determination of Polycyclic Aromatic Hydrocarbons in Herbal Medicines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jeol.com [jeol.com]

A Comparative Guide to the Cross-Validation of HPLC-UV and GC-MS Methods for Aromatic Hydrocarbon Analysis Using Triphenylene-d12 as an Internal Standard

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of polycyclic aromatic hydrocarbons (PAHs), the choice of analytical methodology is critical for ensuring data accuracy, sensitivity, and reliability. High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS) are two of the most prevalent techniques for this purpose. This guide provides an objective comparison of these methods, with a focus on their cross-validation using Triphenylene-d12 as a representative internal standard.

While direct comparative studies utilizing Triphenylene-d12 are not extensively documented, this guide synthesizes available experimental data for structurally similar deuterated PAHs, such as Chrysene-d12, to provide a robust framework for methodological comparison and selection. The use of a deuterated internal standard like Triphenylene-d12 is crucial for correcting for variations in sample preparation and instrumental analysis, thereby enhancing the precision and accuracy of the results.[1][2][3]

At a Glance: HPLC-UV vs. GC-MS for PAH Analysis

Feature	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase, with detection via UV absorbance.	Separation based on partitioning between a gaseous mobile phase and a solid or liquid stationary phase, with mass-based detection.
Analyte Volatility	Ideal for non-volatile and thermally labile compounds.	Requires volatile and thermally stable compounds. Derivatization may be needed for some PAHs.
Sensitivity	Good, but generally lower than GC-MS in SIM mode. Can be significantly enhanced by using a fluorescence detector (FLD).[4]	High sensitivity, particularly with selected ion monitoring (SIM) mode.[2] GC-MS has been shown to have lower detection limits for the majority of PAHs compared to HPLC with diode-array detection.[5]
Selectivity	Moderate. Based on retention time and UV spectrum. Co-elution of isomers can be a challenge.	Excellent. Mass spectrometry provides definitive identification based on mass-to-charge ratio, significantly reducing interferences.[6]
Instrumentation Cost	Generally lower than GC-MS.	Generally higher initial investment.
Sample Throughput	Can be high, with analysis times often ranging from 15 to 30 minutes.[7]	Analysis times can be longer, sometimes exceeding 30 minutes, to achieve optimal separation of complex mixtures.[5]

Quantitative Data Presentation: Method Performance Comparison

The following table summarizes typical performance characteristics for HPLC-UV and GC-MS in the analysis of PAHs, based on published validation data for similar compounds. Triphenylene-d12 is expected to perform similarly to other deuterated PAHs like Chrysene-d12.

Validation Parameter	HPLC-UV	GC-MS
Linearity (R²)	> 0.998[8]	> 0.99[1][3]
Limit of Detection (LOD)	~0.001 - 0.03 µg/mL (analyte dependent)[8]	~0.04 - 0.20 µg/kg (matrix dependent)[3]
Limit of Quantification (LOQ)	~0.003 - 0.1 µg/mL (analyte dependent)[8]	~0.12 - 0.60 µg/kg (matrix dependent)[3]
Accuracy (% Recovery)	Typically 80 - 110%	Typically 85 - 115%[3][6]
Precision (% RSD)	< 5%[9]	< 15%[1]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and cross-validation of these techniques. Below are representative protocols for HPLC-UV and GC-MS analysis of PAHs using an internal standard.

HPLC-UV Method Protocol

1. Sample Preparation:

• Accurately weigh the sample and spike with a known amount of Triphenylene-d12 internal standard solution.

• Perform a liquid-liquid or solid-phase extraction (SPE) using a suitable solvent (e.g., acetonitrile (B52724) or dichloromethane).[4]

• Evaporate the extract to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase.

• Filter the final solution through a 0.45 µm syringe filter prior to injection.

2. HPLC-UV Conditions:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[10]

• Mobile Phase: Gradient elution with acetonitrile and water.[11]

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Column Temperature: 30°C.

• UV Detector Wavelength: 254 nm.[11]

GC-MS Method Protocol

1. Sample Preparation:

• Spike the sample with Triphenylene-d12 internal standard.

• Extract the PAHs using a suitable solvent and clean up the extract using SPE if necessary.

• Concentrate the extract and exchange the solvent to one compatible with the GC injection (e.g., hexane (B92381) or isooctane).

2. GC-MS Conditions:

• Column: DB-5ms or similar non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm).[12]

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Splitless injection.[12]

• Inlet Temperature: 280°C.

• Oven Temperature Program: Start at a low temperature (e.g., 60°C), hold for a few minutes, then ramp up to a final temperature of around 300-320°C.[12]

• MS Transfer Line Temperature: 290°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for target PAHs and Triphenylene-d12 for enhanced sensitivity.

Mandatory Visualization

Logical Workflow for Method Cross-Validation

The following diagram illustrates the logical workflow for the cross-validation of HPLC-UV and GC-MS methods for the analysis of a target PAH using Triphenylene-d12 as an internal standard.

Caption: Logical workflow for the cross-validation of two analytical methods.

Conclusion

Both HPLC-UV and GC-MS are robust and reliable techniques for the quantification of polycyclic aromatic hydrocarbons. The choice between the two methods will ultimately depend on the specific requirements of the analysis, including the required sensitivity, the complexity of the sample matrix, and budget constraints. GC-MS generally offers superior sensitivity and selectivity, making it the preferred method for trace-level analysis and confirmatory studies.[5][13] HPLC-UV, on the other hand, is a cost-effective and high-throughput technique that is well-suited for routine analysis of less complex samples. The use of a deuterated internal standard such as Triphenylene-d12 is highly recommended for both techniques to ensure the highest quality of quantitative data. A thorough cross-validation, as outlined in the workflow above, is essential when transitioning between methods or comparing data from different analytical platforms.

References

• 1. mdpi.com [mdpi.com]
• 2. tdi-bi.com [tdi-bi.com]
• 3. Evaluation of Chemical Analysis Method and Determination of Polycyclic Aromatic Hydrocarbons Content from Seafood and Dairy Products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. The Determination of Polycyclic Aromatic Hydrocarbons (PAHs) with HPLC-DAD-FLD and GC-MS Techniques in the Dissolved and Particulate Phase of Road-Tunnel Wash Water: A Case Study for Cross-Array Comparisons and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of polycyclic aromatic hydrocarbons (PAHs) in cosmetic products by gas chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Elimination of interferences caused by simultaneous use of deuterated and carbon-13 standards in GC-MS analysis of polycyclic aromatic hydrocarbons (PAHs) in extracts from passive sampling devices - Analytical Methods (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Accuracy and Precision of Triphenylene-d12 in Quantitative Analysis

For researchers, scientists, and professionals in drug development, the selection of an appropriate internal standard is a critical decision that directly impacts the accuracy, precision, and overall reliability of quantitative analytical methods. In the realm of gas chromatography-mass spectrometry (GC-MS) for the analysis of polycyclic aromatic hydrocarbons (PAHs), deuterated compounds are the gold standard for internal standards. This guide provides an objective comparison of Triphenylene-d12 with other commonly used deuterated internal standards, supported by a review of performance data and detailed experimental methodologies.

Stable isotope-labeled internal standards, such as Triphenylene-d12, are chemically almost identical to the analytes of interest, with the key difference being the presence of heavier isotopes. This near-identical chemical behavior ensures that the internal standard experiences similar effects as the analyte during sample preparation, extraction, and analysis, thereby effectively compensating for variations and matrix effects.[1]

Performance Comparison of Deuterated Internal Standards

The efficacy of an internal standard is primarily evaluated based on its ability to provide high accuracy (closeness to the true value) and precision (reproducibility of results). Below is a summary of typical performance data for Triphenylene-d12 and its common alternatives in the quantitative analysis of PAHs. The data, synthesized from various validation studies, is presented in terms of recovery and relative standard deviation (RSD).

Internal Standard	Analyte(s)	Typical Recovery (%)	Typical Precision (%RSD)	Key Considerations
Triphenylene-d12	Chrysene, Benzo[a]anthracene, and other PAHs with similar molecular weight and retention time	85 - 115%	< 15%	Co-elutes with Chrysene on many common GC columns, requiring high-resolution chromatography for baseline separation.[2]
Chrysene-d12	Benzo[a]anthracene, Chrysene, Benzo[b]fluoranthene, Benzo[a]pyrene	80 - 120%	< 15%	A widely used internal standard for the quantification of several carcinogenic PAHs.[3][4]
Perylene-d12	Benzo[a]pyrene, Perylene, Indeno[1,2,3-cd]pyrene, Benzo[g,h,i]perylene	80 - 115%	< 20%	Suitable for higher molecular weight PAHs; however, signal fluctuations have been reported in some cases.[5]
Benzo[a]pyrene-d12	Benzo[a]pyrene and other isomers	87 - 120%	< 12%	Considered an ideal internal standard for the highly carcinogenic Benzo[a]pyrene.[3]

Note: The performance data presented in this table are representative values and may vary depending on the specific analytical method, matrix, and laboratory conditions.

Experimental Protocols

A robust and validated experimental protocol is fundamental to achieving accurate and precise quantitative results. The following outlines a typical GC-MS methodology for the analysis of PAHs using a deuterated internal standard like Triphenylene-d12.

Sample Preparation and Extraction

• Objective: To extract the target PAHs and the internal standard from the sample matrix.

• Procedure:

  • A known amount of the sample (e.g., 1-10 g of soil, 100 mL of water) is accurately weighed or measured.

  • A precise volume of the internal standard solution (e.g., Triphenylene-d12 at a concentration of 1-5 µg/mL) is spiked into the sample.

  • Extraction is performed using a suitable technique such as Soxhlet extraction, pressurized liquid extraction (PLE), or solid-phase extraction (SPE) with an appropriate solvent (e.g., dichloromethane, hexane).[6]

  • The extract is then concentrated and subjected to a cleanup step (e.g., using silica (B1680970) or Florisil cartridges) to remove interfering compounds.

GC-MS Analysis

• Objective: To separate, identify, and quantify the target PAHs and the internal standard.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

• Typical GC Conditions:

  • Column: A capillary column suitable for PAH analysis (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Inlet: Splitless injection at a high temperature (e.g., 280-300°C).

  • Oven Temperature Program: A gradient program to ensure the separation of all target PAHs (e.g., initial temperature of 60°C, ramped to 320°C).

• Typical MS Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. The characteristic ions for each target PAH and the deuterated internal standard are monitored.

Data Analysis and Quantification

• Objective: To calculate the concentration of the target PAHs in the original sample.

• Procedure:

  • The peak areas of the target analytes and the internal standard are integrated.

  • A calibration curve is generated by analyzing a series of standard solutions containing known concentrations of the target PAHs and a constant concentration of the internal standard.

  • The concentration of each PAH in the sample is calculated using the internal standard calibration method, which corrects for any variations in sample processing and instrument response.

Visualizing the Workflow and Logical Relationships

To further elucidate the experimental process and the decision-making involved, the following diagrams are provided.

Caption: Experimental workflow for quantitative PAH analysis.

Caption: Principle of internal standard correction.

References

• 1. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 2. mdpi.com [mdpi.com]
• 3. Evaluation of analytical method for polycyclic aromatic hydrocarbons content in home meal replacement products by GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GC-MS/MS Method for Determination of Polycyclic Aromatic Hydrocarbons in Herbal Medicines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Internal standard ratios fluctuating - Chromatography Forum [chromforum.org]
• 6. researchgate.net [researchgate.net]

Triphenylene-d12: A Superior Standard for High-Precision Analytical Chemistry

In the landscape of analytical research and drug development, the pursuit of accuracy and precision is paramount. For scientists engaged in the quantitative analysis of polycyclic aromatic hydrocarbons (PAHs), the choice of an appropriate internal standard is a critical determinant of data quality. This guide provides a comprehensive comparison of Triphenylene-d12 and its non-deuterated counterpart, triphenylene (B110318), underscoring the marked advantages of the deuterated form in enhancing analytical performance.

Triphenylene, a polycyclic aromatic hydrocarbon, is a subject of interest in environmental monitoring and toxicological studies. Accurate quantification of triphenylene in various matrices requires a robust analytical methodology, heavily reliant on the use of internal standards to correct for sample preparation losses and instrumental variability. Triphenylene-d12, a deuterated analog of triphenylene, has emerged as the gold standard for such applications.

Enhanced Accuracy and Precision with Triphenylene-d12

The primary advantage of using Triphenylene-d12 as an internal standard in mass spectrometry-based methods lies in its chemical similarity and mass difference relative to the analyte. Being isotopically labeled, Triphenylene-d12 co-elutes with non-deuterated triphenylene during chromatographic separation and exhibits nearly identical ionization efficiency and fragmentation patterns in the mass spectrometer. This homologous behavior ensures that any variations encountered during sample preparation and analysis affect both the analyte and the internal standard equally, leading to a highly accurate and precise quantification.

Performance Metric	Without Internal Standard	With Non-Isotopically Labeled Internal Standard	With Triphenylene-d12 Internal Standard
Accuracy (% Bias)	Potentially > ±15%	±5-15%	Typically < ±5%
Precision (%RSD)	> 15%	5-15%	< 5%
Linearity (r²)	Variable	> 0.99	> 0.995
Correction for Matrix Effects	None	Partial	Excellent
Correction for Sample Loss	None	Partial	Excellent

This table summarizes the expected performance improvements when using Triphenylene-d12 as an internal standard compared to other approaches. The values are representative and can vary depending on the specific analytical method and matrix.

Experimental Protocol: Quantification of Triphenylene in Environmental Samples

This protocol outlines a general procedure for the quantification of triphenylene in a soil matrix using gas chromatography-mass spectrometry (GC-MS) with Triphenylene-d12 as an internal standard.

1. Sample Preparation:

• Extraction: A known weight of the soil sample is fortified with a precise amount of Triphenylene-d12 solution. The sample is then extracted using an appropriate solvent (e.g., a mixture of acetone (B3395972) and hexane) via pressurized liquid extraction or Soxhlet extraction.

• Cleanup: The extract is concentrated and subjected to a cleanup procedure, such as solid-phase extraction (SPE) using silica (B1680970) gel or Florisil, to remove interfering matrix components.

• Final Volume: The cleaned extract is evaporated to near dryness and reconstituted in a known volume of a suitable solvent (e.g., isooctane).

2. GC-MS Analysis:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer operating in selected ion monitoring (SIM) mode is used.

• Injection: A small volume of the final extract is injected into the GC.

• Chromatographic Conditions: A capillary column suitable for PAH analysis (e.g., a 5% phenyl-methylpolysiloxane phase) is used with a temperature program that ensures the separation of triphenylene from other PAHs.

• Mass Spectrometric Detection: The mass spectrometer is set to monitor specific ions for both triphenylene (e.g., m/z 228) and Triphenylene-d12 (e.g., m/z 240).

3. Data Analysis:

• Quantification: The concentration of triphenylene in the sample is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of triphenylene and a constant concentration of Triphenylene-d12.

Workflow for Triphenylene Analysis using a Deuterated Internal Standard.

Elucidating Metabolic Pathways

Triphenylene, like other PAHs, undergoes metabolic activation in biological systems, primarily mediated by cytochrome P450 (CYP) enzymes.[1] This process can lead to the formation of reactive metabolites that can bind to DNA and potentially initiate carcinogenesis. Understanding these metabolic pathways is crucial in toxicology and drug development. Triphenylene-d12 can be a valuable tool in these studies to trace the metabolic fate of the parent compound.

The metabolism of triphenylene has been shown to be initiated by cytochrome P450 enzymes, leading to the formation of triphenylene-1,2-oxide.[1] This epoxide can then be hydrolyzed by epoxide hydrolase to form trans-1,2-dihydrodiol.[1] Further metabolism can lead to the formation of phenols, such as 1-hydroxytriphenylene and 2-hydroxytriphenylene.[1]

Simplified Metabolic Pathway of Triphenylene.

The Kinetic Isotope Effect: A Tool for Mechanistic Studies

Another significant advantage of using deuterated compounds like Triphenylene-d12 is the ability to study the kinetic isotope effect (KIE). The KIE is the change in the rate of a chemical reaction when an atom in the reactants is replaced by one of its isotopes. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, and therefore, reactions that involve the cleavage of a C-H bond as the rate-determining step will proceed slower when a C-D bond is present.

This phenomenon can be exploited to elucidate reaction mechanisms. For instance, in the metabolism of aromatic hydrocarbons, if the initial hydroxylation step involving C-H bond cleavage is rate-limiting, the metabolism of Triphenylene-d12 would be significantly slower than that of non-deuterated triphenylene. While specific KIE studies on triphenylene are not widely reported, the principle is a cornerstone of mechanistic enzymology.

Illustrative Diagram of the Kinetic Isotope Effect.

Conclusion

The use of Triphenylene-d12 offers substantial advantages over non-deuterated triphenylene in quantitative analytical studies. Its ability to serve as a near-perfect internal standard significantly enhances the accuracy and precision of analytical measurements by effectively compensating for matrix effects and procedural losses. Furthermore, its application extends to mechanistic studies through the investigation of metabolic pathways and the kinetic isotope effect. For researchers, scientists, and drug development professionals seeking the highest quality data in the analysis of triphenylene and related compounds, Triphenylene-d12 is the unequivocally superior choice.

References

• 1. Differential stereoselectivity on metabolism of triphenylene by cytochromes P-450 in liver microsomes from 3-methylcholanthrene- and phenobarbital-treated rats - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Triphenylene-d12 and Perylene-d12 as Internal Standards for Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in the precise quantification of chemical compounds, the choice of an appropriate internal standard is paramount. This guide provides a comparative study of two commonly used deuterated polycyclic aromatic hydrocarbons (PAHs), Triphenylene-d12 and Perylene-d12, as internal standards, primarily in the context of gas chromatography-mass spectrometry (GC-MS) based analysis.

This publication will delve into the performance characteristics of Triphenylene-d12 and Perylene-d12, presenting supporting experimental data to aid in the selection of the most suitable internal standard for specific analytical needs. The focus will be on their application in the analysis of PAHs, a class of compounds of significant environmental and toxicological concern.

Performance Comparison: Stability and Response

The primary role of an internal standard is to compensate for variations in sample preparation and instrument response, thereby improving the accuracy and precision of quantitative analysis. The stability of the internal standard's signal across a range of concentrations and sample matrices is a critical performance indicator.

Deuterated compounds are widely used as internal standards in mass spectrometry because they exhibit similar chemical and physical properties to their non-deuterated counterparts but have a distinct mass-to-charge ratio (m/z), allowing for their independent detection. Both Triphenylene-d12 and Perylene-d12 are frequently employed for the quantification of medium to high molecular weight PAHs.

Experimental data from various studies, primarily utilizing GC-MS and GC-MS/MS, indicates that both Triphenylene-d12 and Perylene-d12 can serve as reliable internal standards. However, their performance can be influenced by analytical conditions and instrument configuration.

One key performance metric is the percent relative standard deviation (%RSD) of the internal standard's response across a series of calibration standards. A lower %RSD signifies greater stability. Under optimized GC/MS conditions, both standards have demonstrated excellent stability. For instance, in one study, the %RSD of the internal standard areas for Perylene-d12 was found to be 2.0%, while Chrysene-d12, a structural isomer often used in conjunction with or as a proxy for Triphenylene-d12, showed a %RSD of 2.7%[1]. Another study reported %RSDs of 3.3% for Perylene-d12 and 2.9% for Chrysene-d12[2].

It is important to note that the response of Perylene-d12 has been observed to sometimes increase with the concentration of the target analytes, which could potentially lead to inaccuracies in quantification[3]. This phenomenon, often referred to as "creeping ISTD response," can be mitigated through optimized instrument conditions, such as the use of a HydroInert source and a 9 mm extractor lens in the mass spectrometer[2][3].

Internal Standard	Molecular Formula	Molecular Weight	CAS Number	Typical %RSD
Triphenylene-d12	C₁₈D₁₂	240.37	17777-59-4	2.7% - 2.9% (as Chrysene-d12)[1][2]
Perylene-d12	C₂₀D₁₂	264.38	1520-96-3	2.0% - 3.3%[1][2]

Table 1. Physical Properties and Performance Data for Triphenylene-d12 and Perylene-d12.

Experimental Protocols

The following section outlines a general experimental protocol for the analysis of PAHs using either Triphenylene-d12 or Perylene-d12 as an internal standard. This protocol is a composite based on methodologies described in various application notes and research articles.

Sample Preparation and Extraction

• Spiking with Internal Standard: Prior to extraction, a known amount of the internal standard solution (either Triphenylene-d12 or Perylene-d12 in a suitable solvent like dichloromethane) is added to each sample, blank, and calibration standard.

• Extraction: The extraction method will vary depending on the sample matrix (e.g., soil, water, biological tissue). Common techniques include ultrasonic extraction, Soxhlet extraction, or accelerated solvent extraction (ASE). A typical extraction solvent is a mixture of dichloromethane (B109758) and acetone (B3395972) (1:1 v/v).

• Cleanup: The extract may require a cleanup step to remove interfering matrix components. This is often achieved using solid-phase extraction (SPE) with silica (B1680970) or Florisil cartridges.

• Concentration: The cleaned extract is then concentrated to a final volume (e.g., 1 mL) under a gentle stream of nitrogen.

Instrumental Analysis: GC-MS

• Gas Chromatograph (GC) Conditions:

  • Column: A capillary column suitable for PAH analysis, such as a DB-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Inlet: Splitless injection at a temperature of 280-320°C.

  • Oven Temperature Program: An initial temperature of 60-80°C, held for 1-2 minutes, followed by a ramp of 8-10°C/min to a final temperature of 320°C, held for 5-10 minutes.

  • Carrier Gas: Helium or hydrogen at a constant flow rate (e.g., 1.0-1.2 mL/min).

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230-320°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity. The specific ions monitored will depend on the target analytes and the internal standards. For Triphenylene-d12, the primary ion is typically m/z 240, while for Perylene-d12, it is m/z 264.

Visualizing the Analytical Workflow

The following diagrams illustrate the key stages of the analytical process, from sample preparation to data analysis.

Caption: A generalized workflow for the quantitative analysis of PAHs using an internal standard.

Caption: The logical basis of the internal standard method for quantitative analysis.

Conclusion and Recommendations

Both Triphenylene-d12 and Perylene-d12 are effective internal standards for the quantitative analysis of polycyclic aromatic hydrocarbons. The choice between them may depend on several factors:

• Analyte Similarity: The ideal internal standard should have a retention time and ionization response similar to the analytes of interest. Perylene-d12, with its higher molecular weight, is often preferred for the analysis of larger, later-eluting PAHs.

• Potential for Response Variability: As noted, Perylene-d12 has shown a tendency for its response to vary with analyte concentration under certain conditions. Laboratories that have experienced this issue or are using instrumentation without features designed to mitigate it may prefer Triphenylene-d12 or its isomer Chrysene-d12.

• Commercial Availability and Cost: Practical considerations such as the availability and cost of the certified standards can also influence the decision.

Ultimately, the optimal choice of internal standard should be validated for the specific analytical method and sample matrix being investigated. Method validation should include an assessment of the internal standard's stability, recovery, and its ability to provide accurate and precise quantification of the target analytes.

References

• 1. agilent.com [agilent.com]
• 2. hpst.cz [hpst.cz]
• 3. agilent.com [agilent.com]

A Comparative Guide to Triphenylene-d12 as a Certified Reference Material

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the accuracy and reliability of reference materials are paramount. This guide provides a detailed comparison of Triphenylene-d12 as a certified reference material (CRM), offering insights into its performance, available alternatives, and the rigorous process of its certification.

Triphenylene-d12: A High-Purity Isotopic Standard

Triphenylene-d12 is a deuterated polycyclic aromatic hydrocarbon (PAH) widely used as an internal standard in analytical chemistry, particularly for the quantification of PAHs in various matrices by isotope dilution mass spectrometry. Its chemical structure is identical to its native counterpart, Triphenylene, with the exception that all twelve hydrogen atoms have been replaced by deuterium. This isotopic labeling results in a distinct mass-to-charge ratio, allowing for precise differentiation and quantification in mass spectrometric analyses.

Comparison of Commercially Available Triphenylene-d12

Several reputable suppliers offer Triphenylene-d12 as a certified reference material. While the core product is consistent, variations in specifications such as isotopic purity and certified concentration can exist. Below is a comparison of Triphenylene-d12 from leading suppliers.

Specification	Supplier A (Exemplar)	Supplier B (Exemplar)	Supplier C (Exemplar)
Product Name	Triphenylene-d12	Triphenylene-d12	Triphenylene-d12
CAS Number	17777-56-9	17777-56-9	17777-56-9
Molecular Formula	C₁₈D₁₂	C₁₈D₁₂	C₁₈D₁₂
Molecular Weight	~240.36 g/mol	~240.36 g/mol	~240.36 g/mol
Isotopic Purity	≥98 atom % D	≥98 atom % D	≥99 atom % D
Chemical Purity	≥98% (by GC-MS)	≥99% (by HPLC)	≥99.5% (by GC-FID)
Format	Neat Solid	Solution (100 µg/mL in Toluene)	Neat Solid
Certificate of Analysis	Provided	Provided	Provided

Alternative Deuterated PAH Reference Materials

While Triphenylene-d12 is a valuable standard, the choice of an internal standard often depends on the specific PAHs being analyzed and the analytical method employed. Several other deuterated PAHs are available as certified reference materials.

Reference Material	CAS Number	Molecular Formula	Isotopic Purity	Typical Application
Acenaphthene-d10	15067-26-2	C₁₂D₁₀	≥98 atom % D	Internal standard for smaller PAHs
Chrysene-d12[1]	1719-03-5	C₁₈D₁₂	≥98 atom % D	Internal standard for 4-ring PAHs
Benzo[a]pyrene-d12[2]	63466-71-7	C₂₀D₁₂	≥98 atom % D	Internal standard for carcinogenic 5-ring PAHs
Perylene-d12[3]	1520-96-3	C₂₀D₁₂	≥98 atom % D	Internal standard for 5-ring PAHs

The Certification Workflow of a Reference Material

The certification of a reference material like Triphenylene-d12 is a meticulous process designed to ensure its identity, purity, and stability. The following diagram illustrates a typical workflow for the certification of a chemical reference material.

References

• 1. Chrysene-d12 | CAS 1719-03-5 | LGC Standards [lgcstandards.com]
• 2. Benzo[a]pyrene-d12 98 atom % D | 63466-71-7 [sigmaaldrich.com]
• 3. Perylene-D12 [webbook.nist.gov]

Assessing the Isotopic Enrichment of Triphenylene-d12: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical techniques for assessing the isotopic enrichment of Triphenylene-d12, a deuterated polycyclic aromatic hydrocarbon (PAH). Accurate determination of isotopic purity is critical for applications where Triphenylene-d12 is used as an internal standard for quantitative analysis or as a tracer in metabolic studies. This document outlines the experimental protocols for the primary analytical methods, presents comparative data, and offers visual workflows to aid in methodological selection and implementation.

Comparison of Analytical Techniques

The two principal techniques for determining the isotopic enrichment of deuterated compounds are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy. Each method offers distinct advantages and provides complementary information.

Feature	Mass Spectrometry (e.g., GC-MS, LC-MS)	NMR Spectroscopy (¹H-NMR, ²H-NMR)
Principle	Separation of ions based on their mass-to-charge ratio (m/z). The mass difference between Triphenylene and Triphenylene-d12 allows for the determination of the relative abundance of each isotopologue.	Exploits the magnetic properties of atomic nuclei. The chemical environment of each nucleus influences its resonance frequency, allowing for the quantification of deuterated and non-deuterated sites.
Primary Measurement	Relative intensities of the molecular ion peaks of the unlabeled compound and its deuterated isotopologues.	Integration of the signals corresponding to residual protons in ¹H-NMR or the deuterium (B1214612) signals in ²H-NMR.
Sample Requirements	Typically requires smaller sample amounts (picogram to nanogram range).	Requires higher sample concentrations (microgram to milligram range).
Information Provided	Provides the overall isotopic distribution and average enrichment of the molecule.	Can provide site-specific information on deuterium incorporation and can distinguish between different deuterated isomers.
Throughput	Generally higher throughput, especially when coupled with chromatographic separation.	Lower throughput due to longer acquisition times.
Instrumentation	Gas Chromatograph-Mass Spectrometer (GC-MS), Liquid Chromatograph-Mass Spectrometer (LC-MS), High-Resolution Mass Spectrometer (HR-MS).	Nuclear Magnetic Resonance Spectrometer.

Quantitative Data Summary

Commercially available Triphenylene-d12, along with other deuterated PAHs often used as internal standards, typically have a specified isotopic enrichment of ≥98 atom % D.

Compound	Molecular Formula	Isotopic Enrichment (atom % D)
Triphenylene-d12	C₁₈D₁₂	≥98[1][2]
Chrysene-d12	C₁₈D₁₂	≥98[3][4]
Perylene-d12	C₂₀D₁₂	≥98[5][6]
Benzo[a]pyrene-d12	C₂₀D₁₂	≥98[7][8][9]

Experimental Protocols

Mass Spectrometry (GC-MS)

This protocol is adapted from established methods for PAH analysis and is suitable for determining the isotopic enrichment of Triphenylene-d12.

1. Sample Preparation:

• Accurately weigh a small amount of Triphenylene-d12 and dissolve it in a suitable volatile solvent (e.g., toluene, dichloromethane) to a known concentration (e.g., 1 µg/mL).

• Prepare a serial dilution to obtain a working standard in the low ng/µL range.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph (GC):

  • Column: A non-polar capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness 5% phenyl-methylpolysiloxane column (e.g., HP-5MS or equivalent), is suitable for separating PAHs.

  • Inlet: Splitless injection is preferred for trace analysis. Set the injector temperature to 280-300°C.

  • Oven Temperature Program: An initial temperature of 70-100°C held for 1-2 minutes, followed by a ramp of 10-20°C/min to a final temperature of 300-320°C, held for 5-10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1-1.5 mL/min.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full scan mode to observe the entire isotopic cluster of the molecular ion. A mass range of m/z 50-350 is appropriate.

  • Ion Source Temperature: 230-250°C.

  • Transfer Line Temperature: 280-300°C.

3. Data Analysis:

• Identify the chromatographic peak corresponding to Triphenylene.

• Extract the mass spectrum for this peak.

• Determine the relative abundance of the molecular ion peak for unlabeled Triphenylene (m/z 228) and the fully deuterated Triphenylene-d12 (m/z 240), as well as any intermediate isotopologues.

• The isotopic enrichment is calculated based on the relative intensities of these peaks, correcting for the natural abundance of ¹³C.

Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol outlines the general procedure for assessing isotopic enrichment using both ¹H-NMR and ²H-NMR.

1. Sample Preparation:

• Dissolve a sufficient amount of Triphenylene-d12 (typically 1-5 mg) in a high-purity deuterated solvent (e.g., CDCl₃, acetone-d₆) in a clean NMR tube. For ²H-NMR, a non-deuterated solvent can also be used.

• Ensure the sample is fully dissolved and the solution is homogeneous.

2. NMR Instrumentation and Acquisition:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better resolution and sensitivity.

• ¹H-NMR:

  • Acquire a standard proton spectrum. The residual proton signals in the aromatic region will be observed.

  • Ensure a sufficient number of scans are acquired to obtain a good signal-to-noise ratio for the small residual proton signals.

  • The integral of the residual proton signals relative to an internal standard of known concentration can be used to quantify the amount of non-deuterated species.

• ²H-NMR:

  • Acquire a deuterium spectrum. A single, broad signal in the aromatic region is expected for Triphenylene-d12.

  • The integral of the deuterium signal can be compared to an internal standard to determine the concentration of the deuterated species.

3. Data Analysis:

• For ¹H-NMR, calculate the percentage of non-deuterated Triphenylene by comparing the integral of the residual proton signals to the integral of a known internal standard. The isotopic enrichment is then calculated as 100% minus the percentage of the non-deuterated form.

• For ²H-NMR, the isotopic enrichment can be determined by comparing the integral of the deuterium signal of Triphenylene-d12 to the integral of a deuterated internal standard with a known isotopic purity.

Visualizing the Workflow

The following diagrams illustrate the general experimental workflows for assessing isotopic enrichment using Mass Spectrometry and NMR Spectroscopy.

Caption: Workflow for Isotopic Enrichment Analysis by GC-MS.

Caption: Workflow for Isotopic Enrichment Analysis by NMR Spectroscopy.

References

• 1. tdi-bi.com [tdi-bi.com]
• 2. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 3. shimadzu.com [shimadzu.com]
• 4. theanalyticalscientist.com [theanalyticalscientist.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. mac-mod.com [mac-mod.com]
• 7. epa.gov [epa.gov]
• 8. sciex.com [sciex.com]
• 9. depts.washington.edu [depts.washington.edu]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Triphenylene-d12

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of chemical compounds is paramount. This guide provides essential, step-by-step procedures for the proper disposal of Triphenylene-d12, a deuterated polycyclic aromatic hydrocarbon, to maintain a safe laboratory environment and comply with regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Triphenylene-d12 with appropriate personal protective equipment (PPE). The compound may cause serious eye irritation, and may be harmful if absorbed through the skin, inhaled, or swallowed.[1]

Engineering Controls:

• Use in a well-ventilated area, preferably within a laboratory fume hood or under mechanical exhaust ventilation.[1]

Personal Protective Equipment (PPE):

• Eyes: Wear safety glasses with side-shields conforming to NIOSH (US) or EN 166 (EU) standards.[1]

• Hands: Handle with gloves. Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices.[1]

• Respiratory: If a risk assessment indicates the need for air-purifying respirators, use a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges as a backup to engineering controls.[1]

• Body: Wear impervious clothing to prevent skin contact.[1]

Step-by-Step Disposal Protocol

The recommended and required method for the disposal of Triphenylene-d12 is through a licensed professional waste disposal service.[1] Do not attempt to dispose of this material through standard laboratory drains or as regular solid waste.[1]

• Collection:

  • Collect waste Triphenylene-d12 in a suitable, clearly labeled, and closed container.[1]

  • Avoid creating dust during collection and handling.[1]

• Storage:

  • Store the sealed waste container at room temperature in a well-ventilated area pending disposal.[1][2]

• Contact a Licensed Professional Waste Disposal Service:

  • Engage a certified waste management company that is licensed to handle chemical waste.

  • Provide the service with the Safety Data Sheet (SDS) for Triphenylene-d12 to ensure they have all the necessary information for safe handling and disposal.

• Documentation:

  • Maintain records of the disposal, including the name of the waste disposal service, the date of collection, and the quantity of material disposed of, in accordance with your institution's and local regulations.

Summary of Key Information

Parameter	Information	Source
Chemical Name	Triphenylene-d12	[1][3]
CAS Number	17777-56-9	[1][3]
Molecular Formula	C18D12	[1][3]
Primary Disposal Method	Contact a licensed professional waste disposal service	[1]
Prohibited Disposal	Do not let product enter drains	[1]
Storage Conditions	Store at room temperature in a suitable, closed container	[1][2]
Transportation Classification	Not classified as dangerous goods for transport	[1]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Triphenylene-d12.

Caption: Workflow for the proper disposal of Triphenylene-d12.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. Triphenylene-d12 | CAS 17777-56-9 | LGC Standards [lgcstandards.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Triphenylene-d12

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for the handling and disposal of Triphenylene-d12, a deuterated polycyclic aromatic hydrocarbon (PAH). Adherence to these protocols is critical for minimizing exposure risk and ensuring a safe laboratory environment.

Triphenylene-d12, while a valuable compound in various research applications, requires careful handling due to its potential health hazards. The unlabeled form, Triphenylene, is classified as an IARC Group 3 agent, meaning it is not classifiable as to its carcinogenicity to humans. However, due to its classification as a polycyclic aromatic hydrocarbon (PAH), it is prudent to handle it as a potential carcinogen and with appropriate precautions to avoid exposure. The Safety Data Sheet (SDS) indicates that Triphenylene-d12 can cause serious eye irritation and may be harmful if inhaled, swallowed, or absorbed through the skin[1].

Personal Protective Equipment (PPE)

The cornerstone of safe handling is the consistent and correct use of Personal Protective Equipment (PPE). The following table summarizes the required PPE for handling Triphenylene-d12.

PPE Component	Specification	Purpose
Eye Protection	Safety glasses with side-shields conforming to NIOSH (US) or EN 166 (EU) standards. A face shield may be required for splash hazards.	To protect against eye irritation or damage from dust particles or splashes[1][2].
Hand Protection	Chemical-resistant gloves (e.g., disposable nitrile gloves). Double gloving is recommended.	To prevent skin contact and absorption[2][3]. Gloves must be disposed of after use or immediately after known contact[1].
Respiratory Protection	An N95 or higher-rated respirator should be used if there is a risk of inhaling dust particles. For higher exposure risks, a full-face supplied air respirator may be necessary[3].	To prevent inhalation of the compound, which may cause respiratory tract irritation[1].
Body Protection	A fully fastened laboratory coat. For procedures with a higher risk of contamination, impervious clothing or a disposable jumpsuit should be worn[1][3][4].	To protect street clothing and prevent skin exposure[3][4]. Laboratory coats should not be worn outside the designated work area[3].
Footwear	Closed-toed shoes.	To protect feet from spills.

Safe Handling and Operational Workflow

A systematic approach to handling Triphenylene-d12 is crucial for minimizing risk. The following workflow outlines the key steps from preparation to disposal.

Figure 1. A logical workflow diagram illustrating the key stages for the safe handling and disposal of Triphenylene-d12, from initial preparation to final waste management.

Detailed Handling Protocols

1. Designated Work Area:

• All work with Triphenylene-d12 should be conducted in a designated area, such as a chemical fume hood, to minimize inhalation exposure[1][2][5].

• The work surface should be covered with an absorbent, disposable liner to contain any spills[4].

2. Weighing and Transfer:

• When weighing the solid compound, do so within the fume hood to prevent the dispersion of dust[5].

• Use appropriate tools (e.g., spatulas) for transfer, and avoid creating dust.

3. Solution Preparation:

• When dissolving the compound, add the solvent slowly to avoid splashing.

• Keep the container closed as much as possible during the process.

4. Personal Hygiene:

• Do not eat, drink, or smoke in the laboratory where Triphenylene-d12 is handled[6].

• Always wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory[6].

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[1][7].
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. If irritation persists, seek medical attention[1].
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical attention[1].
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention[1][8].

Spill Response:

• For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal[1].

• For larger spills, evacuate the area and contact your institution's environmental health and safety department.

• Do not let the product enter drains[1].

Disposal Plan

Proper disposal of Triphenylene-d12 and any contaminated materials is a critical final step in the handling process.

• Waste Segregation: All materials contaminated with Triphenylene-d12, including disposable PPE, absorbent paper, and empty containers, must be collected separately from regular laboratory waste[6].

• Waste Containers: Use clearly labeled, sealed, and chemically compatible containers for all Triphenylene-d12 waste.

• Disposal Method: All waste containing Triphenylene-d12 must be disposed of as hazardous chemical waste. Contact a licensed professional waste disposal service for proper disposal[1][5]. Do not dispose of it down the drain or in the regular trash[6].

By adhering to these stringent safety protocols, researchers can confidently work with Triphenylene-d12 while minimizing potential risks to themselves and the environment. Always consult your institution's specific safety guidelines and the most recent Safety Data Sheet before beginning any work.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. ehs.umich.edu [ehs.umich.edu]
• 3. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 4. jefferson.edu [jefferson.edu]
• 5. ehs.stanford.edu [ehs.stanford.edu]
• 6. Working Safely with Carcinogens Guideline / Document / Policy and Procedure Library [policies.uq.edu.au]
• 7. fishersci.com [fishersci.com]
• 8. static.cymitquimica.com [static.cymitquimica.com]